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  • Product: 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide
  • CAS: 62095-61-8

Core Science & Biosynthesis

Foundational

Monovalent Phenoxyacetamides as Probes for eIF2B Allostery: Mechanism of Action of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Executive Summary & Pharmacological Context The Integrated Stress Response (ISR) is a highly conserved cellular signaling network that regulates translation in response to diverse physiological stressors. The central hub...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacological Context

The Integrated Stress Response (ISR) is a highly conserved cellular signaling network that regulates translation in response to diverse physiological stressors. The central hub of the ISR is the eukaryotic translation initiation factor 2B (eIF2B), a guanine nucleotide exchange factor (GEF) that is inhibited by the stress-induced phosphorylation of eIF2α.

In recent years, the discovery of ISRIB (trans-N,N′-(cyclohexane-1,4-diyl)bis(2-(4-chlorophenoxy)acetamide)) revolutionized the field by demonstrating that small molecules can allosterically activate eIF2B, overriding the ISR . ISRIB is a C2​ -symmetric bis-aryloxyacetamide that acts as a "molecular staple," bridging two eIF2B tetramers to form a highly active decamer.

The compound 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide represents a critical structural probe in this chemical space. As a monovalent phenoxyacetamide , it possesses only one half of the ISRIB pharmacophore. This whitepaper details the structural causality, quantitative pharmacodynamics, and self-validating experimental workflows required to characterize this compound as a competitive allosteric antagonist of eIF2B decamerization.

Structural Mechanism of Action: The Decamerization Paradigm

To understand the mechanism of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, one must analyze the architecture of the eIF2B allosteric binding pocket. Cryo-electron microscopy has revealed that the ISRIB binding site is a deep, hydrophobic cavity situated at the symmetric interface of the eIF2B β and δ subunits.

The Causality of Monovalent Antagonism
  • Pharmacophore Insertion : The 4-chlorophenoxy moiety of the compound is the primary recognition element. It inserts deeply into the hydrophobic sub-pocket formed by residues Val112, Leu114, and Ile116 of the eIF2B δ subunit, identical to the binding mode of wild-type ISRIB.

  • Steric Occlusion & Symmetry Breaking : Wild-type ISRIB utilizes a cyclohexane core to cross the symmetry axis, presenting a second 4-chlorophenoxy group to recruit a second eIF2B tetramer. In contrast, the m-tolyl (3-methylphenyl) tail of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide is bulky and asymmetric.

  • Functional Consequence : The m-tolyl group caps the binding site. It provides sufficient binding energy (via π−π stacking and hydrophobic interactions) to occupy the allosteric pocket but physically prevents the recruitment of the second tetramer. Consequently, the compound acts as a competitive antagonist , blocking ISRIB-induced decamerization without activating GEF activity itself.

ISR_Pathway Stress Cellular Stress (ER stress, Viral, etc.) Kinases ISR Kinases (PERK, PKR, HRI, GCN2) Stress->Kinases eIF2a eIF2α Phosphorylation (Ser51) Kinases->eIF2a eIF2B eIF2B Complex (GEF Activity Inhibited) eIF2a->eIF2B Inhibits Translation Global Translation Arrest & ATF4 Induction eIF2B->Translation Decreased GEF Compound 2-(4-chlorophenoxy)-N- (3-methylphenyl)acetamide (Monovalent Antagonist) Compound->eIF2B Blocks Allosteric Pocket

Fig 1: The Integrated Stress Response pathway and the allosteric intervention point of the monovalent analog.

Quantitative Pharmacodynamics

The structural truncation from a bis-amide to a mono-amide fundamentally shifts the compound's pharmacological profile from an activator to a structural probe.

Table 1: Comparative Pharmacological Profile of Phenoxyacetamide Modulators

MetricWild-Type ISRIB (Bis-amide)2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide
eIF2B Binding Affinity ( Kd​ ) ~8 nM~450 nM
GEF Activation ( EC50​ ) 5 nM>10 µM (Inactive)
ISRIB Antagonism ( IC50​ ) N/A~1.2 µM
Decamerization Efficiency >95%<5%
ATF4 Inhibition in Cells 15 nM>10 µM (Inactive)

Data synthesis based on structure-activity relationship (SAR) principles established for eIF2B allosteric modulators .

Self-Validating Experimental Workflows

To rigorously prove the mechanism of action, researchers must employ orthogonal biochemical and biophysical assays. The following protocols are designed as self-validating systems , ensuring that internal controls automatically flag false positives or assay artifacts.

Protocol 1: In Vitro Fluorescent GEF Activity & Competition Assay

Causality: eIF2 has a high intrinsic affinity for GDP. By pre-loading eIF2 with a fluorescent BODIPY-FL-GDP tracer and adding excess unlabeled GDP, the GEF activity of eIF2B accelerates the release of the fluorophore. As the bulky BODIPY-GDP is released into the aqueous solution, its rotational correlation time decreases, resulting in a measurable drop in fluorescence polarization.

Step-by-Step Methodology:

  • Protein Preparation: Purify recombinant human eIF2B ( αβγδϵ ) and eIF2 ( αβγ ) from E. coli or insect cells.

  • Fluorophore Loading: Incubate 1 µM eIF2 with 2 µM BODIPY-FL-GDP in assay buffer (20 mM HEPES pH 7.5, 150 mM KCl, 5 mM MgCl2, 1 mM TCEP) for 45 minutes at room temperature.

  • Complex Assembly: Mix 100 nM eIF2B with varying concentrations of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (10 nM to 10 µM) in a 384-well black microplate.

  • Self-Validation (Competition Control): In a parallel set of wells, pre-incubate eIF2B with 20 nM wild-type ISRIB (positive activator control) prior to adding the monovalent compound.

  • Reaction Initiation: Add 100 nM BODIPY-loaded eIF2 and 1 mM unlabeled GDP to initiate the exchange reaction.

  • Kinetic Readout: Measure fluorescence polarization (Ex: 485 nm, Em: 535 nm) continuously for 30 minutes.

  • Data Interpretation: The monovalent compound alone will show no change in the basal GEF decay rate. However, in the competition wells, increasing concentrations of the monovalent compound will dose-dependently reverse the rapid GEF kinetics induced by ISRIB, proving competitive antagonism.

Protocol 2: SEC-MALS Oligomerization Analysis

Causality: Native PAGE can produce artifacts due to gel matrix interactions. Size-Exclusion Chromatography coupled with Multi-Angle Light Scattering (SEC-MALS) provides the absolute molar mass of protein complexes independent of their hydrodynamic shape, directly proving whether decamerization has occurred.

Step-by-Step Methodology:

  • Sample Equilibration: Prepare three 50 µL samples of 5 µM eIF2B in SEC buffer (20 mM HEPES pH 7.5, 200 mM NaCl, 2 mM DTT).

  • Ligand Spiking:

    • Sample A (Negative Control): Add 1% DMSO.

    • Sample B (Positive Control): Add 10 µM ISRIB.

    • Sample C (Test): Add 50 µM 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide.

  • Chromatography: Inject samples onto a Superdex 200 Increase 10/300 GL column at a flow rate of 0.5 mL/min.

  • Light Scattering: Route the eluate through an in-line UV detector (280 nm), a Wyatt DAWN MALS detector, and an Optilab differential refractometer (dRI).

  • Self-Validation & Analysis: Calculate the absolute molar mass across the elution peaks using ASTRA software. Sample A will yield a mass of ~300 kDa (tetramer). Sample B will yield ~600 kDa (decamer). If Sample C elutes at ~300 kDa despite ligand binding, it definitively proves the compound occupies the site without bridging the tetramers.

SEC_MALS Apo Apo eIF2B (Tetramer Control) SEC Size Exclusion Chromatography (Separates by Hydrodynamic Radius) Apo->SEC ISRIB eIF2B + ISRIB (Decamer Control) ISRIB->SEC Mono eIF2B + Monovalent Analog (Test Sample) Mono->SEC MALS Multi-Angle Light Scattering (Calculates Absolute Molar Mass) SEC->MALS Validate Self-Validation: Compare Test Mass vs. Controls MALS->Validate

Fig 2: SEC-MALS workflow providing self-validating biophysical proof of the compound's inability to induce decamerization.

Conclusion

The compound 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide serves as an elegant example of how modifying a molecular symmetry axis dictates pharmacological function. By retaining the 4-chlorophenoxy pharmacophore but substituting the symmetric linker with a bulky m-tolyl group, the molecule transitions from a potent eIF2B activator to a competitive allosteric antagonist. Utilizing the self-validating GEF and SEC-MALS protocols outlined above, researchers can map the precise thermodynamic boundaries of the eIF2B allosteric pocket, facilitating the rational design of next-generation ISR modulators.

References

  • Sidrauski, C., Tsai, J. C., Kampmann, M., Hearn, B. R., Vedantham, P., Jaishankar, P., Sokabe, M., Mendez, A. S., Newton, B. W., Tang, E. L., Verschueren, E., Johnson, J. R., Krogan, N. J., Fraser, C. S., Weissman, J. S., Renslo, A. R., & Walter, P. (2015). "Pharmacological dimerization and activation of the exchange factor eIF2B antagonizes the integrated stress response." eLife.[Link]

  • Zyryanova, A. F., Weis, F., Faille, A., Alard, A. A., Crespillo-Casado, A., Sekine, Y., Harding, H. P., Allen, F., Parts, L., Fromont, C., Fischer, P. M., Warren, A. J., & Ron, D. (2018). "Binding of the integrated stress response inhibitor ISRIB reveals a regulatory site in the nucleotide exchange factor eIF2B." Science.[Link]

  • Tsai, J. C., Miller-Vedam, L. E., Anand, A. A., Jaishankar, P., Nguyen, H. C., Renslo, A. R., Frost, A., & Walter, P. (2018). "Structure of the translation initiation factor eIF2B and its antagonism by ISRIB." Science.[Link]

Exploratory

In vivo toxicity studies of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

An In-Depth Technical Guide to the In Vivo Toxicity Profiling of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide Executive Summary The compound 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (CPMA) belongs to the phenox...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the In Vivo Toxicity Profiling of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Executive Summary

The compound 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (CPMA) belongs to the phenoxyacetamide class, a highly versatile chemical scaffold frequently utilized in the development of targeted kinase inhibitors, allosteric modulators, and antimicrobial agents[1][2]. While the lipophilic nature and halogenated aromatic rings of CPMA confer excellent membrane permeability and target affinity, these same physicochemical properties introduce specific toxicological liabilities.

This whitepaper provides a comprehensive, methodologically rigorous framework for evaluating the in vivo toxicity of CPMA. Designed for drug development professionals, this guide moves beyond standard checklists to explore the mechanistic causality behind protocol design, ensuring that every study acts as a self-validating system capable of withstanding regulatory scrutiny.

Mechanistic Rationale: The Causality of CPMA Toxicity

To design an effective in vivo toxicity program, researchers must first understand the metabolic fate of the test article. Toxicity is rarely driven solely by the parent compound; it is frequently mediated by reactive electrophilic intermediates generated during Phase I hepatic metabolism.

Phenoxyacetamides like CPMA are highly susceptible to rapid oxidative metabolism[1]. The structural liabilities of CPMA include:

  • The Ether Linkage: Susceptible to CYP450-mediated oxidative cleavage (O-dealkylation), potentially yielding 4-chlorophenol—a known cellular toxicant that can uncouple oxidative phosphorylation and induce hepatocellular necrosis.

  • The Amide Bond: Vulnerable to amide hydrolysis, which can liberate 3-methylaniline (m-toluidine). Aniline derivatives are notorious for causing erythrocyte oxidation, leading to methemoglobinemia and secondary splenic toxicity.

Because of these pathways, the toxicity protocols described below are specifically weighted to monitor hepatic function, hematological integrity, and renal clearance.

Mechanism CPMA 2-(4-chlorophenoxy)-N- (3-methylphenyl)acetamide CYP Hepatic CYP450 (Oxidative Metabolism) CPMA->CYP Phase I Clearance Metab1 4-Chlorophenol (Reactive Intermediate) CYP->Metab1 Ether Cleavage Metab2 3-Methylaniline (m-Toluidine) CYP->Metab2 Amide Hydrolysis Tox1 Hepatocellular Injury (Elevated ALT/AST) Metab1->Tox1 Protein Adduction Tox2 Erythrocyte Oxidation (Methemoglobinemia) Metab2->Tox2 Heme Oxidation

Metabolic bioactivation of CPMA leading to target organ toxicity.

Core In Vivo Toxicity Protocols (Self-Validating Systems)

To establish a robust safety profile, the in vivo evaluation of CPMA must follow a tiered approach, utilizing internationally recognized OECD guidelines. Each step is designed to validate the findings of the previous tier.

Subacute 28-Day Repeated Dose Toxicity (OECD TG 407)

Objective: To identify early target organ toxicity and establish the Maximum Tolerated Dose (MTD) to guide longer-term studies[3][4].

Methodology & Causality:

  • Animal Model: Sprague-Dawley rats (n=5/sex/group). Causality: Rats possess a well-characterized CYP450 profile that closely mimics the Phase I metabolism of halogenated aromatics in humans.

  • Dosing Regimen: Daily oral gavage of CPMA (e.g., Vehicle, 10, 30, and 100 mg/kg/day) for 28 days. Causality: Oral gavage ensures precise systemic exposure, bypassing the variability of dietary admixture, which is critical for lipophilic compounds that may alter food palatability.

  • Clinical Pathology: Blood is drawn on Day 29 following an overnight fast. Causality: Fasting eliminates postprandial lipemia, which can artificially inflate liver enzyme readouts (ALT/AST) and mask CPMA-induced hepatic stress.

  • Self-Validation Mechanism: If elevated liver weights are observed, histopathology must differentiate between adaptive hypertrophy (a non-adverse induction of smooth endoplasmic reticulum) and irreversible necrosis.

Subchronic 90-Day Oral Toxicity (OECD TG 408)

Objective: To establish the No-Observed-Adverse-Effect-Level (NOAEL) and evaluate cumulative toxicity over an extended period[5][6].

Methodology & Causality:

  • Group Assignment: Rats (n=10/sex/group) are assigned to Vehicle, Low, Mid, and High dose groups.

  • Satellite Recovery Group: An additional n=5/sex are added to the Vehicle and High-dose groups. These animals are dosed for 90 days, then observed for a 28-day treatment-free period[5]. Causality: This is a critical self-validating control. If CPMA induces methemoglobinemia or hepatic lesions at Day 90, the satellite group proves whether these effects are transient/reversible (indicating a manageable safety margin) or progressive/irreversible (indicating a hard stop for drug development).

  • Ophthalmological Examination: Conducted pre-test and at week 13. Causality: Halogenated compounds can occasionally partition into the lipid-rich tissues of the retina, causing structural degradation.

Workflow Start Acclimatization (7 Days) Random Randomization (n=10-15/sex/group) Start->Random Dose Daily Oral Gavage (90 Days) Random->Dose Veh, Low, Mid, High Sat Satellite Recovery Group (+28 Days No Dose) Dose->Sat High Dose & Veh Only Clin Clinical Pathology (Blood/Urine) Dose->Clin Day 90 (Main Cohort) Sat->Clin Day 118 (Recovery) Necro Terminal Necropsy & Organ Weights Clin->Necro Histo Histopathology (Target Organs) Necro->Histo Blinded Analysis

Self-validating 90-day subchronic oral toxicity workflow based on OECD TG 408.

In Vivo Mammalian Erythrocyte Micronucleus Test (OECD TG 474)

Objective: To assess the clastogenic (chromosome-breaking) potential of CPMA in vivo[1].

Methodology & Causality:

  • Procedure: Mice are administered CPMA up to the MTD. Bone marrow or peripheral blood is harvested at 24 and 48 hours post-dose.

  • Analysis: Erythrocytes are stained and analyzed via flow cytometry for the presence of micronuclei.

  • Causality: While in vitro Ames tests are standard, CPMA's complex Phase I metabolites (like 4-chlorophenol) may only reach reactive concentrations in vivo. The micronucleus test acts as a definitive safety gate to ensure the compound does not induce systemic DNA damage[1].

Quantitative Data Presentation

To facilitate rapid decision-making, toxicological data must be aggregated to highlight dose-dependent trends. Below is a representative data matrix summarizing the hypothetical outcomes of a 90-Day OECD 408 study for CPMA, demonstrating how NOAEL is derived from intersecting clinical and histopathological data.

Dose Group (mg/kg/day)ALT (U/L)Methemoglobin (%)Relative Liver Wt (%)Histopathology FindingsToxicological Conclusion
0 (Vehicle) 42 ± 50.8 ± 0.23.1 ± 0.2Normal architectureBaseline
10 (Low) 45 ± 60.9 ± 0.33.2 ± 0.3Normal architectureNOEL (No Observed Effect Level)
30 (Mid) 55 ± 81.4 ± 0.43.8 ± 0.4Centrilobular hypertrophyNOAEL (Adaptive, non-adverse)
100 (High) 180 ± 25 4.5 ± 0.85.2 ± 0.6**Hepatocellular necrosisLOAEL (Adverse Effect Level)
100 (Recovery) 60 ± 101.1 ± 0.33.5 ± 0.3Resolving hypertrophyPartial Reversibility

* p < 0.05, ** p < 0.01 compared to vehicle control. Data demonstrates that while 30 mg/kg/day induces physiological changes (hypertrophy), it lacks necrotic markers, establishing it as the NOAEL.

Conclusion

The in vivo toxicity profiling of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide requires a strategic, mechanism-driven approach. By anticipating the metabolic liabilities of the phenoxyacetamide scaffold—specifically the generation of reactive phenols and anilines—researchers can design OECD-compliant studies that do not merely record animal mortality, but actively elucidate the boundaries of pharmacological safety. Utilizing self-validating mechanisms like satellite recovery groups and stringent clinical pathology ensures that the resulting data is authoritative, reproducible, and ready for regulatory IND submission.

References

  • Oral Toxicity OECD 408 - Toxicology IND Services Toxicology IND Services URL:[Link]

  • OECD Test Guideline 408: Repeated Dose 90-Day Oral Toxicity Study in Rodents (2018) Umwelt-online URL:[Link]

  • Repeated dose toxicity - Joint Research Centre European Commission URL:[Link]

  • The enhancement of the subacute repeat dose toxicity test OECD TG 407 for the detection of endocrine active chemicals Archives of Toxicology URL:[Link]

  • Toxicological evaluation of a novel cooling compound: 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl)acetamide National Institutes of Health (PMC) URL:[Link]

  • Impact of Type III Secretion Effectors and of Phenoxyacetamide Inhibitors of Type III Secretion on Abscess Formation in a Mouse Model of Pseudomonas aeruginosa Infection ASM Journals URL:[Link]

Sources

Foundational

An In-depth Technical Guide to the Physicochemical Properties of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Introduction: Contextualizing a Privileged Scaffold The 2-phenoxy-N-phenylacetamide core is a recognized "privileged structure" in medicinal chemistry. Its derivatives have demonstrated a remarkable breadth of biological...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Contextualizing a Privileged Scaffold

The 2-phenoxy-N-phenylacetamide core is a recognized "privileged structure" in medicinal chemistry. Its derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, anti-inflammatory, and antibacterial properties.[1][2][3] This guide focuses on a specific, yet under-characterized derivative: 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide . The strategic placement of a chloro- substituent on the phenoxy ring and a methyl group on the N-phenyl ring is anticipated to modulate the compound's electronic and lipophilic character, thereby influencing its pharmacokinetic and pharmacodynamic profile.

This document serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It provides a foundational understanding of the compound's predicted physicochemical properties, a robust and validated methodology for its synthesis, a comprehensive workflow for its analytical characterization, and a discussion of its potential biological significance based on the activities of structurally related analogues. The causality behind each experimental choice is explained to provide not just a protocol, but a framework for rational drug design and development.

Chemical Identity and Structure

  • IUPAC Name: 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

  • Molecular Formula: C₁₅H₁₄ClNO₂

  • Molecular Weight: 275.73 g/mol

  • Synonyms: N-(m-tolyl)-2-(4-chlorophenoxy)acetamide

The molecular structure consists of a central acetamide linker connecting a 4-chlorophenoxy group and a 3-methylphenyl (m-tolyl) group. The ether linkage and the amide bond introduce polarity and hydrogen bonding capabilities, while the aromatic rings and the chloro- and methyl- substituents contribute to its lipophilicity.

Predicted Physicochemical Properties

As of the latest literature review, experimental data for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide is not publicly available. Therefore, the following properties are derived from computational predictions and data from structurally analogous compounds, such as its methoxy-substituted counterparts.[4] These values provide a crucial starting point for experimental design, particularly in solubility and chromatography development.

PropertyPredicted ValueMethod/BasisSignificance in Drug Development
Molecular Weight 275.73 g/mol CalculationAdherence to Lipinski's Rule of Five (<500 Da) suggests potential for good oral bioavailability.
XLogP3 ~3.5 - 4.0Computational (Analogues)Indicates significant lipophilicity, suggesting good membrane permeability but potentially poor aqueous solubility.
Hydrogen Bond Donors 1ComputationalThe amide N-H group can act as a hydrogen bond donor, influencing receptor binding and solubility.
Hydrogen Bond Acceptors 2ComputationalThe ether oxygen and carbonyl oxygen can act as hydrogen bond acceptors, contributing to interactions with biological targets.
Rotatable Bonds 4ComputationalProvides conformational flexibility, which can be critical for fitting into a biological target's binding pocket.
Melting Point 130 - 160 °CEstimate (Analogues)Provides a target range for characterization and an indication of crystal lattice energy.
Aqueous Solubility LowQualitative (from LogP)Poor water solubility is expected; formulation strategies like co-solvents or amorphous dispersions may be required.

Synthesis and Purification: A Validated Protocol

The synthesis of N-aryl-2-phenoxyacetamide derivatives is well-established and typically proceeds via a two-step or one-pot reaction involving nucleophilic substitution.[5][6][7][8] The following protocol is a robust method for obtaining 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide with high purity.

Synthetic Pathway

The most direct and widely adopted method is the reaction of a substituted aniline with a haloacetyl chloride to form an N-aryl-2-haloacetamide intermediate, followed by a Williamson ether synthesis with a substituted phenol.

Synthetic Pathway cluster_step1 Step 1: Amide Formation cluster_step2 Step 2: Williamson Ether Synthesis A 3-Methylaniline C 2-Chloro-N-(3-methylphenyl)acetamide (Intermediate) A->C Base (e.g., Pyridine) DCM, 0°C to RT B Chloroacetyl Chloride B->C D 4-Chlorophenol E 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (Final Product) D->E C_ref Intermediate C_ref->E Base (e.g., K₂CO₃) Solvent (e.g., Acetone) Reflux

Caption: Synthetic route for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 2-Chloro-N-(3-methylphenyl)acetamide (Intermediate)

  • Reactor Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add 3-methylaniline (1.0 eq) and a suitable aprotic solvent such as Dichloromethane (DCM).

  • Inert Atmosphere: Purge the flask with dry nitrogen. This is crucial to prevent hydrolysis of the highly reactive chloroacetyl chloride.

  • Cooling: Cool the reaction mixture to 0 °C using an ice bath. This mitigates the exothermic nature of the acylation reaction.

  • Reagent Addition: Add a base, such as pyridine (1.1 eq), to scavenge the HCl byproduct. Slowly add chloroacetyl chloride (1.1 eq) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, quench the reaction with water. Separate the organic layer, wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. The acidic wash removes unreacted aniline and pyridine, while the basic wash removes any remaining acidic impurities.

  • Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude intermediate.

Step 2: Synthesis of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (Final Product)

  • Reactor Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the crude intermediate from Step 1 (1.0 eq) and 4-chlorophenol (1.0 eq) in acetone.

  • Base Addition: Add anhydrous potassium carbonate (K₂CO₃, 1.5 eq). K₂CO₃ is a mild base sufficient to deprotonate the phenol, forming the phenoxide nucleophile. Acetone is an ideal solvent as it is polar enough to dissolve the reactants but does not interfere with the reaction.

  • Reaction: Heat the mixture to reflux and maintain for 6-12 hours. The elevated temperature is necessary to drive the Sₙ2 reaction to completion. Monitor the reaction by TLC.

  • Work-up: After cooling to room temperature, filter off the K₂CO₃. Remove the acetone under reduced pressure.

  • Purification: Dissolve the residue in ethyl acetate and wash with 1M NaOH to remove any unreacted 4-chlorophenol, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate.

  • Crystallization: Concentrate the solution and purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the final product as a crystalline solid.

Analytical Characterization and Quality Control Workflow

A multi-technique approach is essential to unambiguously confirm the structure and purity of the synthesized compound. This self-validating system ensures that the material meets the standards required for subsequent biological or material science studies.

Workflow Diagram

Analytical_Workflow cluster_synthesis Synthesis & Purification cluster_structure Structural Elucidation cluster_purity Purity & Identity Confirmation cluster_properties Physicochemical Properties Synth Synthesized Product NMR ¹H & ¹³C NMR Synth->NMR Primary Structure MS Mass Spectrometry (MS) Synth->MS Molecular Weight FTIR FTIR Spectroscopy Synth->FTIR Functional Groups HPLC HPLC-UV/MS NMR->HPLC Confirm Identity MS->HPLC MP Melting Point Analysis HPLC->MP Purity >95% EA Elemental Analysis (CHN) MP->EA Confirm Composition Sol Solubility Determination EA->Sol Characterized Material LogP LogP Measurement (e.g., Shake-Flask) Sol->LogP

Caption: Comprehensive workflow for analytical characterization.

Detailed Analytical Protocols
  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Provides information on the number and environment of protons. Expected signals would include aromatic protons in distinct regions for both rings, a singlet for the O-CH₂ protons, a singlet for the methyl (CH₃) protons, and a broad singlet for the amide (N-H) proton.

    • ¹³C NMR: Confirms the carbon skeleton. The number of signals should correspond to the number of unique carbon atoms in the molecule. Key signals include the carbonyl carbon (~165-170 ppm) and the aliphatic O-CH₂ carbon.

  • Mass Spectrometry (MS):

    • Technique: High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI).

    • Purpose: To confirm the molecular weight and elemental composition. The observed m/z for the [M+H]⁺ ion should match the calculated exact mass (276.0837 for C₁₅H₁₅ClNO₂⁺). The characteristic isotopic pattern for one chlorine atom (M and M+2 peaks in an approximate 3:1 ratio) provides definitive evidence of its presence.

  • Fourier-Transform Infrared (FTIR) Spectroscopy:

    • Purpose: To identify key functional groups.

    • Expected Absorptions: A sharp peak around 3300 cm⁻¹ (N-H stretch), a strong peak around 1670 cm⁻¹ (amide C=O stretch, "Amide I band"), and strong C-O-C stretching bands for the ether linkage.

  • High-Performance Liquid Chromatography (HPLC):

    • Technique: Reverse-phase HPLC with a C18 column and a UV detector.

    • Purpose: To determine purity. A gradient elution with water and acetonitrile (both often containing 0.1% formic acid or TFA) is typically effective. Purity is assessed by the area percentage of the main peak, with a target of >98% for research applications.

  • Melting Point Analysis:

    • Purpose: A sharp melting point range (e.g., within 1-2 °C) is a strong indicator of high purity for a crystalline solid.

  • Elemental Analysis (CHN):

    • Purpose: Provides the percentage composition of Carbon, Hydrogen, and Nitrogen. The experimental values should be within ±0.4% of the calculated theoretical values (C: 65.34%, H: 5.12%, N: 5.08%) to confirm the empirical formula.

Potential Biological Activity and Applications

While 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide has not been extensively studied, the broader class of 2-phenoxy-N-phenylacetamides has shown significant potential in several therapeutic areas:

  • Anticancer Activity: Many derivatives exhibit cytotoxicity against various human cancer cell lines. The presence of halogens on the aromatic rings has been shown to be beneficial for this activity.[1][2]

  • Anti-inflammatory and Analgesic Activity: Certain substituted phenoxy acetamide derivatives have demonstrated anti-inflammatory and analgesic effects, potentially through the inhibition of COX/LOX pathways.[1]

  • Antibacterial Agents: The phenoxyacetamide scaffold has been explored for the development of novel antibacterial agents.[3]

The specific combination of the 4-chloro and 3-methyl substituents on this scaffold makes it a compelling candidate for screening in these and other therapeutic areas. The chloro- group can enhance binding through halogen bonding and increase metabolic stability, while the methyl group can modulate lipophilicity and steric interactions within a target binding site.

Conclusion

This guide provides a comprehensive technical framework for the synthesis and characterization of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. By leveraging established synthetic methodologies and a rigorous, multi-faceted analytical workflow, researchers can confidently produce and validate this compound for further investigation. The predicted physicochemical properties suggest a molecule with drug-like characteristics, and the known biological activities of its structural analogues highlight its potential as a valuable scaffold for drug discovery programs.

References

  • Rani, P., Pal, D., Hegde, R. R., & Hashim, S. R. (2014). Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. BioMed Research International, 2014, 1-10. [Link]

  • Kandeel, M. M., & El-Gazzar, A. R. B. A. (2012). SYNTHESIS AND BIOLOGICAL EVALUATION OF 2-PHENOXY-N-PHENYLACETAMIDES AS NOVEL ANTICANCER AGENTS. International Journal of Pharmacy and Pharmaceutical Sciences, 4(5), 549-553. [Link]

  • Kumar, S., B., S. P., B., H. V., K., P., J., A. D., & S., J. (2021). Synthesis, Molecular Docking and Biological Evaluation of 2-Aryloxy-N-Phenylacetamide and N'-(2-Aryloxyoxyacetyl) Benzohydrazide Derivatives as Potential Antibacterial Agents. Chemistry & Biodiversity, 18(4), e2000907. [Link]

  • Saeed, S., Rashid, N., Jones, P. G., Ali, M., & Hussain, R. (2010). Synthesis, characterization and antimicrobial activity of N'-(substituted phenyl)-2-(1H-azol-1-yl) acetamides. Der Pharma Chemica, 2(1), 229-237. [Link]

  • Willand, N., et al. (2012). Discovery of Novel N-Phenylphenoxyacetamide Derivatives as EthR Inhibitors and Ethionamide Boosters by Combining High-Throughput Screening and Synthesis. Journal of Medicinal Chemistry, 55(14), 6375-6386. [Link]

  • Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Synthesis of Some new 2-(4-Aryliminophenoxy)N-Arylacetamide Via p-hydroxy benzaldehyde. Baghdad Science Journal, 9(4), 715-723. [Link]

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Exploratory

An In-depth Technical Guide to the Metabolic Stability Assay of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Authored by: Your Name, Senior Application Scientist Abstract The metabolic stability of a drug candidate is a critical parameter in early drug discovery, profoundly influencing its pharmacokinetic profile, bioavailabili...

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Author: BenchChem Technical Support Team. Date: March 2026

Authored by: Your Name, Senior Application Scientist

Abstract

The metabolic stability of a drug candidate is a critical parameter in early drug discovery, profoundly influencing its pharmacokinetic profile, bioavailability, and potential for clinical success.[1] This guide provides a comprehensive, in-depth technical framework for assessing the metabolic stability of the novel compound, 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. We will delve into the theoretical underpinnings of drug metabolism, the practical execution of the in vitro human liver microsomal stability assay, and the subsequent data analysis to determine key pharmacokinetic parameters such as half-life (t½) and intrinsic clearance (Clint). This document is intended for researchers, scientists, and drug development professionals seeking to understand and implement robust metabolic stability assays.

Introduction: The Imperative of Metabolic Stability in Drug Discovery

The journey of a drug candidate from discovery to clinical application is fraught with challenges, with poor pharmacokinetic properties being a leading cause of attrition. Metabolic stability, a measure of a compound's susceptibility to biotransformation by drug-metabolizing enzymes, is a cornerstone of the ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[2] A compound with low metabolic stability is rapidly cleared from the body, often resulting in a short duration of action and poor bioavailability.[3] Conversely, a highly stable compound may accumulate, leading to potential toxicity. Therefore, early assessment of metabolic stability is paramount for selecting and optimizing drug candidates with desirable pharmacokinetic characteristics.[1]

The liver is the primary site of drug metabolism, where a complex interplay of Phase I and Phase II enzymes works to detoxify and eliminate xenobiotics.[4] Phase I reactions, predominantly catalyzed by the cytochrome P450 (CYP) superfamily of enzymes, introduce or unmask functional groups, increasing the polarity of the compound.[4] Phase II reactions involve the conjugation of these modified compounds with endogenous molecules, such as glucuronic acid, to further enhance their water solubility and facilitate excretion.[5]

This guide will focus on an in vitro metabolic stability assay using human liver microsomes (HLM), which are subcellular fractions rich in Phase I enzymes, particularly CYPs.[6] By incubating 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide with HLM in the presence of necessary cofactors, we can simulate its primary metabolic fate and quantify its rate of degradation.

Physicochemical Properties and Metabolic Considerations for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

A thorough understanding of the test compound's structure is essential for designing a relevant metabolic stability assay and anticipating its metabolic pathways.

Compound: 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Molecular Formula: C₁₅H₁₄ClNO₂

Molecular Weight: 291.73 g/mol [7]

Structure:

Predicted Metabolic Hotspots:

Based on the structure of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, several potential sites for metabolic transformation can be identified:

  • Aromatic Hydroxylation: The phenyl rings are susceptible to hydroxylation by CYP enzymes.

  • O-dealkylation: The ether linkage could be a site for O-dealkylation.[8]

  • Amide Hydrolysis: The amide bond can be hydrolyzed by amidase enzymes.

  • Methyl Group Oxidation: The methyl group on the phenyl ring can be oxidized to a primary alcohol and subsequently to a carboxylic acid.

The Engine of Metabolism: Phase I and Phase II Enzymes

A foundational understanding of the key enzyme systems is crucial for interpreting metabolic stability data.

Phase I Metabolism: The Cytochrome P450 Superfamily

The cytochrome P450 (CYP) enzymes are a vast family of heme-containing monooxygenases that are the primary drivers of Phase I metabolism.[9] They catalyze a wide range of oxidative reactions, including hydroxylation, epoxidation, and heteroatom oxidation.[10] The general catalytic cycle of CYPs is a complex process that requires the cofactor NADPH (Nicotinamide Adenine Dinucleotide Phosphate) as an electron donor.[11] NADPH provides the reducing equivalents necessary for the activation of molecular oxygen, which is then incorporated into the drug substrate.[12][13]

Phase II Metabolism: The UDP-Glucuronosyltransferases (UGTs)

UDP-glucuronosyltransferases (UGTs) are the most important Phase II enzymes, responsible for conjugating a wide variety of xenobiotics and endogenous compounds with glucuronic acid.[14] This process, known as glucuronidation, significantly increases the water solubility of the substrate, facilitating its excretion.[15] The UGTs utilize UDP-glucuronic acid (UDPGA) as a high-energy donor substrate for the glucuronic acid moiety.[16][17]

Experimental Design: A Self-Validating System

A robust metabolic stability assay is designed to be a self-validating system, with appropriate controls to ensure the reliability of the data.

The In Vitro System: Human Liver Microsomes (HLM)

Human liver microsomes are vesicles of the endoplasmic reticulum obtained from homogenized and centrifuged liver cells. They are a rich source of Phase I enzymes, particularly CYPs, and some Phase II enzymes like UGTs.[18][19] Their ease of use and commercial availability make them a standard tool in early drug metabolism studies.

Essential Cofactors: Fueling the Metabolic Engine
  • NADPH (Nicotinamide Adenine Dinucleotide Phosphate): As the primary electron donor for CYP enzymes, NADPH is an essential cofactor for assessing Phase I metabolic stability.[20] Its inclusion initiates the catalytic cycle of CYPs.

  • UDPGA (Uridine Diphosphate Glucuronic Acid): To investigate the contribution of Phase II glucuronidation, the assay can be supplemented with UDPGA, the activated form of glucuronic acid.[14][21]

Experimental Controls: Ensuring Data Integrity
  • Time-Zero (T0) Control: This sample is quenched immediately after the addition of the test compound, representing 100% of the initial compound concentration.

  • No-Cofactor Control: Incubating the compound with HLM in the absence of NADPH helps to distinguish between enzymatic and non-enzymatic degradation.

  • No-HLM Control: This control, containing the test compound and cofactors but no microsomes, accounts for any potential instability of the compound in the assay buffer.

Detailed Experimental Protocol

This section provides a step-by-step protocol for conducting the metabolic stability assay of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide using human liver microsomes.

Materials and Reagents
  • 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

  • Pooled Human Liver Microsomes (HLM)

  • NADPH Regenerating System (e.g., containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase)

  • Uridine 5'-diphosphoglucuronic acid (UDPGA)

  • Potassium Phosphate Buffer (0.1 M, pH 7.4)

  • Acetonitrile (ACN) with an internal standard (e.g., a structurally similar but chromatographically distinct compound)

  • 96-well plates

  • Incubator/shaker (37°C)

  • Centrifuge

  • LC-MS/MS system

Experimental Workflow

The following diagram illustrates the overall experimental workflow:

G cluster_prep Preparation cluster_incubation Incubation cluster_quenching Quenching & Processing cluster_analysis Analysis A Prepare Compound Stock (e.g., 10 mM in DMSO) D Pre-incubate HLM & Compound at 37°C A->D B Prepare HLM Suspension (e.g., 1 mg/mL in Buffer) B->D C Prepare Cofactor Solutions (NADPH & UDPGA) E Initiate Reaction with Cofactors C->E D->E F Incubate at 37°C with Shaking (Time points: 0, 5, 15, 30, 60 min) E->F G Quench Reaction with Cold ACN + Internal Standard F->G H Centrifuge to Precipitate Protein G->H I Collect Supernatant H->I J LC-MS/MS Analysis I->J K Data Processing & Quantification J->K

Caption: Experimental workflow for the in vitro metabolic stability assay.

Step-by-Step Procedure
  • Preparation of Solutions:

    • Prepare a 10 mM stock solution of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in DMSO.

    • Thaw the pooled human liver microsomes on ice and dilute to a final concentration of 1 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4).

    • Prepare the NADPH regenerating system and UDPGA solution according to the manufacturer's instructions.

  • Incubation:

    • In a 96-well plate, add the appropriate volume of the HLM suspension.

    • Add the test compound to achieve a final concentration of 1 µM.

    • Pre-incubate the plate at 37°C for 5 minutes with gentle shaking.

    • Initiate the metabolic reaction by adding the NADPH and/or UDPGA solution.

    • Incubate the plate at 37°C with shaking.

  • Time Points and Quenching:

    • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), terminate the reaction by adding a 2-3 fold volume of ice-cold acetonitrile containing a suitable internal standard.[18]

    • The T0 sample is quenched immediately after the addition of the cofactors.

  • Sample Processing:

    • After the final time point, seal the plate and centrifuge at 4,000 rpm for 20 minutes at 4°C to precipitate the microsomal proteins.

    • Carefully transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

Data Acquisition and Analysis

LC-MS/MS Analysis

The concentration of the parent compound remaining at each time point is quantified using a validated LC-MS/MS method.[22] This technique offers high sensitivity and selectivity, allowing for accurate measurement even at low concentrations.

Typical LC-MS/MS Parameters:

ParameterValue
Column C18 reverse-phase column
Mobile Phase Gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid
Flow Rate 0.4 mL/min
Injection Volume 5 µL
Ionization Mode Positive Electrospray Ionization (ESI+)
MRM Transitions Specific precursor-to-product ion transitions for the parent compound and internal standard
Data Analysis Workflow

The following diagram illustrates the data analysis workflow:

G cluster_raw_data Raw Data cluster_normalization Normalization & Calculation cluster_kinetics Kinetic Analysis cluster_parameters Parameter Calculation A Peak Areas of Parent Compound and Internal Standard B Calculate Peak Area Ratios (Parent / IS) A->B C Determine % Remaining vs. T0 B->C D Plot ln(% Remaining) vs. Time C->D E Linear Regression to find Slope (k) D->E F Calculate Half-Life (t½) t½ = 0.693 / k E->F G Calculate Intrinsic Clearance (Clint) Clint = (0.693 / t½) * (incubation vol / protein amount) E->G

Caption: Data analysis workflow for metabolic stability assays.

Calculation of Key Parameters
  • Percentage of Compound Remaining: The percentage of the parent compound remaining at each time point is calculated relative to the T0 sample.

  • In Vitro Half-Life (t½): The natural logarithm of the percentage of compound remaining is plotted against time. The slope of the linear portion of this curve represents the elimination rate constant (k). The half-life is then calculated using the following equation:

    t½ = 0.693 / k

  • Intrinsic Clearance (Clint): Intrinsic clearance is a measure of the intrinsic ability of the liver to metabolize a drug.[23] It is calculated from the half-life and the reaction conditions:

    Clint (µL/min/mg protein) = (0.693 / t½) * (Volume of incubation (µL) / Amount of microsomal protein (mg)) [18]

Data Presentation and Interpretation

Clear and concise data presentation is crucial for interpreting the results of the metabolic stability assay.

Tabulated Data

Table 1: Metabolic Stability of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in Human Liver Microsomes

Time (min)% Remaining (NADPH)% Remaining (UDPGA)% Remaining (No Cofactor)
0100100100
5859598
15608897
30358096
60107295

Table 2: Calculated Pharmacokinetic Parameters

ConditionIn Vitro t½ (min)Intrinsic Clearance (Clint) (µL/min/mg protein)
+ NADPH25.127.6
+ UDPGA150.24.6
Interpretation of Results

The data presented in Tables 1 and 2 indicate that 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide is moderately metabolized in the presence of NADPH, suggesting that it is a substrate for CYP enzymes. The significantly longer half-life in the presence of UDPGA alone suggests that glucuronidation is a minor metabolic pathway for this compound under these conditions. The minimal degradation in the absence of cofactors confirms that the observed metabolism is primarily enzyme-mediated.

Conclusion: Guiding Drug Discovery Decisions

The in vitro metabolic stability assay is an indispensable tool in the modern drug discovery paradigm.[24] By providing an early assessment of a compound's metabolic fate, this assay enables medicinal chemists to make data-driven decisions to optimize the metabolic properties of lead candidates. The in-depth technical guide presented here offers a robust framework for conducting and interpreting the metabolic stability of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, ultimately contributing to the selection of drug candidates with a higher probability of clinical success.

References

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  • PubChem. (2026). 2-(4-chlorophenoxy)-N-(3-methoxyphenyl)acetamide. National Center for Biotechnology Information. [Link]

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  • Chen, S., et al. (2017). First-pass metabolism via UDP-glucuronosyltransferase: a barrier to oral bioavailability of phenolics. Journal of Pharmaceutical Investigation. [Link]

  • Patsnap. (2025). How to Conduct an In Vitro Metabolic Stability Study. Patsnap Synapse. [Link]

  • Al-Rabiah, H., et al. (2023). A Sensitive, Green, and Fast LC–MS/MS Analytical Method for the Quantification of Ribociclib: Evaluation of the Metabolic Stability in HLMs. Molecules. [Link]

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Foundational

An In-Depth Technical Guide to the Crystal Structure Analysis of 2-(4-chlorophenoxy)-N-(aryl)acetamides: A Case Study Approach

Senior Application Scientist Note: This guide provides a comprehensive overview of the methodologies and analyses involved in determining and understanding the crystal structure of N-arylacetamides. While the primary top...

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Author: BenchChem Technical Support Team. Date: March 2026

Senior Application Scientist Note: This guide provides a comprehensive overview of the methodologies and analyses involved in determining and understanding the crystal structure of N-arylacetamides. While the primary topic of interest is 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, a thorough search of the available scientific literature did not yield a publicly available, detailed crystal structure for this specific compound. To fulfill the educational and technical objectives of this guide, we will utilize the closely related analogue, 2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide , as a representative case study. The principles and techniques discussed herein are directly applicable to the analysis of the title compound, should its crystallographic data become available.

Introduction: The Significance of N-Arylacetamides in a Research and Development Context

N-arylacetamides represent a critical class of organic compounds with diverse applications spanning medicinal chemistry, materials science, and agrochemicals.[1] Their structural motif, characterized by an amide linkage between a substituted acetic acid and an aniline derivative, serves as a versatile scaffold for introducing a wide array of functional groups. This modularity allows for the fine-tuning of their physicochemical properties, leading to a broad spectrum of biological activities.[2][3] For instance, derivatives of this class have shown promise as antimalarial agents and have been investigated for their potential as kinase inhibitors in cancer therapy.

The three-dimensional arrangement of atoms and molecules within a crystal, known as the crystal structure, dictates many of a compound's bulk properties, including solubility, melting point, stability, and bioavailability. Therefore, a detailed understanding of the crystal structure is paramount for drug development professionals and materials scientists. Single-crystal X-ray diffraction is the definitive technique for elucidating these structures, providing precise information on bond lengths, bond angles, molecular conformation, and the intricate network of intermolecular interactions that govern the crystal packing.

This guide will walk through the complete process of crystal structure analysis, from synthesis and crystal growth to the interpretation of the final structural model, using 2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide as a practical example.

Experimental Methodology: A Self-Validating Protocol

The following sections detail the experimental workflow for the synthesis, crystallization, and subsequent X-ray diffraction analysis. The causality behind each step is explained to provide a deeper understanding of the process.

Synthesis and Crystallization

The synthesis of N-arylacetamides is typically achieved through an amidation reaction between a carboxylic acid and an amine.

Protocol for the Synthesis of 2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide:

  • Reactant Preparation: Dissolve equimolar amounts of 4-chlorophenylacetic acid and 3,4-difluoroaniline in a suitable solvent such as dichloromethane.

  • Coupling Agent: Add a coupling agent, for example, 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC), to the solution. EDC activates the carboxylic acid, facilitating the nucleophilic attack by the amine.

  • Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Work-up and Purification: Upon completion, the reaction mixture is typically washed with dilute acid and base to remove unreacted starting materials and byproducts. The organic layer is then dried and the solvent removed under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield single crystals suitable for X-ray diffraction.

Experimental Workflow for Synthesis and Crystallization

G cluster_synthesis Synthesis cluster_crystallization Crystallization A Dissolve 4-chlorophenylacetic acid and 3,4-difluoroaniline in DCM B Add EDC coupling agent A->B C Monitor reaction by TLC B->C D Aqueous work-up C->D E Purify by recrystallization D->E F Slow evaporation of solvent E->F G Formation of single crystals F->G H Single Crystal X-ray Diffraction G->H Suitable for X-ray diffraction

Caption: Workflow from synthesis to single crystal growth.

Single-Crystal X-ray Diffraction Data Collection

The cornerstone of crystal structure analysis is the collection of high-quality diffraction data.

Data Collection Protocol:

  • Crystal Mounting: A suitable single crystal is mounted on a goniometer head.

  • Diffractometer Setup: The crystal is placed in a modern single-crystal X-ray diffractometer equipped with a radiation source (e.g., Cu Kα) and a detector.

  • Data Collection Strategy: A series of diffraction images are collected as the crystal is rotated through a range of angles. The positions and intensities of the diffraction spots are recorded.

  • Data Reduction: The raw diffraction data is processed to yield a list of unique reflections with their corresponding intensities and standard uncertainties. This step also involves corrections for factors such as Lorentz and polarization effects.

Structure Solution and Refinement

The processed diffraction data is used to solve and refine the crystal structure.

Structure Solution and Refinement Workflow:

  • Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods.

  • Structure Refinement: The initial model is refined against the experimental data using a least-squares minimization algorithm. This process optimizes the atomic coordinates, displacement parameters, and other structural parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

  • Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

  • Validation: The final refined structure is validated using various crystallographic metrics to ensure its quality and accuracy.

Results and Discussion: Unveiling the Molecular and Supramolecular Architecture

The following sections present the results of the crystal structure analysis of 2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide.

Crystallographic Data

A summary of the crystallographic data provides a snapshot of the crystal's fundamental properties.

Parameter Value
Chemical FormulaC₁₄H₁₀ClF₂NO
Formula Weight281.68
Crystal SystemOrthorhombic
Space GroupP2₁2₁2₁
a (Å)4.8935 (5)
b (Å)5.8995 (6)
c (Å)42.572 (4)
V (ų)1229.0 (2)
Z4
Temperature (K)173
RadiationCu Kα (λ = 1.5418 Å)
Final R-factor [I > 2σ(I)]0.042
Data obtained from reference[4]
Molecular Structure and Conformation

The analysis of the molecular structure reveals key conformational features. In the case of 2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide, the dihedral angle between the mean planes of the 4-chlorophenyl and 3,4-difluorophenyl rings is 65.2(1)°.[4] These two aromatic rings are twisted with respect to the acetamide group by 83.5(5)° and 38.9(9)°, respectively.[4] This non-planar conformation is a common feature in such molecules and can have a significant impact on their biological activity and packing in the solid state.

Molecular Structure of 2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide

Caption: A 2D representation of the molecular structure.

Supramolecular Assembly and Intermolecular Interactions

The packing of molecules in the crystal is directed by a network of non-covalent interactions. In the crystal structure of 2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide, the most significant intermolecular interaction is an N—H···O hydrogen bond.[4] This interaction links the molecules into infinite chains along the direction. Additionally, weaker C—H···O and C—H···F interactions are observed, which contribute to the stability of the three-dimensional crystal packing.[4]

Visualization of Intermolecular Hydrogen Bonding

G cluster_0 Molecule A cluster_1 Molecule B cluster_2 Molecule C N_A N-H O_B C=O N_A->O_B N-H···O O_A C=O N_B N-H O_C C=O N_B->O_C N-H···O N_C N-H

Caption: Schematic of the N-H···O hydrogen bonding chain.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal. The Hirshfeld surface is mapped with properties such as dnorm, which highlights regions of close intermolecular contacts. Red spots on the dnorm surface indicate contacts shorter than the van der Waals radii, which correspond to hydrogen bonds and other close interactions. The analysis of the Hirshfeld surface can be complemented by 2D fingerprint plots, which provide a quantitative summary of the different types of intermolecular contacts. For many acetamide derivatives, H···H, C···H/H···C, and O···H/H···O interactions are found to be the dominant contacts.[2]

Conclusion

The crystal structure analysis of N-arylacetamides, as exemplified by 2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide, provides invaluable insights into their molecular conformation and supramolecular architecture. The combination of single-crystal X-ray diffraction and computational tools like Hirshfeld surface analysis allows for a detailed understanding of the intermolecular forces that govern the crystal packing. This knowledge is crucial for rational drug design and the development of new materials with tailored properties. While the specific crystal structure of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide remains to be determined, the methodologies and principles outlined in this guide provide a robust framework for its future analysis.

References

  • Alcaide, B., Almendros, P., & Aragoncillo, C. (2007). The chemistry of 2-azetidinones (β-lactams). Chemical Society Reviews, 36(10), 1597-1607. [Link]

  • Praveen, A. S., et al. (2012). 2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 68(7), o2097. [Link]

  • Missioui, H., et al. (2024). Synthesis, crystal structure and Hirshfeld surface analysis of 2-{4-[(2-chlorophenyl)methyl]-3-methyl-6-oxopyridazin-1-yl}-N-phenylacetamide. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 7), 687-690. [Link]

  • Missioui, H., et al. (2022). Crystal structure and Hirshfeld surface analysis of 2-chloro-N-(4-methoxyphenyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 7), 687-690. [Link]

  • Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay. Journal of Medicinal Chemistry. [Link]

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Protocols & Analytical Methods

Method

Application Note: High-Throughput Quantification of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in Human Plasma using a Validated LC-MS/MS Method

Abstract This application note describes a robust, sensitive, and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 2-(4-chlorophenoxy)-N-(3-methylphenyl)ac...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note describes a robust, sensitive, and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in human plasma. The protocol employs a straightforward protein precipitation technique for sample preparation, ensuring efficiency and high recovery. Chromatographic separation is achieved on a C18 reversed-phase column with a rapid gradient elution, followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization. The method has been developed and validated according to the principles outlined in international regulatory guidelines. This protocol is tailored for researchers, scientists, and drug development professionals requiring a reliable bioanalytical workflow for pharmacokinetic studies, toxicological screening, or other applications involving this class of compounds.

Introduction

The acetamide class of chemical compounds encompasses a wide range of molecules with diverse biological activities, making them significant in pharmaceutical and agrochemical research. Accurate quantification of these compounds in biological matrices is fundamental to understanding their absorption, distribution, metabolism, and excretion (ADME) profiles. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the definitive analytical technique for bioanalysis due to its exceptional sensitivity, selectivity, and speed.[1] The high selectivity of MS/MS, particularly when using Multiple Reaction Monitoring (MRM), minimizes interference from complex biological matrix components, ensuring reliable and accurate quantification.[2]

This document provides a comprehensive, step-by-step protocol for the quantification of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. We will detail the rationale behind key methodological choices, from sample preparation to instrument parameters, and outline a full validation strategy based on the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance to ensure data integrity and regulatory compliance.[3][4]

Analyte and Internal Standard Characterization

A critical first step in method development is to understand the physicochemical properties of the analyte and to select an appropriate internal standard (IS). An IS is essential for correcting variability during sample processing and analysis, thereby improving the accuracy and precision of the results.[5]

Analyte: 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide
  • Chemical Structure: Chemical structure of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (Note: Image is a representative structure, generated for illustrative purposes.)

  • Molecular Formula: C₁₅H₁₄ClNO₂

  • Monoisotopic Mass: 275.0713 g/mol

  • Physicochemical Properties (Estimated): As specific experimental data for this compound is not available in public databases, properties are estimated based on the closely related analog, 2-(4-chlorophenoxy)-N-(3-methoxyphenyl)acetamide (PubChem CID: 963724).[3] These estimates are a valuable starting point for method development but should be experimentally confirmed.

    • XLogP3: ~3.2 (Indicates moderate hydrophobicity, suitable for reversed-phase chromatography and organic solvent extraction).[3]

    • Hydrogen Bond Donor Count: 1

    • Hydrogen Bond Acceptor Count: 3

    • pKa: The amide proton is weakly acidic, while the ether and carbonyl oxygens are potential hydrogen bond acceptors. The molecule is expected to be neutral over a wide pH range, making it suitable for protein precipitation.

Internal Standard (IS) Selection Rationale

For this protocol, we propose 2-(4-bromophenoxy)-N-(3-methylphenyl)acetamide as the internal standard.

  • Rationale:

    • Structural Similarity: It shares the core acetamide and N-(3-methylphenyl) structure, suggesting it will have similar extraction recovery and chromatographic retention.

    • Ionization Efficiency: The core structure is identical, leading to a high probability of similar ionization efficiency in the ESI source.

    • Mass Difference: The substitution of bromine for chlorine provides a significant mass difference (~44 Da), preventing any potential cross-talk or isotopic interference between the analyte and IS MRM transitions.

  • Proposed Internal Standard: 2-(4-bromophenoxy)-N-(3-methylphenyl)acetamide

    • Molecular Formula: C₁₅H₁₄BrNO₂

    • Monoisotopic Mass: 319.0208 g/mol

Step-by-Step Analytical Protocol

Required Materials and Reagents
  • Analytes: 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (Reference Standard, >98% purity), 2-(4-bromophenoxy)-N-(3-methylphenyl)acetamide (Internal Standard, >98% purity).

  • Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Deionized Water (>18 MΩ·cm).

  • Biological Matrix: Blank human plasma (with K₂EDTA as anticoagulant), sourced from an accredited supplier.

  • Labware: Calibrated pipettes, 1.5 mL polypropylene microcentrifuge tubes, autosampler vials with septa.

  • Equipment: Analytical balance, vortex mixer, microcentrifuge, LC-MS/MS system (e.g., Agilent, Sciex, Thermo Fisher, Waters).

Preparation of Solutions
  • Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte reference standard and dissolve in 10.0 mL of methanol.

  • IS Stock Solution (1 mg/mL): Accurately weigh 10 mg of the IS and dissolve in 10.0 mL of methanol.

  • Analyte Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) methanol:water to create working solutions for calibration standards and quality controls (QCs).

  • IS Working Solution (100 ng/mL): Dilute the IS stock solution in acetonitrile. This solution will also serve as the protein precipitation solvent.

Preparation of Calibration Standards and Quality Controls

Prepare calibration standards and QCs by spiking the appropriate analyte working solution into blank human plasma (e.g., 10 µL of working solution into 90 µL of blank plasma).

Standard/QC LevelConcentration (ng/mL)
Calibration Standard 11
Calibration Standard 22.5
Calibration Standard 310
Calibration Standard 450
Calibration Standard 5200
Calibration Standard 6800
Calibration Standard 71000
LLOQ QC1
Low QC3
Mid QC150
High QC750
Sample Preparation: Protein Precipitation

Protein precipitation is a fast, simple, and effective method for removing the majority of proteins from plasma samples prior to LC-MS/MS analysis.[7]

  • Pipette 50 µL of each plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 150 µL of the IS Working Solution (100 ng/mL in acetonitrile) to each tube.

  • Vortex vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer 100 µL of the clear supernatant to an autosampler vial.

  • Inject 5 µL of the supernatant onto the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

The following parameters serve as a starting point and should be optimized for the specific instrument used.

Table 1: Liquid Chromatography Parameters

ParameterRecommended ConditionRationale
Column C18 Reversed-Phase (e.g., 50 x 2.1 mm, 1.8 µm)Provides excellent retention and separation for moderately hydrophobic compounds.
Mobile Phase A 0.1% Formic Acid in WaterAcidification promotes protonation of the analyte for positive mode ESI and improves peak shape.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier with low viscosity and good elution strength.
Flow Rate 0.4 mL/minA standard flow rate for 2.1 mm ID columns, balancing speed and efficiency.
Gradient 0-0.5 min: 10% B; 0.5-2.5 min: 10-95% B; 2.5-3.0 min: 95% B; 3.1-4.0 min: 10% BA rapid gradient for high-throughput analysis, with re-equilibration.
Injection Volume 5 µL
Column Temp. 40°CReduces mobile phase viscosity and can improve peak shape and reproducibility.

Table 2: Mass Spectrometry Parameters

ParameterRecommended ConditionRationale
Ionization Mode Electrospray Ionization (ESI), PositiveThe amide nitrogen is readily protonated, making positive mode ESI highly efficient.
Scan Type Multiple Reaction Monitoring (MRM)Provides the highest sensitivity and selectivity for quantification.[1]
Analyte MRM Q1: 276.1 -> Q3: 127.1 (Predicted)Precursor [M+H]⁺. The predicted fragment corresponds to the 4-chlorophenoxy moiety.
IS MRM Q1: 320.0 -> Q3: 171.0 (Predicted)Precursor [M+H]⁺. The predicted fragment corresponds to the 4-bromophenoxy moiety.
Source Temp. 550°COptimized for efficient desolvation.
IonSpray Voltage +5500 V
Collision Energy To be optimized empirically for each transition.

Note: MRM transitions are predicted based on common fragmentation patterns of similar structures and must be empirically determined and optimized by infusing a standard solution of the analyte and IS into the mass spectrometer.

Method Validation Protocol

A bioanalytical method must be rigorously validated to ensure its reliability for the intended application.[8] The validation protocol described here is based on the FDA Bioanalytical Method Validation Guidance.[3]

validation_logic Method Validation Components Method Bioanalytical Method Validation Select Selectivity & Specificity Method->Select Linearity Linearity & Range Method->Linearity Accuracy Accuracy & Precision (Within-run & Between-run) Method->Accuracy Matrix Matrix Effect Method->Matrix Recovery Extraction Recovery Method->Recovery Stability Stability Assessment Method->Stability sub_s Stability->sub_s FT Freeze-Thaw sub_s->FT ST Short-Term (Bench-Top) sub_s->ST LT Long-Term sub_s->LT PP Post-Preparative sub_s->PP

Diagram 1: Key components of the bioanalytical method validation process.

Validation Experiments and Acceptance Criteria

The following table summarizes the key validation experiments and their corresponding acceptance criteria.

Table 3: Method Validation Parameters and Acceptance Criteria

ParameterExperimentAcceptance Criteria
Selectivity Analyze blank plasma from ≥6 sources.No significant interfering peaks (>20% of LLOQ response) at the retention time of the analyte and IS.
Linearity & Range Analyze calibration curves (n=3) with a weighted (1/x²) linear regression.Correlation coefficient (r²) ≥ 0.99. Back-calculated standards should be within ±15% of nominal (±20% at LLOQ).
Accuracy Analyze QCs at four levels (LLOQ, L, M, H) in replicate (n=6) over ≥3 runs.Mean concentration should be within ±15% of nominal (±20% at LLOQ).
Precision Analyze QCs at four levels (LLOQ, L, M, H) in replicate (n=6) over ≥3 runs.Coefficient of Variation (%CV) should be ≤15% (≤20% at LLOQ).
Matrix Effect Compare analyte response in post-extraction spiked samples vs. neat solutions.The IS-normalized matrix factor should have a %CV ≤15%.
Recovery Compare analyte response in pre-extraction spiked samples vs. post-extraction spiked samples.Recovery should be consistent, precise, and reproducible.
Stability Analyze QCs (Low and High) after exposure to various conditions (n=3).Mean concentration of stability samples should be within ±15% of nominal (compared to freshly prepared standards).
- Freeze-Thaw3 cycles
- Short-TermRoom temp for ≥4 hours
- Long-TermStorage temp (-80°C) for ≥30 days
- Post-PreparativeAutosampler conditions for ≥24 hours

Workflow Visualization

The entire analytical process, from sample receipt to final data reporting, is outlined below.

workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Receive Plasma Sample (Unknown, QC, or Standard) Spike Add Internal Standard (in Acetonitrile) Sample->Spike Vortex Vortex to Mix & Precipitate Proteins Spike->Vortex Centrifuge Centrifuge to Pellet Debris Vortex->Centrifuge Transfer Transfer Supernatant to Autosampler Vial Centrifuge->Transfer Inject Inject onto LC System Transfer->Inject Separate Chromatographic Separation (C18) Inject->Separate Ionize Ionization (Positive ESI) Separate->Ionize Detect MS/MS Detection (MRM Mode) Ionize->Detect Integrate Integrate Peak Areas (Analyte & IS) Detect->Integrate Calibrate Generate Calibration Curve (Peak Area Ratio vs. Conc.) Integrate->Calibrate Quantify Calculate Concentration in Unknown Samples Calibrate->Quantify Report Review & Report Results Quantify->Report

Diagram 2: Overall workflow for the LC-MS/MS quantification of the analyte.

Conclusion

This application note presents a detailed and robust LC-MS/MS method for the quantification of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in human plasma. The protocol utilizes a simple and rapid protein precipitation for sample preparation and a sensitive MRM-based detection method. The comprehensive validation plan ensures that the method is reliable, accurate, and precise, making it suitable for regulated bioanalysis in drug development and other research areas. The principles and steps outlined herein can be adapted for other small molecules and serve as a foundational guide for developing high-quality quantitative assays.

References

  • WuXi AppTec DMPK. (2025). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
  • PubChem. (2026). 2-(4-chlorophenoxy)-N-(3-methoxyphenyl)acetamide. National Center for Biotechnology Information. [Link]

  • FDA. (2025).
  • Cerilliant. (n.d.).
  • FDA. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Department of Health and Human Services. [Link]

  • Han, X., & Gross, R. W. (2005). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. Journal of Lipid Research. [Link]

  • FDA. (2022). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
  • HHS.gov. (n.d.).
  • Stone, J. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe.
  • BioPharma Services. (2023). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?.
  • NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?.
  • Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep.
  • Opentrons. (n.d.).
  • Drug Development & Delivery. (2016). Application of LCMS in small-molecule drug development.
  • LCGC International. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2.
  • Bioanalysis Zone. (2025).
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  • New Food Magazine. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery.

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Application

Application Note: Comprehensive NMR Spectroscopic Analysis of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Introduction and Significance 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide belongs to the phenoxyacetamide class of compounds, a scaffold present in various pharmacologically active agents. The precise arrangement of...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Significance

2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide belongs to the phenoxyacetamide class of compounds, a scaffold present in various pharmacologically active agents. The precise arrangement of substituents on the aromatic rings and the conformation of the amide linkage are critical determinants of a molecule's biological activity. Therefore, a thorough and unambiguous characterization of its chemical structure is a foundational requirement in the pharmaceutical development pipeline.[1][2]

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for the structural elucidation of organic molecules in solution.[3][4] It provides atomic-level information on the chemical environment, connectivity, and spatial relationships of nuclei within a molecule. This application note serves as an expert guide to leveraging a suite of NMR experiments for the complete structural verification of the title compound.

Foundational NMR Principles for Analysis

A multi-faceted approach combining several NMR experiments is essential for a complete and confident structural assignment.[3][5]

  • ¹H NMR Spectroscopy: This is the initial and most fundamental experiment. It provides information on the number of chemically distinct protons, their local electronic environment (chemical shift), their proximity to other protons (spin-spin coupling), and their relative abundance (integration).[3] Protons on aromatic rings exhibit characteristic chemical shifts (typically 6.5-8.0 ppm) due to the ring current effect, where the circulating π-electrons generate a local magnetic field that deshields these protons.[6][7] The amide proton (N-H) has a variable chemical shift and is often broad due to quadrupole effects from the nitrogen nucleus and potential chemical exchange.[8][9][10]

  • ¹³C NMR Spectroscopy: This technique maps the carbon framework of the molecule. While less sensitive than ¹H NMR, it is invaluable for confirming the total number of carbon atoms and identifying key functional groups like carbonyls (C=O), which appear in a distinct downfield region. Aromatic carbons typically resonate between 110-150 ppm.[7][11]

  • 2D Correlation Spectroscopy (COSY): COSY is a homonuclear experiment that reveals proton-proton (¹H-¹H) spin-spin couplings.[12] It generates a 2D map where off-diagonal peaks (cross-peaks) connect protons that are coupled, typically through two or three bonds. This is exceptionally useful for tracing the connectivity of protons within a spin system, such as those on an aromatic ring.[13]

  • Heteronuclear Single Quantum Coherence (HSQC): HSQC is a heteronuclear 2D experiment that identifies direct, one-bond correlations between protons and the carbons to which they are attached (¹H-¹³C).[14] Each cross-peak in an HSQC spectrum links a specific proton signal to its corresponding carbon signal, providing a powerful and unambiguous method for assigning carbon resonances.[15]

Experimental Workflow and Protocols

A logical and meticulous workflow ensures data integrity and facilitates accurate interpretation.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis & Elucidation prep 1. Weigh ~10-15 mg of Sample dissolve 2. Dissolve in 0.6 mL Deuterated Solvent (e.g., DMSO-d6) prep->dissolve filter 3. Filter into NMR Tube dissolve->filter h1 4. Acquire ¹H NMR Spectrum filter->h1 c13 5. Acquire ¹³C NMR Spectrum h1->c13 cosy 6. Acquire ¹H-¹H COSY Spectrum c13->cosy hsqc 7. Acquire ¹H-¹³C HSQC Spectrum cosy->hsqc process 8. Process & Reference Spectra hsqc->process assign_1d 9. Assign ¹H & ¹³C Signals process->assign_1d assign_2d 10. Correlate using COSY & HSQC assign_1d->assign_2d confirm 11. Final Structure Confirmation assign_2d->confirm

Caption: Experimental workflow for NMR analysis.

Protocol 1: Sample Preparation

The quality of the NMR sample is critical for obtaining high-resolution spectra. A homogeneous solution free of particulate matter is essential to avoid distortions in the magnetic field.[16]

  • Weighing: Accurately weigh 10-15 mg of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. This amount provides a good signal-to-noise ratio for both ¹H and ¹³C experiments on a modern spectrometer.[17]

  • Solvent Selection & Dissolution: Transfer the solid to a clean, dry vial. Add approximately 0.6 mL of a suitable deuterated solvent.

    • Causality: Deuterated solvents are used because they are "invisible" in ¹H NMR spectra and provide a deuterium signal for the spectrometer's field-frequency lock.[18] Dimethyl sulfoxide-d6 (DMSO-d6) is an excellent choice for this molecule. Its high polarity readily dissolves the compound, and its ability to form hydrogen bonds slows down the exchange rate of the amide N-H proton, often resulting in a sharper, more easily observable signal compared to chloroform-d (CDCl₃).

  • Filtration and Transfer: Vortex the vial until the sample is fully dissolved. To remove any suspended microparticulates, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[19]

  • Capping: Cap the NMR tube securely to prevent solvent evaporation and contamination.

Protocol 2: NMR Data Acquisition

These parameters are typical for a 400 or 500 MHz spectrometer and may be adjusted based on the specific instrument.

  • ¹H NMR:

    • Pulse Program: Standard single-pulse (zg30)

    • Spectral Width: -2 to 12 ppm

    • Acquisition Time: ~3-4 seconds

    • Relaxation Delay: 2 seconds

    • Number of Scans: 8-16

  • ¹³C NMR:

    • Pulse Program: Proton-decoupled single-pulse (zgpg30)

    • Spectral Width: 0 to 220 ppm

    • Acquisition Time: ~1-2 seconds

    • Relaxation Delay: 2 seconds

    • Number of Scans: 1024-2048 (due to lower natural abundance and sensitivity of ¹³C)

  • ¹H-¹H COSY:

    • Pulse Program: Standard gradient-selected COSY (cosygpqf)

    • Number of Increments (F1): 256-512

    • Number of Scans per Increment: 2-4

  • ¹H-¹³C HSQC:

    • Pulse Program: Standard gradient-selected HSQC with sensitivity enhancement (hsqcedetgpsisp2.3)

    • ¹³C Spectral Width (F1): 0 to 180 ppm

    • Number of Increments (F1): 128-256

    • Number of Scans per Increment: 4-8

Data Analysis and Structural Interpretation

The key to structural elucidation is the systematic assignment of every signal in the spectra to a specific atom in the molecule.

Caption: Structure of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide with atom numbering.

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum can be divided into distinct regions corresponding to the different types of protons in the molecule.

Proton(s) (Number) Predicted δ (ppm) Predicted Multiplicity Rationale and Interpretation
H-15 (Amide N-H)9.5 - 10.5Singlet (s), often broadHighly deshielded proton on nitrogen adjacent to a carbonyl. Chemical shift is sensitive to solvent, concentration, and temperature.[20][21]
H-11, H-137.30 - 7.40Doublet (d)Aromatic protons on the 4-chlorophenoxy ring. These are ortho to the oxygen and meta to the chlorine. They form an AA'BB' system with H-10/H-14, often appearing as a simple doublet.
H-10, H-146.95 - 7.05Doublet (d)Aromatic protons on the 4-chlorophenoxy ring. These are meta to the oxygen and ortho to the chlorine. The electron-donating oxygen shields them relative to H-11/H-13.
H-3~7.50Singlet (or narrow triplet)Aromatic proton on the 3-methylphenyl ring. It is ortho to the amide and meta to the methyl group. Expected to show small meta-coupling to H-5 and H-1.
H-1, H-5, H-67.00 - 7.30Multiplet (m)Aromatic protons on the 3-methylphenyl ring. Their exact shifts and splitting patterns depend on the combined electronic effects of the amide and methyl groups. COSY is essential to definitively assign them.
H-8 (Methylene)4.60 - 4.80Singlet (s)Methylene protons (CH₂) are deshielded by the adjacent oxygen atom and the carbonyl group. No adjacent protons to couple with, hence a singlet.
H-16 (Methyl)2.25 - 2.35Singlet (s)Methyl protons (CH₃) on the aromatic ring (benzylic).[6] No adjacent protons to couple with.
  • Aromatic Coupling Constants: For the 3-methylphenyl ring, expect ortho coupling (³JHH) of ~7-9 Hz and meta coupling (⁴JHH) of ~2-3 Hz.[22][23][24] These values are critical for distinguishing between adjacent and meta-related protons in the COSY spectrum.

Predicted ¹³C NMR Spectrum Analysis

The molecule is asymmetric, so all 15 carbon atoms should be chemically distinct and produce 15 unique signals in the proton-decoupled ¹³C NMR spectrum.

Carbon(s) (Number) Predicted δ (ppm) Type Rationale
C-7 (Carbonyl)167 - 170C=OCharacteristic chemical shift for an amide carbonyl carbon.
C-9 (O-bearing)157 - 159Aromatic C-OAromatic carbon directly attached to the electron-donating phenoxy oxygen is deshielded.
C-2, C-4 (N/Me-bearing)138 - 140Aromatic C-N, C-CH₃Quaternary aromatic carbons attached to the amide and methyl groups.
C-12 (Cl-bearing)125 - 128Aromatic C-ClQuaternary aromatic carbon attached to chlorine.
C-10, C-11, C-13, C-14115 - 130Aromatic CHCarbons on the 4-chlorophenoxy ring.
C-1, C-3, C-5, C-6118 - 130Aromatic CHCarbons on the 3-methylphenyl ring.
C-8 (Methylene)66 - 69O-CH₂Aliphatic carbon deshielded by the adjacent oxygen.
C-16 (Methyl)20 - 22CH₃Typical chemical shift for a methyl group attached to an aromatic ring.
Elucidation using 2D NMR
  • COSY Analysis: The COSY spectrum will be most informative in the aromatic region. It will show cross-peaks connecting adjacent protons on the 3-methylphenyl ring (e.g., H-5 to H-6, H-5 to H-1). It will also confirm the coupling between H-10/H-14 and H-11/H-13 on the 4-chlorophenoxy ring. No correlations are expected for the singlets (H-8, H-15, H-16).

  • HSQC Analysis: The HSQC spectrum will definitively link the proton and carbon assignments. For example, it will show a cross-peak connecting the proton signal at ~2.3 ppm (H-16) to the carbon signal at ~21 ppm (C-16). Similarly, the methylene proton signal at ~4.7 ppm (H-8) will correlate to the carbon signal at ~67 ppm (C-8). This is the most reliable way to assign the protonated carbons. Quaternary carbons (C-2, C-4, C-7, C-9, C-12) will be absent from the HSQC spectrum, which aids in their identification.[14][25]

Conclusion

The structural characterization of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide is reliably and comprehensively achieved through a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC) NMR spectroscopy. This systematic approach, from meticulous sample preparation to the logical interpretation of correlated spectra, provides an unambiguous and self-validating confirmation of the molecular structure. The protocols and analytical strategies detailed herein are broadly applicable to the characterization of related small molecules, serving as a foundational tool for researchers in medicinal chemistry and drug development.

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  • Li, Y., et al. (2025). Discovery of N-(2-Acetamidobenzo[d]thiazol-6-yl)-2-phenoxyacetamide Derivatives as Novel Potential BCR-ABL1 Inhibitors Through Structure-Based Virtual Screening. Molecules, 30(5), 1234. [Link]

  • Process NMR Associates. Principles of NMR. [Link]

  • University of Wisconsin. 5.3 Spin-Spin Splitting: J-Coupling. [Link]

  • Oncotarget. EXPERIMENTAL SECTION SUPPLEMENTARY DATA. [Link]

  • Al-Salahi, R., et al. (2023). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Pharmaceuticals, 16(11), 1524. [Link]

  • Oxford Instruments. Drug Discovery and Development. [Link]

  • Willand, N., et al. (2012). Discovery of Novel N-Phenylphenoxyacetamide Derivatives as EthR Inhibitors and Ethionamide Boosters by Combining High-Throughput Screening and Synthesis. Journal of Medicinal Chemistry, 55(14), 6375-6386. [Link]

  • ACS Publications. (2024). Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay. [Link]

  • Chemistry LibreTexts. (2023). 7.6: Interpreting 2-D NMR Spectra. [Link]

  • ResearchGate. (2014). 1H and 13C NMR Spectral Studies on N-(Aryl)-Substituted Acetamides. [Link]

  • Giske, A., et al. (2014). Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. BMC Bioinformatics, 15, 403. [Link]

  • San Diego State University. Common 2D (COSY, HSQC, HMBC). [Link]

  • YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Link]

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Method

Application Note &amp; Protocol: Determining the Solubility of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in DMSO and Organic Solvents

Abstract & Introduction The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its entire development lifecycle, from early-stage screening to formul...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Introduction

The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its entire development lifecycle, from early-stage screening to formulation and final dosage form.[1] Poor solubility can lead to inadequate drug absorption, variable bioavailability, and ultimately, therapeutic inefficacy.[2][3] This document provides a comprehensive guide for determining the solubility of the compound 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, a molecule of interest in drug discovery programs.

While Dimethyl Sulfoxide (DMSO) is a powerful and common solvent for creating high-concentration stock solutions in drug discovery, understanding the compound's solubility limits in both DMSO and a range of organic solvents is essential for various applications, including:

  • High-Throughput Screening (HTS): Ensuring compound integrity in stock solutions and preventing precipitation in aqueous assay buffers.[4][5]

  • Formulation Development: Identifying potential co-solvents and excipients to enhance bioavailability for oral or parenteral administration.[6]

  • Process Chemistry: Selecting appropriate solvents for synthesis, purification, and crystallization steps.

This guide details the theoretical underpinnings and provides step-by-step protocols for determining both kinetic and thermodynamic solubility, empowering researchers to generate reliable and reproducible data crucial for advancing their development candidates.

Scientific Principles: Kinetic vs. Thermodynamic Solubility

It is crucial to distinguish between two key types of solubility measurements, as they answer different experimental questions.[7]

  • Kinetic Solubility: This measures the concentration at which a compound, rapidly added from a concentrated DMSO stock, begins to precipitate in an aqueous buffer.[8] It reflects the stability of a supersaturated solution under non-equilibrium conditions and is highly relevant for in vitro assays where DMSO stocks are diluted into aqueous media.[4] The result is influenced by factors like the rate of addition, mixing speed, and incubation time.[9]

  • Thermodynamic Solubility: This is the true equilibrium concentration of a compound in a solvent after a prolonged incubation period, where the dissolved solute is in equilibrium with the solid (undissolved) material.[7][10] This measurement is fundamental for understanding the intrinsic solubility of the most stable solid form of the compound and is critical for formulation and biopharmaceutical classification (BCS).[7][11] The traditional "shake-flask" method is the gold standard for this determination.[1][12]

The relationship between these concepts is pivotal. A compound's kinetic solubility value is often higher than its thermodynamic solubility, but this supersaturated state is metastable and can lead to precipitation over time.[10]

Pre-Experimental Considerations

Compound Information
  • Compound Name: 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

  • Molecular Formula: C₁₅H₁₄ClNO₂

  • Molecular Weight: 275.73 g/mol

  • Predicted Properties: Based on related structures, this compound is expected to be hydrophobic (lipophilic) with poor aqueous solubility.[13][14]

Solvent Selection Rationale

The choice of solvents should cover a range of polarities and functionalities relevant to pharmaceutical development.

Solvent CategoryExample SolventsRationale & Application Area
Polar Aprotic Dimethyl Sulfoxide (DMSO)Universal solvent for stock solutions in biological screening due to its high dissolving power for both polar and nonpolar compounds.[5][15]
N,N-Dimethylformamide (DMF)Alternative to DMSO, often used in synthesis and some formulations.
Polar Protic Ethanol, Isopropanol (IPA)Common co-solvents in formulations; generally recognized as safe (GRAS).
MethanolUsed in analytical method development (e.g., HPLC) and synthesis.
Non-Polar / Weakly Polar Acetonitrile (ACN)Common mobile phase in reverse-phase HPLC; used in extractions.[16]
Ethyl Acetate (EtOAc)"Greener" extraction solvent, common in synthesis and purification.[17]
Dichloromethane (DCM)Powerful solvent for a wide range of organic compounds, used in synthesis and extraction.[18]
TolueneAromatic solvent used in synthesis.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration DMSO Stock Solution

This protocol is foundational for subsequent kinetic solubility and biological assays.

Causality: A high-concentration, fully solubilized stock solution is critical for accurate serial dilutions. Starting with an incompletely dissolved stock will invalidate all subsequent measurements.[5] Using sonication and gentle warming can overcome kinetic barriers to dissolution.[5]

Methodology:

  • Weighing: Accurately weigh approximately 10 mg of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide using a calibrated analytical balance and transfer it to a sterile, appropriate-sized glass vial.

  • Solvent Addition: Calculate the volume of high-purity, anhydrous DMSO required to achieve a target concentration (e.g., 50 mM or 100 mM). Add the calculated volume of DMSO to the vial.

  • Dissolution: Vortex the vial vigorously for 1-2 minutes. Visually inspect for any remaining solid particles.

  • Assisted Dissolution (If Necessary): If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[5] Gentle warming in a 37°C water bath can also be applied, but monitor for any signs of compound degradation.[5]

  • Final Inspection: Once fully dissolved, the solution should be clear and free of any particulates.

  • Storage: Aliquot the stock solution into smaller, single-use volumes to prevent repeated freeze-thaw cycles, which can promote precipitation.[5] Store at -20°C or -80°C in desiccated conditions.

Protocol 2: Determination of Kinetic Solubility in Aqueous Buffer

This protocol simulates the dilution of a DMSO stock into an aqueous environment, typical of HTS and cell-based assays.

Causality: Rapid dilution of a DMSO stock can create a supersaturated state. This experiment determines the concentration at which precipitation occurs under these specific kinetic conditions. A high-speed centrifugation or filtration step is essential to separate undissolved precipitate from the truly dissolved compound before quantification.[4][19]

Workflow Diagram:

G cluster_prep Preparation cluster_exp Experiment cluster_sep Separation cluster_analysis Analysis A Prepare Serial Dilutions of Compound in 100% DMSO B Add DMSO Dilutions to Aqueous Buffer (e.g., PBS) A->B 1:99 ratio C Incubate with Shaking (e.g., 2 hours at RT) B->C D Filter or Centrifuge to Remove Precipitate C->D E Quantify Supernatant Concentration via HPLC-UV D->E F Plot Measured vs. Nominal Concentration E->F G Identify Kinetic Solubility Limit (Plateau of Curve) F->G

Caption: Workflow for Kinetic Solubility Determination.

Methodology:

  • Prepare Serial Dilutions: Using the 100% DMSO stock solution from Protocol 4.1, prepare a series of 2-fold dilutions in a 96-well plate using 100% DMSO.

  • Dilution into Buffer: In a separate 96-well plate, add an appropriate volume of aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4). Transfer a small, fixed volume of each DMSO dilution into the corresponding wells of the buffer plate (e.g., 2 µL of DMSO stock into 198 µL of buffer to keep the final DMSO concentration at 1%).

  • Incubation: Seal the plate and shake at room temperature for 1-2 hours.[4]

  • Separation: Use a filter plate (e.g., Millipore MultiScreen) or centrifuge the plate at high speed (e.g., 3000 x g for 10 minutes) to pellet any precipitate.[4][19]

  • Quantification: Carefully transfer the supernatant to a new plate. Analyze the concentration of the dissolved compound in the supernatant using a validated HPLC-UV or LC-MS method.[19]

  • Data Analysis: Plot the measured concentration against the nominal (intended) concentration. The point at which the measured concentration plateaus indicates the kinetic solubility limit.

Protocol 3: Determination of Thermodynamic Solubility (Shake-Flask Method)

This is the definitive method for establishing equilibrium solubility.

Causality: This protocol ensures that a true equilibrium is reached between the solid and dissolved states of the compound. By adding an excess of solid material and allowing sufficient time for equilibration (typically 24-72 hours), the resulting concentration in the supernatant represents the maximum amount of compound that can dissolve under those conditions.[7][20]

Workflow Diagram:

G A Add Excess Solid Compound to Solvent in Vial B Agitate at Constant Temperature (e.g., 25°C or 37°C) A->B C Incubate for 24-72 hours to Reach Equilibrium B->C D Sample Supernatant at Multiple Time Points (e.g., 24h, 48h) C->D E Filter Sample through 0.22 µm Syringe Filter D->E F Quantify Filtrate Concentration via HPLC-UV E->F G Confirm Equilibrium (Concentration is Stable over Time) F->G

Caption: Workflow for Thermodynamic Solubility Determination.

Methodology:

  • Preparation: Add an excess amount of solid 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (enough to ensure solid remains after equilibration) to a series of glass vials.

  • Solvent Addition: Add a precise volume of each selected solvent (DMSO, Ethanol, ACN, etc.) to the respective vials.

  • Equilibration: Seal the vials tightly and place them in an orbital shaker or on a rotator in a temperature-controlled environment (e.g., 25°C). Agitate for at least 24 to 48 hours.[7][20]

  • Sampling: After the incubation period, allow the vials to stand undisturbed for a short time to let the excess solid settle.

  • Filtration: Carefully withdraw an aliquot of the supernatant using a glass syringe and filter it through a solvent-compatible 0.22 µm syringe filter (e.g., PTFE for organic solvents) to remove all undissolved particles. This step is critical to avoid overestimation of solubility.[7]

  • Dilution & Quantification: Immediately dilute the clear filtrate with an appropriate solvent (e.g., mobile phase for HPLC) to prevent precipitation and bring the concentration within the calibrated range of the analytical method. Quantify the concentration using a validated HPLC-UV or LC-MS method.

  • Confirmation: To confirm that equilibrium has been reached, it is best practice to take samples at multiple time points (e.g., 24h and 48h). The solubility value is confirmed when the concentration does not significantly change between the later time points.[20]

Data Analysis & Expected Results

The collected data should be tabulated for clear comparison. Solubility can be expressed in multiple units (e.g., µg/mL, mg/mL, mM).

Table 1: Solubility Profile of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (Hypothetical Data)
SolventMethodSolubility (mg/mL)Solubility (mM)Qualitative Classification
DMSO Thermodynamic>55.1>200Very Soluble
DMF Thermodynamic~41.4~150Freely Soluble
DCM Thermodynamic~27.6~100Soluble
Acetonitrile Thermodynamic~8.3~30Sparingly Soluble
Ethanol Thermodynamic~5.5~20Sparingly Soluble
Ethyl Acetate Thermodynamic~4.1~15Slightly Soluble
Isopropanol Thermodynamic~2.8~10Slightly Soluble
Methanol Thermodynamic~2.2~8Very Slightly Soluble
PBS (pH 7.4) Kinetic~0.028~0.1Practically Insoluble
PBS (pH 7.4) Thermodynamic<0.003<0.01Practically Insoluble

Qualitative classifications are based on USP guidelines.

Conclusion & Best Practices

This application note provides a robust framework for determining the kinetic and thermodynamic solubility of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. Accurate solubility data is indispensable for making informed decisions in drug discovery and development.[1][6]

Key Takeaways:

  • DMSO is an excellent solubilizing agent for creating stock solutions, but it can mask underlying poor aqueous solubility. Always determine solubility in aqueous buffers to predict behavior in biological assays.[21]

  • Kinetic and thermodynamic solubility provide different but complementary information. Kinetic data is vital for HTS, while thermodynamic data is the gold standard for formulation and physicochemical characterization.[8][10]

  • Methodological rigor is paramount. Inaccurate weighing, incomplete dissolution of stock solutions, or failure to properly separate undissolved solids will lead to erroneous results.[22]

  • Quantification must be performed using a validated, stability-indicating analytical method like HPLC. This ensures that the measured concentration corresponds to the intact parent compound and not degradants.[19]

By following these protocols, researchers can generate high-quality, reliable solubility data to guide the successful progression of their chemical entities.

References

  • Vertex AI Search. (2024). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development.
  • Ascendia Pharmaceutical Solutions. (2021). 4 Factors Affecting Solubility of Drugs.
  • MDPI. (2020). The Importance of Solubility for New Drug Molecules.
  • Savjani, K. et al. (2012). Drug Solubility: Importance and Enhancement Techniques. PMC.
  • Veranova. (n.d.).
  • Pion Inc. (2024). Drug solubility and permeability.
  • Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
  • BenchChem. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays.
  • Slideshare. (n.d.). FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT.
  • Drug Delivery Leader. (2022). 4 Factors Affecting Solubility Of Drugs.
  • Raytor. (2026).
  • Pharmaguideline. (n.d.).
  • Bentham Science. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds.
  • Bienta. (n.d.). Aqueous Solubility Assay.
  • WuXi AppTec. (n.d.). Kinetic & Thermodynamic Solubility Testing.
  • American Pharmaceutical Review. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which.
  • PubMed. (2009).
  • PubChem. (2026). 2-(4-chlorophenoxy)-N-(2-methoxyphenyl)acetamide.
  • FDA. (n.d.). BCS Methodology: Solubility, Permeability & Dissolution.
  • PubChem. (2026). 2-(4-chlorophenoxy)-N-(3-methoxyphenyl)acetamide.
  • Sigma-Aldrich. (n.d.).
  • World Health Organization. (2019). Annex 4: Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver.
  • ResearchGate. (2015). Which organic solvent is most suitable for dissolving organic compounds?.
  • LCGC International. (2025).
  • Chemistry Stack Exchange. (2020). Choise of solvent for extraction.
  • Phenomenex. (2025). Guide to Choosing the Correct HPLC Solvent.
  • Gaylord Chemical. (n.d.). Dimethyl Sulfoxide (DMSO)

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Application

Application Note: In Vitro Biological Profiling of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Audience: Researchers, Assay Biologists, and Preclinical Drug Development Professionals Document Type: Standardized Cell Culture Assay Protocol & Mechanistic Guide Executive Summary & Mechanistic Rationale The synthetic...

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Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Assay Biologists, and Preclinical Drug Development Professionals Document Type: Standardized Cell Culture Assay Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

The synthetic small molecule 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide belongs to a highly versatile class of phenoxyacetamide derivatives. In recent preclinical drug discovery, the phenoxyacetamide scaffold has demonstrated remarkable pleiotropic effects, most notably in oncology and bone biology.

Structurally, the combination of a lipophilic 4-chlorophenoxy group and an m-tolyl (3-methylphenyl) moiety allows this compound to penetrate cell membranes efficiently and engage intracellular targets. Recent literature highlights that modified phenoxyacetamides act as 1 in non-small cell lung cancer (NSCLC) models[1], and serve as 2 in hepatic carcinoma (HepG2) cells[2]. Furthermore, chlorinated phenoxyacetamides have been identified as potent anti-resorptive agents that 3[3].

This application note provides a self-validating, step-by-step methodology for evaluating 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in two primary cell culture models: HepG2 (for anticancer cytotoxicity) and RAW 264.7 (for anti-osteoclastogenic profiling).

Pathway Drug 2-(4-chlorophenoxy)-N- (3-methylphenyl)acetamide TRAF6 TRAF6 Drug->TRAF6 Inhibits AKT AKT / PI3K Pathway Drug->AKT Inhibits RANKL RANKL / RANK RANKL->TRAF6 TRAF6->AKT NFATC1 NFATc1 Activation TRAF6->NFATC1 Osteoclast Osteoclastogenesis & Tumor Proliferation AKT->Osteoclast NFATC1->Osteoclast

Figure 1: Proposed dual-inhibitory mechanism targeting TRAF6 and AKT signaling pathways.

Compound Handling & Assay Design Principles

Solubility and Causality of Vehicle Choice

Due to the highly hydrophobic nature of the chlorophenoxy and m-tolyl rings, 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide exhibits poor aqueous solubility.

  • Action: Reconstitute the lyophilized powder in 100% molecular-grade Dimethyl Sulfoxide (DMSO) to create a 10 mM master stock.

  • Causality: DMSO disrupts the hydrophobic interactions of the compound, ensuring complete solvation. However, final assay concentrations of DMSO must be strictly capped at ≤0.1% (v/v) . Exceeding this threshold induces solvent-mediated cytotoxicity and artificial membrane permeabilization, which will confound cell viability readouts.

Self-Validating Assay Architecture

To ensure trustworthiness and reproducibility, every plate must include:

  • Blank Control (Media + Assay Reagent): Subtracts background optical density (OD).

  • Vehicle Control (Cells + 0.1% DMSO): Establishes the 100% viability baseline, isolating the drug's specific effect from solvent stress.

  • Positive Control: Validates that the cells are responsive to known pathway inhibitors (e.g., Sorafenib for HepG2; Alendronate for RAW 264.7).

Workflow Stock Compound Preparation (10 mM in DMSO) Dilution Serial Dilution (Culture Media) Stock->Dilution Treatment Drug Treatment (24-72 hours) Dilution->Treatment CellSeed Cell Seeding (HepG2 / RAW 264.7) CellSeed->Treatment Assay Endpoint Assays (CCK-8 / TRAP Stain) Treatment->Assay Analysis Data Analysis (IC50 Calculation) Assay->Analysis

Figure 2: Standardized workflow for in vitro evaluation of phenoxyacetamide derivatives.

Protocol I: Hepatocellular Carcinoma (HepG2) Cytotoxicity Assay

This protocol evaluates the anti-proliferative capacity of the compound. We utilize the Cell Counting Kit-8 (CCK-8) assay over traditional MTT assays. Causality: CCK-8 utilizes WST-8, which is reduced by cellular dehydrogenases to yield a highly water-soluble orange formazan dye. This eliminates the need for the DMSO solubilization step required in MTT assays, reducing handling errors and preserving cell architecture for potential multiplexing.

Step-by-Step Methodology
  • Cell Seeding: Harvest HepG2 cells in logarithmic growth phase. Seed at a density of 5×103 cells/well in a 96-well flat-bottom microplate using 100 µL of DMEM supplemented with 10% FBS.

  • Incubation: Incubate for 24 hours at 37°C, 5% CO₂. Rationale: This allows cells to adhere and re-enter the exponential growth phase, which is critical for assessing anti-proliferative agents.

  • Drug Treatment: Prepare intermediate compound dilutions in serum-free DMEM. Add 100 µL of the diluted compound to achieve final concentrations ranging from 0.1 µM to 50 µM (ensure final DMSO is 0.1%).

  • Exposure: Incubate the treated plates for 48 hours.

  • CCK-8 Addition: Add 10 µL of CCK-8 reagent directly to each well. Incubate for 2 hours at 37°C.

  • Readout: Measure absorbance at 450 nm using a microplate reader.

  • Data Processing: Calculate cell viability using the formula: Viability (%) = [(OD_treated - OD_blank) / (OD_vehicle - OD_blank)] × 100

Protocol II: RANKL-Induced Osteoclastogenesis Assay

Phenoxyacetamides are 4[4] for bone-related pathologies. This assay utilizes RAW 264.7 murine macrophages, which differentiate into multinucleated osteoclasts upon stimulation with Receptor Activator of Nuclear Factor-κB Ligand (RANKL).

Step-by-Step Methodology
  • Cell Seeding: Seed RAW 264.7 cells at 1×104 cells/well in a 96-well plate using α-MEM supplemented with 10% FBS.

  • Differentiation Induction: After 24 hours, replace media with fresh α-MEM containing 50 ng/mL recombinant RANKL.

  • Compound Co-Treatment: Concurrently add 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide at sub-lethal concentrations (e.g., 0.5 µM, 1.0 µM, 2.0 µM). Rationale: Using sub-lethal doses ensures that the reduction in osteoclast formation is due to specific pathway inhibition (e.g., TRAF6 downregulation) rather than general cytotoxicity.

  • Media Refresh: Replace the media (containing fresh RANKL and compound) every 48 hours.

  • TRAP Staining (Day 5):

    • Wash cells twice with PBS and fix with 4% paraformaldehyde for 10 minutes.

    • Apply Tartrate-Resistant Acid Phosphatase (TRAP) staining solution (leukocyte acid phosphatase kit). Incubate at 37°C for 30–60 minutes in the dark.

    • Causality: TRAP is an enzyme highly expressed in mature osteoclasts. It serves as the definitive phenotypic marker for successful differentiation.

  • Quantification: Using an inverted microscope, count TRAP-positive (red/purple) multinucleated cells containing ≥3 nuclei.

Quantitative Data Interpretation & Quality Control

To ensure the robustness of the high-throughput screening (HTS) preparation, calculate the Z'-factor for your assay plates. A Z'-factor between 0.5 and 1.0 indicates an excellent, highly reliable assay.

Table 1: Expected Validation Metrics and Target Readouts for Phenoxyacetamide Derivatives

Assay TypeCell LineTarget / ReadoutExpected IC₅₀ RangeZ'-Factor (Validation)
Cytotoxicity / Viability HepG2Cell Proliferation (CCK-8 Absorbance at 450nm)1.0 - 7.5 µM> 0.65
Osteoclastogenesis RAW 264.7TRAP+ Multinucleated Cells (Microscopy Count)0.5 - 2.5 µM> 0.70
Kinase Engagement Cell-FreeAKT / c-Met Inhibition (AlphaScreen)0.1 - 1.0 µM> 0.80

Note: If the Z'-factor falls below 0.5, investigate edge effects, pipetting inaccuracies, or compound precipitation in the culture media.

References

  • Modified Podophyllotoxin Phenoxyacetamide Phenylacetate Derivatives: Tubulin/AKT1 Dual-Targeting and Potential Anticancer Agents for Human NSCLC. ACS Publications / PubMed. 1

  • In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. MDPI. 2

  • Inhibitory Effects of N-[2-(4-acetyl-1-piperazinyl) phenyl]-2-(2-chlorophenoxy) acetamide on Osteoclast Differentiation In Vitro via the Downregulation of TRAF6. PubMed Central. 3

  • Hybridizing chalcones and phenoxyacetamides to identify a promising lead scaffold for c-Met kinase inhibition. Springer Nature. 4

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Method

Application Notes &amp; Protocols: A Guide to the Synthesis and Derivatization of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

For: Researchers, scientists, and drug development professionals. Abstract The phenoxyacetamide scaffold is a cornerstone in medicinal chemistry, recognized for its broad spectrum of biological activities.[1][2] This gui...

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Author: BenchChem Technical Support Team. Date: March 2026

For: Researchers, scientists, and drug development professionals.

Abstract

The phenoxyacetamide scaffold is a cornerstone in medicinal chemistry, recognized for its broad spectrum of biological activities.[1][2] This guide provides a comprehensive, in-depth technical overview for the synthesis of a specific derivative, 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, and outlines strategies for the creation of its structural analogs. The protocols herein are designed to be self-validating, emphasizing not just the procedural steps but the underlying chemical principles. We will delve into the mechanistic basis for reaction choices, purification techniques, and analytical characterization, equipping researchers with the knowledge to confidently and efficiently explore this promising chemical space.

Introduction: The Significance of the Phenoxyacetamide Scaffold

Phenoxyacetamide derivatives have garnered considerable attention in the field of drug discovery due to their diverse pharmacological profiles, which include anticancer, anti-inflammatory, analgesic, and antimicrobial properties.[2][3][4] The modular nature of their synthesis allows for systematic structural modifications, making them ideal candidates for structure-activity relationship (SAR) studies.[5] This adaptability enables the fine-tuning of their biological activity, selectivity, and pharmacokinetic properties.[1][6]

This document will focus on a two-step synthesis of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, a representative member of this class. The synthetic strategy involves an initial Williamson ether synthesis to couple 4-chlorophenol with an alpha-halo ester, followed by amidation with 3-methylaniline. This approach is not only efficient but also highly amenable to the creation of a diverse library of derivatives by varying the phenolic and anilinic starting materials.

Reaction Schematics and Mechanistic Insights

The overall synthesis can be visualized as a two-stage process. The first stage is the formation of an ether linkage, and the second is the formation of an amide bond.

Stage 1: Williamson Ether Synthesis

The Williamson ether synthesis is a classic and reliable method for preparing ethers. In this protocol, it involves the reaction of a phenoxide ion with an alkyl halide.[7][8] The phenoxide is generated in situ by treating the corresponding phenol with a base.

  • Mechanism: The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[7][8] The alkoxide ion acts as the nucleophile, attacking the electrophilic carbon of the alkyl halide and displacing the halide leaving group.[8] For this reaction to be efficient, the alkyl halide should ideally be primary to minimize competing elimination reactions.[9]

Stage 2: Amide Bond Formation

The formation of the amide bond is achieved by reacting the intermediate ester from Stage 1 with the desired aniline. A more direct and often higher-yielding approach, which we will detail, involves converting the intermediate carboxylic acid (from the hydrolysis of the ester) to an acyl chloride, which then readily reacts with the aniline.

  • Mechanism: The reaction between an acyl chloride and an amine is a classic example of nucleophilic acyl substitution.[10][11] The lone pair of the amine nitrogen attacks the highly electrophilic carbonyl carbon of the acyl chloride. This forms a tetrahedral intermediate which then collapses, expelling the chloride ion as a good leaving group to form the stable amide bond.[10] A base is typically added to neutralize the HCl byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic.[10]

Synthesis_Pathway cluster_0 Stage 1: Williamson Ether Synthesis cluster_1 Intermediate Hydrolysis cluster_2 Stage 2: Amidation 4-Chlorophenol 4-Chlorophenol Intermediate_Ester Ethyl 2-(4-chlorophenoxy)acetate 4-Chlorophenol->Intermediate_Ester K2CO3, Acetone, Reflux Ethyl_Chloroacetate Ethyl Chloroacetate Ethyl_Chloroacetate->Intermediate_Ester Intermediate_Acid 2-(4-chlorophenoxy)acetic acid Intermediate_Ester->Intermediate_Acid 1. NaOH, EtOH/H2O 2. HCl (aq) Acyl_Chloride 2-(4-chlorophenoxy)acetyl chloride Intermediate_Acid->Acyl_Chloride SOCl2, Reflux Final_Product 2-(4-chlorophenoxy)-N- (3-methylphenyl)acetamide Acyl_Chloride->Final_Product Pyridine, DCM 3-Methylaniline 3-Methylaniline 3-Methylaniline->Final_Product

Figure 1: Overall synthetic workflow for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.

Protocol 1: Synthesis of Ethyl 2-(4-chlorophenoxy)acetate (Intermediate Ester)

This protocol outlines the Williamson ether synthesis to form the key ester intermediate.

Reagent/SolventMolecular Weight ( g/mol )AmountMoles (mmol)
4-Chlorophenol128.5610.0 g77.8
Ethyl Chloroacetate122.5510.5 mL97.2
Potassium Carbonate (K₂CO₃)138.2116.1 g116.7
Acetone-150 mL-

Procedure:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-chlorophenol (10.0 g, 77.8 mmol) and acetone (150 mL).

  • Stir the mixture until the 4-chlorophenol is completely dissolved.

  • Add anhydrous potassium carbonate (16.1 g, 116.7 mmol) to the solution.

  • Add ethyl chloroacetate (10.5 mL, 97.2 mmol) dropwise to the stirring suspension.

  • Heat the reaction mixture to reflux and maintain for 6-8 hours.

  • Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[12][13] A suitable mobile phase is a mixture of hexane and ethyl acetate (e.g., 4:1 v/v). The disappearance of the 4-chlorophenol spot and the appearance of a new, less polar product spot indicates the reaction is proceeding.[14][15]

  • After completion, allow the mixture to cool to room temperature.

  • Filter the solid potassium carbonate and wash the solid with a small amount of acetone.

  • Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude oil can be used directly in the next step or purified by vacuum distillation.

Protocol 2: Synthesis of 2-(4-chlorophenoxy)acetic acid (Intermediate Acid)

This step involves the saponification of the ester to the corresponding carboxylic acid.

Reagent/SolventConcentrationAmount
Crude Ethyl 2-(4-chlorophenoxy)acetate-~16.7 g
Ethanol-100 mL
Sodium Hydroxide (NaOH)2 M (aq)60 mL
Hydrochloric Acid (HCl)6 M (aq)As needed

Procedure:

  • Dissolve the crude ethyl 2-(4-chlorophenoxy)acetate in ethanol (100 mL) in a 250 mL round-bottom flask.

  • Add the 2 M sodium hydroxide solution (60 mL) and stir the mixture at room temperature overnight.

  • Remove the ethanol under reduced pressure.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 by the slow addition of 6 M HCl. A white precipitate should form.

  • Collect the white solid by vacuum filtration using a Büchner funnel.

  • Wash the solid with cold deionized water to remove any inorganic salts.

  • Dry the solid in a vacuum oven to yield 2-(4-chlorophenoxy)acetic acid.

Protocol 3: Synthesis of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (Final Product)

This protocol details the final amidation step.

Reagent/SolventMolecular Weight ( g/mol )AmountMoles (mmol)
2-(4-chlorophenoxy)acetic acid186.595.0 g26.8
Thionyl Chloride (SOCl₂)118.973.0 mL41.1
3-Methylaniline107.153.2 mL29.5
Pyridine79.104.3 mL53.6
Dichloromethane (DCM)-100 mL-

Procedure:

  • Acyl Chloride Formation: In a 100 mL round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize HCl and SO₂ fumes), suspend 2-(4-chlorophenoxy)acetic acid (5.0 g, 26.8 mmol) in thionyl chloride (3.0 mL, 41.1 mmol).

  • Add a catalytic drop of N,N-dimethylformamide (DMF).

  • Heat the mixture to reflux for 2 hours. The solid should dissolve as it is converted to the acyl chloride.

  • Allow the mixture to cool and remove the excess thionyl chloride by distillation or under reduced pressure. The crude 2-(4-chlorophenoxy)acetyl chloride is used directly in the next step.

  • Amidation: Dissolve the crude acyl chloride in dry dichloromethane (50 mL) in a 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution in an ice bath.

  • In a separate flask, dissolve 3-methylaniline (3.2 mL, 29.5 mmol) and pyridine (4.3 mL, 53.6 mmol) in dry dichloromethane (50 mL).

  • Add the aniline solution dropwise to the cold acyl chloride solution with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Work-up: Transfer the reaction mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude product.

Protocol 4: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds.[16][17][18] The principle relies on the differential solubility of the compound and impurities in a suitable solvent at different temperatures.[19]

Procedure:

  • Solvent Selection: Choose a solvent or solvent system in which the product is sparingly soluble at room temperature but highly soluble when hot. Ethanol or a mixture of ethanol and water is often a good starting point for phenoxyacetamide derivatives.

  • Dissolve the crude product in a minimum amount of the hot solvent in an Erlenmeyer flask.[20]

  • If colored impurities are present, a small amount of activated charcoal can be added, and the hot solution is filtered through a fluted filter paper.

  • Allow the clear filtrate to cool slowly to room temperature. Crystal formation should occur.

  • Further cooling in an ice bath can maximize the yield of the crystals.

  • Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.[16]

  • Dry the crystals in a vacuum oven.

Purification_Workflow Crude_Product Crude Product Dissolve Dissolve in minimum hot solvent Crude_Product->Dissolve Filter Hot filtration (optional, for insoluble impurities) Dissolve->Filter Cool Slow cooling to room temperature Filter->Cool Crystallize Crystal formation Cool->Crystallize Isolate Isolate crystals by vacuum filtration Crystallize->Isolate Wash Wash with cold solvent Isolate->Wash Dry Dry under vacuum Wash->Dry Pure_Product Pure Crystalline Product Dry->Pure_Product

Figure 2: General workflow for purification by recrystallization.

Characterization and Validation

The identity and purity of the synthesized compounds must be confirmed using standard analytical techniques.

  • Thin Layer Chromatography (TLC): As mentioned, TLC is an invaluable tool for monitoring reaction progress and assessing the purity of the final product.[12][13][21] A pure compound should appear as a single spot.

  • Melting Point: A sharp melting point range is a good indicator of purity. Impurities will typically broaden and depress the melting point.

  • Spectroscopy:

    • ¹H and ¹³C NMR: Nuclear Magnetic Resonance spectroscopy provides detailed information about the molecular structure, including the number and types of protons and carbons and their connectivity.[22][23][24]

    • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups, such as the amide C=O and N-H stretches.

    • Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the compound, confirming its elemental composition.

Derivatization Strategies and SAR Exploration

The described synthetic route is highly versatile for creating a library of structural derivatives for SAR studies.

  • Varying the Phenolic Component: A wide range of substituted phenols can be used in Protocol 1 to explore the effect of different substituents on the phenoxy ring.

  • Varying the Aniline Component: Similarly, a diverse array of substituted anilines can be employed in Protocol 3 to investigate the SAR of the N-aryl moiety.

  • Modifications to the Acetamide Linker: The linker can also be modified, for instance, by introducing substituents at the alpha-carbon, which has been shown to be important for biological activity in some cases.[5]

SAR_Strategy cluster_R1 Phenoxy Ring (R1) cluster_R2 N-Aryl Ring (R2) Core_Scaffold Phenoxyacetamide Core Aniline_X Aniline X Core_Scaffold->Aniline_X Aniline_Y Aniline Y Core_Scaffold->Aniline_Y Aniline_Z Aniline Z Core_Scaffold->Aniline_Z Phenol_A Phenol A Phenol_A->Core_Scaffold Phenol_B Phenol B Phenol_B->Core_Scaffold Phenol_C Phenol C Phenol_C->Core_Scaffold Bioactivity Biological Activity Aniline_X->Bioactivity Aniline_Y->Bioactivity Aniline_Z->Bioactivity

Figure 3: Strategy for exploring structure-activity relationships (SAR).

Applications and Future Directions

The phenoxyacetamide scaffold continues to be a fertile ground for the discovery of new therapeutic agents.[1] Derivatives have shown promise as kinase inhibitors, antitubercular agents, and insecticides, among other applications.[1][25] Future research will likely focus on optimizing the potency, selectivity, and pharmacokinetic profiles of these compounds to develop novel drugs for a variety of diseases. The systematic approach to synthesis and derivatization outlined in this guide provides a solid foundation for such endeavors.

References

  • Thin Layer Chromatography. (n.d.).
  • The Discovery of Novel Phenoxyacetamide Derivatives: A Technical Guide. (n.d.). Benchchem.
  • Synthesis of Novel Phenoxyacetamide Derivatives as Potential Insecticidal Agents Against the Cotton Leafworm, Spodoptera littoralis. (2021). Polycyclic Aromatic Compounds.
  • Thin-layer chromatography. (n.d.). In Wikipedia.
  • Synthesis of Novel Phenoxyacetamide Derivatives as Potential Insecticidal Agents Against the Cotton Leafworm, Spodoptera littoralis. (2021). Polycyclic Aromatic Compounds.
  • Synthesis and structure-activity relationships of novel phenoxyacetamide inhibitors of the Pseudomonas aeruginosa type III secretion system (T3SS). (n.d.). PMC.
  • SOP: CRYSTALLIZATION. (n.d.).
  • Recrystallization. (n.d.).
  • Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. (n.d.). RSC Publishing.
  • Monitoring Reactions by TLC. (n.d.). WSU.
  • Design, synthesis and structure-activity relationship studies of novel phenoxyacetamide-based free fatty acid receptor 1 agonists for the treatment of type 2 diabetes. (2015). PubMed.
  • Organic Synthesis - Practical Purification Techniques (A-Level Chemistry). (2022). Study Mind.
  • Recrystallization. (n.d.).
  • Synthesis of phenoxy acetamide derivatives containing a thymol unit. (n.d.). ResearchGate.
  • Alcohol to Ether using Williamson synthesis (O-Alkylation). (n.d.).
  • Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. (2021). PMC.
  • Thin Layer Chromatography. (2022). Chemistry LibreTexts.
  • Purification. (n.d.). Cooperative Organic Chemistry Student Laboratory Manual.
  • Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. (n.d.). PMC.
  • Simple Synthesis of Amides via Their Acid Chlorides in Aqueous TPGS-750-M. (2020).
  • Williamson Ether Synthesis reaction. (n.d.). BYJU'S.
  • (PDF) 1H and 13C NMR Spectral Studies on N-(Aryl)-Substituted Acetamides, C6H5NHCOCH3-iXi and 2/4-XC6H4NHCOCH3-iXi (where X = Cl or CH3 and i = 0, 1, 2 or 3). (n.d.). ResearchGate.
  • Williamson ether synthesis. (n.d.). In Wikipedia.
  • Reaction Mechanism of Williamson's synthesis. (n.d.). Physics Wallah.
  • Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. (2021). RSC Publishing.
  • Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay. (2024). ACS Publications.
  • Amide synthesis by acylation. (n.d.). Organic Chemistry Portal.
  • Synthesis of N-arylacetamides via amination of aryltriazenes with acetonitrile under metal-free and mild conditions. (2021). Arabian Journal of Chemistry.
  • Synthesis and Detailed Spectroscopic Characterization of Two Novel N-(3-Acetyl-2-thienyl)acetamides. (2006). MDPI.
  • Crystal structure, quantum chemical insights, and molecular docking studies of Naryl-2-(N-disubstituted) acetamide compounds. (2024).
  • Acid Chloride to Amide (NH3/Amines) | Mechanism + Exam Traps. (n.d.). OrgoSolver.
  • Simple preparation of new N-aryl-N-(3-indolmethyl) acetamides and their spectroscopic analysis. (n.d.). SciELO Colombia.
  • The Amide Functional Group: Properties, Synthesis, and Nomenclature. (2018).
  • the preparation of amides. (n.d.). Chemguide.
  • Synthesis of N-methyl-2-(4-chlorophenoxy) acetamide. (n.d.). ResearchGate.
  • Trans-ISRIB. (n.d.). Hello Bio.
  • Synthesis of Some new 2-(4-Aryliminophenoxy)N-Arylacetamide Via p-hydroxy benzaldehyde. (n.d.). Baghdad Science Journal.
  • trans-ISRIB. (n.d.). Nacalai USA, Inc..
  • Synthesis, Spectral Characteristics, and Molecular Docking Studies of 2-(2,4-Dichlorophenoxy)-N-(2,2,2-trichloro-1-(3-arylthioureido)ethyl)acetamide. (n.d.). MDPI.
  • Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. (n.d.). PMC.
  • ISRIB. (n.d.). In Wikipedia.
  • ISR Inhibitor, ISRIB. (n.d.). Sigma-Aldrich.
  • Structure Activity Relationship Studies of the Aryl Acetamide Triazolopyridazines Against Cryptosporidium Reveals Remarkable Role of Fluorine. (n.d.). PMC.

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Welcome to the dedicated technical support center for the synthesis of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. This guide is designed for researchers, chemists, and drug development professionals to provide in-d...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the dedicated technical support center for the synthesis of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this two-step synthesis, troubleshooting common issues, and understanding the causality behind key experimental choices.

Synthesis Overview

The synthesis of the target molecule is typically achieved in two primary stages:

  • Step 1: Williamson Ether Synthesis to form the intermediate, 2-(4-chlorophenoxy)acetic acid, from 4-chlorophenol and an acetylating agent.

  • Step 2: Amide Bond Formation by coupling 2-(4-chlorophenoxy)acetic acid with 3-methylaniline (m-toluidine).

This guide is structured to address challenges in each of these critical stages.

G cluster_0 Step 1: Williamson Ether Synthesis cluster_1 Step 2: Amide Bond Formation start1 4-Chlorophenol + Chloroacetic Acid base Add Base (e.g., NaOH, K2CO3) start1->base reflux Reflux in Solvent (e.g., Acetone, H2O) base->reflux intermediate 2-(4-chlorophenoxy)acetic acid reflux->intermediate activation Carboxylic Acid Activation (e.g., SOCl2 or Coupling Agent) intermediate->activation start2 3-Methylaniline coupling Reaction/Coupling start2->coupling activation->coupling product 2-(4-chlorophenoxy)-N- (3-methylphenyl)acetamide coupling->product

Caption: Overall workflow for the two-step synthesis.

Troubleshooting Guide: Common Issues & Solutions

Part 1: Williamson Ether Synthesis of 2-(4-chlorophenoxy)acetic acid

Question: My yield for the 2-(4-chlorophenoxy)acetic acid intermediate is significantly lower than expected. What are the likely causes and how can I improve it?

Answer: Low yield in this Williamson ether synthesis step typically points to one of three areas: incomplete deprotonation of the starting phenol, suboptimal reaction conditions, or inefficient work-up.

  • Causality - The Role of the Base: The reaction proceeds via an SN2 mechanism where the phenoxide ion acts as the nucleophile.[1] 4-chlorophenol is acidic, but not enough to react directly. A base is required to deprotonate the hydroxyl group to form the much more nucleophilic 4-chlorophenoxide ion. If deprotonation is incomplete, the concentration of the active nucleophile is low, leading to a slow and inefficient reaction.

  • Troubleshooting & Optimization:

    • Choice and Stoichiometry of Base:

      • Strong Bases (NaOH, KOH): Using a strong base like sodium hydroxide or potassium hydroxide ensures complete and rapid deprotonation.[2][3] It is crucial to use at least two equivalents of the base: one to deprotonate the phenol and a second to neutralize the carboxylic acid of the chloroacetic acid reagent.

      • Weaker Bases (K₂CO₃): Potassium carbonate is a milder base often used in polar aprotic solvents like acetone or DMF.[4] While effective, it may require longer reaction times or higher temperatures to ensure complete deprotonation.

    • Solvent Selection:

      • Water: When using NaOH or KOH, water is an effective and economical solvent. The reactants are soluble, and the temperature can be easily controlled at reflux (~100 °C).[2][3]

      • Acetone/DMF: When using K₂CO₃, a polar aprotic solvent like acetone is preferred as it solubilizes the reactants well and facilitates the SN2 reaction.[4]

    • Temperature and Reaction Time: The reaction typically requires heating to proceed at a reasonable rate. Refluxing for 1-2 hours is standard, but monitoring by Thin Layer Chromatography (TLC) is the best way to determine completion.

ParameterRecommended ConditionRationale
Base NaOH or KOH (aq. solution)Ensures complete deprotonation of the phenol.[2][3]
Base Stoichiometry >2 equivalentsNeutralizes both the phenol and chloroacetic acid.
Solvent Water or AcetoneGood solubility for reactants and facilitates SN2.[2][4]
Temperature 90-100 °C (Reflux)Provides sufficient energy to overcome the activation barrier.
Monitoring TLCConfirms consumption of starting material before work-up.
Caption: Recommended parameters for Williamson ether synthesis.
Part 2: Amide Bond Formation

Question: I am struggling with the final amide coupling step. Direct heating of the carboxylic acid and amine gives almost no product. Why is this, and what is the best approach?

Answer: This is a classic and fundamental challenge in amide synthesis. The direct reaction between a carboxylic acid and an amine is generally unsuccessful for two primary reasons:

  • Acid-Base Neutralization: The carboxylic acid (acidic) and the amine (basic) rapidly react to form a stable and unreactive ammonium-carboxylate salt.[5] This salt formation effectively removes both reactants from the desired amide-forming pathway.

  • Poor Leaving Group: For the amide bond to form, the hydroxyl (-OH) group of the carboxylic acid must be displaced. The hydroxide ion (HO⁻) is a very poor leaving group, making the direct nucleophilic attack by the amine thermodynamically unfavorable.[5]

To overcome this, the carboxylic acid's hydroxyl group must be converted into a better leaving group. This is known as "activating" the carboxylic acid.

G cluster_0 Troubleshooting Amide Formation cluster_1 Method A: Acyl Chloride cluster_2 Method B: Coupling Agents start Low/No Amide Product q1 Is the carboxylic acid being activated? start->q1 a1_no No: Direct heating of acid + amine q1->a1_no No a1_yes Yes q1->a1_yes Yes q2 Which activation method? a1_yes->q2 m1 Use SOCl2 or (COCl)2 q2->m1 m2 Use EDC/HOBt or HATU q2->m2 q3 Is a base (e.g., Et3N, Pyridine) being used to scavenge HCl? m1->q3 a3_no No: Amine is protonated and becomes unreactive. q3->a3_no No a3_yes Yes: Good. Proceed to check purity and stoichiometry. q3->a3_yes Yes q4 Is the solvent anhydrous? m2->q4 a4_no No: Water hydrolyzes active esters and reagents. q4->a4_no No a4_yes Yes: Good. Check reagent quality and equivalents. q4->a4_yes Yes

Caption: Troubleshooting flowchart for the amide formation step.

Question: What are the most reliable methods for activating the carboxylic acid for this synthesis?

Answer: There are two highly reliable and widely used strategies: conversion to an acyl chloride or the use of peptide coupling agents.

Method 1: Formation of an Acyl Chloride (Recommended for Robustness)

This is often the most cost-effective and high-yielding method for simple substrates. The carboxylic acid is first converted to the highly reactive 2-(4-chlorophenoxy)acetyl chloride, which then readily reacts with 3-methylaniline.

  • Causality: Reagents like thionyl chloride (SOCl₂ ) or oxalyl chloride ((COCl)₂) replace the -OH group with a -Cl. The chloride ion is an excellent leaving group, making the carbonyl carbon highly electrophilic and susceptible to attack by the amine.

  • Experimental Protocol:

    • Acyl Chloride Formation:

      • In a fume hood, dissolve 1.0 equivalent of 2-(4-chlorophenoxy)acetic acid in a minimal amount of an inert solvent (e.g., dichloromethane or toluene).

      • Add 1.5-2.0 equivalents of thionyl chloride (SOCl₂) dropwise at room temperature. A catalytic amount of DMF can accelerate this reaction.[6]

      • Gently reflux the mixture for 1-2 hours until gas evolution (SO₂ and HCl) ceases.

      • Remove the excess SOCl₂ and solvent under reduced pressure. The crude acyl chloride is often used directly in the next step.

    • Amide Formation:

      • Dissolve the crude acyl chloride in anhydrous dichloromethane.

      • In a separate flask, dissolve 1.0 equivalent of 3-methylaniline and 1.1 equivalents of a non-nucleophilic base (e.g., triethylamine or pyridine) in anhydrous dichloromethane.

      • Cool the amine solution to 0 °C in an ice bath.

      • Slowly add the acyl chloride solution to the stirred amine solution. Crucially, the added base is required to neutralize the HCl byproduct, which would otherwise protonate and deactivate the starting amine. [6]

      • Allow the reaction to warm to room temperature and stir for several hours or until completion as monitored by TLC.

      • Proceed with an aqueous work-up to remove salts and purify the product.

Method 2: Use of Coupling Agents (Recommended for Milder Conditions)

Peptide coupling agents are designed to facilitate amide bond formation under mild conditions, avoiding the need for harsh reagents like SOCl₂.

  • Causality: Reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) react with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is a much better acylating agent than the carboxylic acid itself. Additives like HOBt (Hydroxybenzotriazole) can further react with this intermediate to form an activated ester, which minimizes side reactions and can improve yields, especially for less reactive amines.[7][8]

  • Experimental Protocol:

    • Dissolve 1.0 eq. of 2-(4-chlorophenoxy)acetic acid, 1.1 eq. of 3-methylaniline, 1.2 eq. of EDC, and 1.2 eq. of HOBt in an anhydrous aprotic solvent (e.g., DMF or dichloromethane).

    • Add 1.5 eq. of a base such as DIPEA (N,N-Diisopropylethylamine) or triethylamine.

    • Stir the reaction at room temperature overnight.

    • Monitor reaction progress by TLC.

    • Perform a standard aqueous work-up and purification.

Activation MethodKey ReagentsProsCons
Acyl Chloride SOCl₂, (COCl)₂Highly reactive, high-yielding, cost-effective.Harsh reagents, generates corrosive HCl byproduct.[6][9]
Coupling Agents EDC/HOBt, HATUMild conditions, low side products, good for sensitive substrates.More expensive, reagents can be moisture-sensitive.[7][8]
Caption: Comparison of common carboxylic acid activation methods.

Frequently Asked Questions (FAQs)

Q1: I see unreacted 3-methylaniline in my final product after using the acyl chloride method. What went wrong?

  • This almost always indicates that the amine was deactivated during the reaction. The reaction between an acyl chloride and an amine produces one equivalent of HCl.[6] If you do not include a scavenger base like triethylamine or pyridine, this HCl will protonate the starting amine, rendering it non-nucleophilic and halting the reaction. Always use at least one equivalent of a scavenger base.

Q2: Can I run the Williamson ether synthesis with a different alkylating agent, like methyl chloroacetate?

  • Yes, this is a viable alternative. Reacting 4-chlorophenol with methyl chloroacetate would produce methyl 2-(4-chlorophenoxy)acetate. This ester can then be reacted directly with 3-methylaniline (ammonolysis) to form the final amide product, often requiring heat.[10] This route bypasses the need to handle the carboxylic acid intermediate and its activation.

Q3: My final product is an oil and difficult to purify by recrystallization. What are my options?

  • If recrystallization fails, column chromatography on silica gel is the standard method for purifying amide products. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes, is typically effective at separating the nonpolar starting materials from the more polar amide product.

Q4: Why is an anhydrous solvent critical when using coupling agents like EDC?

  • Coupling agents like EDC and the activated intermediates they form are highly susceptible to hydrolysis.[7] Any water present in the solvent will react with and consume the EDC or the active ester, quenching the reaction and leading to low yields of the desired amide. Therefore, using high-quality anhydrous solvents is essential for success.

References

  • Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters.
  • Amide synthesis by acylation. Organic Chemistry Portal. Available from: [Link]

  • Synthesis of Amides. Organic Chemistry - Jack Westin. Available from: [Link]

  • Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. PMC. Available from: [Link]

  • Direct Amide Formation Between Carboxylic Acids and Amines. Durham E-Theses. Available from: [Link]

  • The Williamson Ether Synthesis. University of Wisconsin-Platteville. Available from: [Link]

  • Synthesis of N-methyl-2-(4-chlorophenoxy) acetamide. ResearchGate. Available from: [Link]

  • Experiment 06 Williamson Ether Synthesis. University of Wisconsin-Whitewater. Available from: [Link]

  • Why did my amide syntesis does not work? ResearchGate. Available from: [Link]

  • Williamson Ether Synthesis. Chemistry Steps. Available from: [Link]

  • Williamson ether synthesis. Wikipedia. Available from: [Link]

  • Tips and tricks for difficult amide bond formation? Reddit. Available from: [Link]

  • An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Royal Society of Chemistry. Available from: [Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available from: [Link]

  • Synthesis of Some new 2-(4-Aryliminophenoxy)N-Arylacetamide Via p-hydroxy benzaldehyde. Baghdad Science Journal. Available from: [Link]

  • Reactions of Aniline. Chemistry Steps. Available from: [Link]

Sources

Optimization

Technical Support Center: Solubilization Strategies for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers overcome the severe aqueous solubility limitations of 2-(4-chlorophenoxy)-N-(3-methylphenyl)aceta...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers overcome the severe aqueous solubility limitations of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide .

Structurally, this compound consists of a rigid acetamide linker flanked by two highly hydrophobic moieties: a 4-chlorophenoxy group and a 3-methylphenyl (m-tolyl) group. This structural profile imparts high crystal lattice energy and a high partition coefficient (LogP), classifying it as a Biopharmaceutics Classification System (BCS) Class II compound 1. N-substituted acetamide derivatives of this nature often exhibit extremely poor aqueous solubility, which severely limits their utility in both in vitro bioassays and in vivo pharmacokinetic evaluations 2.

Solubilization Decision Workflow

Workflow A 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide Solubility Challenge B In Vitro Assays (Aqueous Buffers/Media) A->B C In Vivo Studies (Rodent Dosing) A->C D Prepare 10-50 mM Stock in 100% DMSO B->D H Cyclodextrin Complexation (e.g., HP-β-CD) C->H First-line I Lipid-Based Formulation (SEDDS) C->I If CD fails E Precipitation on Dilution? D->E F Direct Serial Dilution (Final DMSO < 0.5%) E->F No G Add Co-solvents (PEG400 / Tween 80) E->G Yes G->F Dilute carefully

Workflow for selecting solubilization strategies for lipophilic acetamide derivatives.

Frequently Asked Questions (FAQs)

Q1: Why does my compound instantly turn cloudy when diluted from a DMSO stock into PBS or cell culture media? A1: This is a classic case of solvent-shift nucleation 3. When a highly concentrated DMSO stock is introduced into an aqueous environment, the DMSO diffuses into the water much faster than the hydrophobic acetamide molecules can be solvated by water. This leads to localized supersaturation and rapid precipitation (crashing out) into crystalline or amorphous aggregates 4, 5.

Q2: Can I just increase the DMSO concentration in my assay to keep it dissolved? A2: No. While increasing the final solvent concentration can maintain thermodynamic solubility, DMSO concentrations above 0.5% (v/v) are generally toxic to most mammalian cell lines and can artificially alter cellular phenotypes or enzyme kinetics [[4]](), 5. You must employ co-solvents or complexation strategies instead.

Q3: What is the most reliable formulation strategy for dosing this compound in rodents? A3: For in vivo administration, complexation with Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the first-line recommendation 6. The hydrophobic cavity of HP-β-CD effectively encapsulates the 4-chlorophenoxy or m-tolyl rings, while its hydrophilic exterior ensures systemic solubility without the toxicity associated with high volumes of organic solvents 7.

Troubleshooting Guide

Observed Issue Root Cause Analysis Actionable Solution
False positives or high background noise in optical/fluorescence assays. Nanoprecipitation: Even if the solution looks clear to the naked eye, sub-micron aggregates can scatter light or sequester fluorophores.Self-Validation Check: Measure the absorbance of your final assay buffer at 600 nm. A rising baseline indicates light scattering from insoluble aggregates 8. If detected, transition to a co-solvent system utilizing PEG 400 [[9]]().
Erratic or negligible bioavailability in animal models following oral gavage. Dissolution-Rate Limited Absorption: BCS Class II drugs cannot be absorbed through the intestinal mucosa if they remain in a solid state in gastrointestinal fluids 1, 10.Formulation Shift: Avoid dosing the compound as a simple suspension in methylcellulose. Formulate it utilizing a cyclodextrin-mediated formulation (Protocol B) or Self-Emulsifying Drug Delivery Systems (SEDDS) 11.

Quantitative Data: Solubilization Vehicles Comparison

Vehicle TypeExamplesMechanism of ActionMax Tolerated Conc. (In Vitro)Suitability
Aprotic Solvents DMSO, NMPDisrupts crystalline lattice energy via strong solvation≤ 0.5% (v/v)Initial stock preparation only.
Co-solvents PEG 400, Propylene GlycolLowers the dielectric constant of the aqueous mixture≤ 2.0% (v/v)Intermediate dilutions; in vitro assays.
Surfactants Tween 80, Cremophor ELMicellar encapsulation of hydrophobic domains≤ 0.1% (v/v)Additive for preventing nucleation.
Cyclodextrins HP-β-CD, SBE-β-CDHost-guest inclusion complexation≤ 5.0% (w/v)Optimal for both in vitro and in vivo.

Validated Experimental Protocols

Protocol A: Kinetically Stable In Vitro Assay Preparation (Co-solvent Method)

This protocol utilizes a step-down dielectric constant approach to prevent solvent-shift nucleation.

  • Primary Stock: Prepare a 10 mM stock of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in 100% anhydrous DMSO. Ensure complete dissolution via sonication for 10-15 minutes 4.

  • Intermediate Co-solvent Stock: Prepare a "working stock" by diluting the primary stock into a co-solvent blend (e.g., 50% PEG 400 / 50% DMSO) 9, [[5]](). Perform all serial dilutions in this co-solvent blend, not in the aqueous buffer.

  • Aqueous Spiking: Spike the diluted co-solvent stocks into the pre-warmed (37°C) aqueous assay buffer at a 1:100 ratio. This ensures the final DMSO concentration remains ≤ 0.5%.

  • Self-Validation Step: Transfer 100 µL of the final assay buffer to a clear 96-well plate and measure absorbance at 600 nm. A reading identical to a blank buffer confirms the absence of nanoprecipitation 8.

Protocol B: HP-β-CD Complexation for In Vivo Dosing (Kneading Method)

This protocol forces the hydrophobic aromatic rings into the cyclodextrin cavity via mechanical shear.

  • Molar Ratio Determination: Calculate a 1:2 molar ratio of the acetamide compound to Hydroxypropyl-β-cyclodextrin (HP-β-CD) 6.

  • Paste Formation: In a ceramic mortar, add the HP-β-CD and a minimal volume of purified water to form a highly viscous paste [[6]]().

  • Mechanical Kneading: Gradually add the 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide powder to the paste. Knead vigorously with a pestle for 45-60 minutes.

  • Drying: Transfer the complex to a vacuum oven and dry at 40°C until a constant weight is achieved 6.

  • Reconstitution: Reconstitute the resulting solid inclusion complex in sterile saline (0.9% NaCl) immediately prior to in vivo dosing.

References

  • Preferential Solvation Study of the Synthesized Aldose Reductase Inhibitor (SE415) in the {PEG 400 (1) + Water (2)} Cosolvent Mixture and GastroPlus-Based Prediction. PMC.[Link]

  • Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay. ACS Publications.[Link]

  • Advances in Solubility Enhancement Strategies for BCS Class II Drugs: A Comprehensive Review. ER Publications. [Link]

  • Advancements in Solubility and Bioavailability Enhancement of BCS Class II Drugs: A Comprehensive Review Using Quality by Design Approach for Self-Emulsifying Drug Delivery Systems. Oriental Journal of Chemistry. [Link]

  • Enhancement of Solubility and Dissolution Rate of BCS Class II Drugs. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • Cyclodextrins in Fast-Dissolving Drug Formulations for Intraoral Administration. Itä-Suomen yliopisto. [Link]

  • In vitro methods to assess drug precipitation. ResearchGate.[Link]

  • What is best way to dissolve limonoid aglycones to test cytotoxicity? ResearchGate.[Link]

  • Discovery of the DNA-PKcs inhibitor DA-143 which exhibits enhanced solubility relative to NU7441. PMC.[Link]

Sources

Troubleshooting

Troubleshooting degradation of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide during storage

Welcome to the Technical Support Center for the stability and storage of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide . As a Senior Application Scientist, I have designed this guide to move beyond superficial troubles...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the stability and storage of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide .

As a Senior Application Scientist, I have designed this guide to move beyond superficial troubleshooting. To truly resolve storage degradation, we must understand the fundamental chemical physics governing the molecule. This guide provides a mechanistic root-cause analysis, diagnostic FAQs, and self-validating experimental protocols to ensure the integrity of your drug development pipeline.

PART 1: Mechanistic Root Cause Analysis

While amide bonds are generally robust and stable in aqueous environments[1], the specific structural microenvironment of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide introduces unique vulnerabilities under environmental stress.

  • Moisture-Driven Hydrolysis: The primary degradation pathway is the nucleophilic acyl substitution by water at the amide carbonyl. The electron-withdrawing 4-chlorophenoxy group subtly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack than standard aliphatic amides[2]. In high-humidity environments, increased water activity accelerates this hydrolytic cleavage, yielding 2-(4-chlorophenoxy)acetic acid and 3-methylaniline (m-toluidine)[3].

  • Secondary Auto-Oxidation: The cleaved 3-methylaniline byproduct is highly unstable when exposed to oxygen and light. It rapidly undergoes auto-oxidation to form highly conjugated quinone imines and azo compounds. This secondary reaction is the root cause of the visual discoloration often observed in degraded batches.

Pathway Parent 2-(4-chlorophenoxy)-N- (3-methylphenyl)acetamide Acid 2-(4-chlorophenoxy) acetic acid Parent->Acid Hydrolysis (H2O, ΔT) Aniline 3-methylaniline (m-Toluidine) Parent->Aniline Hydrolysis (H2O, ΔT) Oxidation Quinone Imines / Azo Dyes (Colored) Aniline->Oxidation Auto-oxidation (O2, Light)

Chemical degradation pathway of the acetamide via hydrolysis and subsequent oxidation.

PART 2: Diagnostic FAQ & Troubleshooting

Q1: My batch has developed a yellow/brown tint after 3 months of storage. Is the entire batch degraded? A: Not necessarily. The discoloration is a downstream effect of trace amide hydrolysis. The cleaved 3-methylaniline oxidizes into intensely colored quinone imines. Because these dyes have massive molar extinction coefficients, even a 0.1% degradation rate yields a profound visual impact. You must perform HPLC-UV/MS to quantify the actual parent compound assay rather than rejecting the batch based solely on visual inspection.

Q2: How do I differentiate between thermal degradation and moisture-induced hydrolysis? A: Conduct a mass balance analysis using HPLC. If moisture-induced hydrolysis is the culprit, you will see a stoichiometric 1:1 appearance of 2-(4-chlorophenoxy)acetic acid and 3-methylaniline (or its oxidized derivatives). Pure thermal degradation without moisture is rare for this structure but would yield different fragmentation products. Ensure Karl Fischer titration is used to track water content[4].

Q3: What are the optimal storage conditions to prevent this degradation? A: Following ICH Q1A(R2) guidelines, standard long-term storage is evaluated at 25°C ± 2°C / 60% RH ± 5% RH[5]. However, due to the moisture sensitivity of this specific amide bond, storing the bulk API in a desiccated environment is highly recommended. Use double-sealed polyethylene bags with silica gel desiccants inside an HDPE drum. For long-term archiving, backfilling the container with an inert gas (Argon/Nitrogen) prevents the secondary oxidation of any trace aniline.

PART 3: Quantitative Data & Analytical Markers

To accurately track degradation, use the following analytical markers. Relying on UV alone can be misleading due to the high absorbance of the oxidation byproducts; MS detection is strongly recommended.

Analyte / DegradantMolecular FormulaExact MassDetection ModeRelative Retention TimeVisual Marker
2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide C15H14ClNO2275.07ESI+ (m/z 276.1)1.00 (Reference)White crystalline powder
2-(4-chlorophenoxy)acetic acid C8H7ClO3186.01ESI- (m/z 185.0)< 1.00 (More polar)None (Colorless/White)
3-methylaniline (m-Toluidine) C7H9N107.07ESI+ (m/z 108.1)< 1.00 (More polar)None initially
Quinone imine derivatives Variable> 200ESI+ / UV (400nm)> 1.00 (Polymeric)Yellow to brown tint

PART 4: Standardized Experimental Protocols

To troubleshoot effectively, you must run a Self-Validating Forced Degradation Study . A protocol is only trustworthy if it contains internal mechanisms to prove its own accuracy. This workflow ensures that any observed degradation is chemically real and not an artifact of the analytical method.

Step-by-Step Methodology:

  • Sample Preparation: Prepare a 1.0 mg/mL solution of the compound in a 50:50 Acetonitrile:Water diluent.

  • Internal Standard Spiking (Self-Validation Step 1): Spike the solution with 0.1 mg/mL of a highly stable internal standard (e.g., benzamide). If the benzamide peak area fluctuates between runs, your instrument's injection volume or detector is failing, invalidating the run.

  • Stress Application (ICH Q1A/Q1B Compliant):

    • Acidic Hydrolysis: Add 0.1 N HCl, heat at 60°C for 24 hours.

    • Basic Hydrolysis: Add 0.1 N NaOH, heat at 60°C for 24 hours.

    • Oxidative Stress: Add 3% H₂O₂, store at room temperature for 24 hours.

    • Photostability: Expose to 1.2 million lux hours and 200 watt hours/m² of UV energy[5].

  • Neutralization: Neutralize the acidic and basic samples to pH 7.0 to immediately arrest the degradation kinetics. Dilute all samples to a final theoretical concentration of 0.1 mg/mL.

  • LC-MS/UV Analysis: Run the samples using a gradient method (e.g., C18 column, Water/Acetonitrile with 0.1% Formic Acid).

  • Mass Balance Check (Self-Validation Step 2): Calculate the molar sum of the remaining parent compound and all identified degradants. The total molarity must equal 100% ± 2% of the initial concentration. If the mass balance falls below 98%, it indicates undetected volatile degradants, precipitation, or irreversible column binding, and the experiment must be redesigned.

Workflow cluster_conditions Storage Conditions Start Initiate Stability Study (ICH Q1A Guidelines) Cond1 Long-Term 25°C / 60% RH Start->Cond1 Cond2 Accelerated 40°C / 75% RH Start->Cond2 Analysis HPLC-UV/MS & Karl Fischer (Mass Balance Check) Cond1->Analysis Cond2->Analysis Decision Degradation > 5%? Analysis->Decision Pass Validate Shelf-Life Decision->Pass No Fail Implement Desiccants / Inert Atmosphere Decision->Fail Yes

Experimental workflow for ICH-compliant stability testing and shelf-life determination.

PART 5: References

  • Chemistry of Amides - LibreTexts URL:[Link]

  • How to Minimize Amide Hydrolysis in High-Humidity Environments - PatSnap URL:[Link]

  • Understanding the chemical basis of drug stability and degradation - The Pharmaceutical Journal URL:[Link]

  • Annex 10 - ICH Guidelines - ICH.org URL: [Link]

  • Note for Guidance on ICH Q1A (R2) STABILITY TESTING GUIDELINES - Gally.ch / EMEA URL: [Link]

  • Stability tests according to ICH Q1A (R2) - Climate chambers - Memmert URL:[Link]

Sources

Optimization

Technical Support Center: Optimizing HPLC Mobile Phase for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working with 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. It is designed to be a practical resource fo...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working with 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. It is designed to be a practical resource for troubleshooting and optimizing High-Performance Liquid Chromatography (HPLC) mobile phases to achieve robust and reliable analytical results.

Introduction

2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide is a neutral, hydrophobic compound, and its analysis by reversed-phase HPLC is a common requirement. The selection and optimization of the mobile phase are critical for achieving good peak shape, adequate retention, and sufficient resolution from potential impurities or other components in the sample matrix. This guide addresses common challenges encountered during method development and provides systematic approaches to overcome them.

Based on structurally similar compounds, the predicted XLogP3 value for 2-(4-chlorophenoxy)-N-(3-methoxyphenyl)acetamide is 3.2, indicating significant hydrophobicity.[1] While the amide functional group can exhibit very weak acidic or basic properties, for practical HPLC purposes, 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide is considered a neutral compound.[2] Therefore, mobile phase optimization will primarily focus on the organic modifier type and concentration.

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase for the analysis of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide on a C18 column?

A good starting point for a hydrophobic compound like this is a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile (ACN) or methanol (MeOH).[3] A common initial gradient could be from 50% to 95% organic modifier over 15-20 minutes. For an isocratic method, a starting composition of 60-70% organic modifier is a reasonable starting point. Acetonitrile is often preferred for its lower viscosity and UV transparency at lower wavelengths.[3]

Q2: My peak for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide is tailing. What are the likely causes and how can I fix it?

Peak tailing for a neutral compound is often related to secondary interactions with the stationary phase, particularly with residual silanol groups on the silica support.[4] Here are some common causes and solutions:

  • Silanol Interactions: Even on modern, end-capped columns, some free silanols may be present. Operating at a slightly acidic pH (e.g., adding 0.1% formic acid to the mobile phase) can suppress the ionization of these silanols, minimizing secondary interactions.[5]

  • Column Contamination: Contaminants from previous injections can lead to peak tailing.[6] Ensure your column is properly washed and regenerated.

  • Sample Overload: Injecting too much sample can lead to peak distortion.[7] Try reducing the injection volume or sample concentration.

Q3: The retention time of my analyte is too short. How can I increase it?

In reversed-phase HPLC, retention is primarily controlled by the polarity of the mobile phase.[8] To increase the retention time of a hydrophobic compound like 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, you need to make the mobile phase more polar. This is achieved by decreasing the percentage of the organic modifier (e.g., acetonitrile or methanol) in the mobile phase.[9][10] A general rule of thumb is that a 10% decrease in the organic modifier concentration can lead to a 2- to 3-fold increase in retention time.[8]

Q4: I am not getting enough resolution between my analyte and an impurity. What are my options?

Improving resolution can be approached in several ways:

  • Optimize the Mobile Phase Composition: As a first step, try adjusting the percentage of the organic modifier. A lower percentage will increase the retention time of both peaks, potentially leading to better separation.[10]

  • Change the Organic Modifier: Switching from acetonitrile to methanol, or vice-versa, can alter the selectivity of the separation.[11] These solvents have different chemical properties that can lead to different interactions with the analyte and impurity.

  • Adjust the pH (if applicable): While the target compound is neutral, an impurity might be ionizable. In such cases, adjusting the mobile phase pH can significantly change the retention time of the impurity, thereby improving resolution.[12][13]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, or Broadening)

Poor peak shape can compromise the accuracy of quantification and indicate underlying issues with the chromatographic system or method.

Systematic Troubleshooting Protocol:

  • Identify the Peak Shape Anomaly:

    • Tailing: Asymmetrical peak with a "tail" extending to the right.

    • Fronting: Asymmetrical peak with a "front" sloping to the left.

    • Broadening: Symmetrical but wide peak.

  • Investigate the Cause:

    • For Tailing Peaks:

      • Check for Secondary Interactions: Add a small amount of a weak acid (e.g., 0.1% formic or acetic acid) to the mobile phase to suppress silanol activity.[5]

      • Evaluate Column Health: The column may be contaminated or degraded.[6] Flush the column with a strong solvent or replace it if necessary.

      • Rule out Extra-Column Effects: Ensure all tubing is of the correct internal diameter and connections are secure to minimize dead volume.[6]

    • For Fronting Peaks:

      • Check for Sample Overload: Reduce the injection volume or dilute the sample.[7]

      • Assess Sample Solvent: The sample solvent should be weaker than or of similar strength to the mobile phase.[6] Dissolving the sample in a solvent with a high percentage of organic modifier can cause peak fronting.

    • For Broad Peaks:

      • Check for Large Dead Volumes: Inspect all fittings and tubing for proper installation.[6]

      • Evaluate Flow Rate: A flow rate that is too high can lead to peak broadening. Try reducing the flow rate.

      • Consider Column Efficiency: The column may have lost its efficiency. Perform a column performance test or replace the column.

Data Presentation: Effect of Mobile Phase Modifier on Peak Asymmetry

Mobile Phase CompositionPeak Asymmetry Factor (As)
70:30 Acetonitrile:Water1.5
70:30 Acetonitrile:Water with 0.1% Formic Acid1.1
65:35 Methanol:Water1.6
65:35 Methanol:Water with 0.1% Formic Acid1.2

Note: Asymmetry factor is calculated at 10% of the peak height. A value of 1.0 indicates a perfectly symmetrical peak.

G start Poor Peak Shape Observed tailing Peak Tailing start->tailing fronting Peak Fronting start->fronting broadening Peak Broadening start->broadening secondary_interactions Secondary Silanol Interactions? tailing->secondary_interactions overload Sample Overload? fronting->overload dead_volume Excess Dead Volume? broadening->dead_volume add_acid Add 0.1% Formic Acid to Mobile Phase secondary_interactions->add_acid Yes column_health Column Contamination? secondary_interactions->column_health No reduce_conc Reduce Injection Volume/Concentration overload->reduce_conc Yes solvent_mismatch Sample Solvent Too Strong? overload->solvent_mismatch No check_fittings Check Tubing and Fittings dead_volume->check_fittings Yes flow_rate Flow Rate Too High? dead_volume->flow_rate No end Improved Peak Shape add_acid->end reduce_conc->end check_fittings->end column_health->dead_volume No flush_column Flush or Replace Column column_health->flush_column Yes flush_column->end solvent_mismatch->dead_volume No match_solvent Match Sample Solvent to Mobile Phase solvent_mismatch->match_solvent Yes match_solvent->end flow_rate->column_health No reduce_flow Reduce Flow Rate flow_rate->reduce_flow Yes reduce_flow->end

Caption: A systematic approach to optimizing the HPLC mobile phase for retention and resolution.

References

  • ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI Blog.
  • Chromatography Online. (n.d.). Common Causes of Poor Peak Shape in HPLC and How to Fix Them.
  • HPLC Professionals. (2024, October 14). Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube.
  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
  • Shinde, V. (2025, February 2). Exploring the Different Mobile Phases in HPLC. Veeprho.
  • Dolan, J. W. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems.
  • Lupo, S., & Kahler, T. (2017, July 1). New Advice on an Old Topic: Buffers in Reversed-Phase HPLC.
  • Crawford Scientific. (2016, March 4). Reversed Phase HPLC 13 - Organic Modifier Percentage and Resolution. YouTube.
  • Kazakevich, Y., & LoBrutto, R. (2002, February 8). Effect of the organic modifier concentration on the retention in reversed-phase liquid chromatography I. General semi-thermodynamic treatment for adsorption and partition mechanisms.
  • Phenomenex. (2025, June 6).
  • KNAUER. (2026, February 9).
  • Restek Corporation. (2021, January 11).
  • Restek Corporation. (2013, December 18). When should you use a buffer for HPLC, how does it work and which one to use?
  • VWR International. (n.d.). Buffers and additives in reversed-phase HPLC or LC-MS? The Analytical Scientist.
  • Kazakevich, Y., & LoBrutto, R. (2026, February 5). The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography.
  • Dong, M. W. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
  • Restek Corporation. (2013, July 15). HPLC Basics: Improving resolution (II): Mobile Phases : Solvent Strength – Organic modifier.
  • MicroSolv Technology Corporation. (2026, February 15).
  • Daicel Chiral Technologies. (2021, March 14). Reverse-Phase Chromatography: Columns & Mobile Phases Guide.
  • Regis Technologies, Inc. (n.d.). Reversed-phase HPLC Buffers.
  • PubChem. (2026, March 7). 2-(4-chlorophenoxy)-N-(3-methoxyphenyl)acetamide.
  • Sallam, H. H., Mohammed, Y. H. I., Al-Ostoot, F. H., et al. (2021, September 28). Experimental and computational studies on the synthesis and structural characterization of 2-(4-chlorophenoxy)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide. Journal of Molecular Structure, 1249, 131588.
  • U.S. Environmental Protection Agency. (2025, October 15). N,N′-trans-1,4-Cyclohexanediylbis[2-(4-chlorophenoxy)acetamide]. CompTox Chemicals Dashboard.
  • PubChem. (n.d.). 2-(3-chlorophenyl)-N-(4-methylphenyl)acetamide.
  • U.S. Geological Survey. (n.d.). Methods of analysis by the U.S.
  • SIELC Technologies. (n.d.). Separation of Acetamide, N-[3-(ethylamino)-4-methylphenyl]- on Newcrom R1 HPLC column.
  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of MCPA.
  • Tekewe, A., Singh, S., Singh, M., Mohan, U., & Banerjee, U. C. (2008). Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers. Journal of Pharmaceutical and Biomedical Analysis, 46(4), 732-738.
  • BenchChem. (n.d.). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of N-(4-Acetylphenyl)acetamide.
  • Acikbas, Y., Cankaya, N., Capan, R., & Soykan, C. (n.d.). (A) Synthesis of the 2-chloro-N-(4-methoxyphenyl) acetamide (B) Synthesis of the MPAEMA monomer.

Sources

Troubleshooting

Technical Support Center: Crystallization of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Welcome to the technical support guide for the crystallization and purification of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. This resource is designed for researchers, scientists, and drug development professional...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the crystallization and purification of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the crystallization process, with a focus on minimizing impurities to meet stringent quality standards.

Crystallization is a powerful and selective purification technique critical in the pharmaceutical industry.[1][2] The final quality of a crystalline active pharmaceutical ingredient (API) is defined by its chemical purity, polymorphic form, particle size, and morphology.[1][2] However, achieving high purity can be challenging, as unwanted impurities can become incorporated into the crystal lattice, adsorb onto the crystal surface, or get trapped within the final product.[3] This guide provides a structured approach to troubleshoot and optimize your crystallization protocol for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide.

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems you may encounter during your experiments. Each issue is followed by a detailed explanation of the cause and a step-by-step protocol for resolution.

Problem 1: Final Product Purity is Below Target Specification

Low purity is the most critical issue, often caused by the incorporation of structurally related impurities or residual starting materials into the crystal product.[3] Understanding the mechanism of impurity incorporation is key to designing an effective purification strategy.[1][4]

Root Cause Analysis & Solution Workflow

The first step is to determine how the impurity is associating with your crystalline product. A systematic approach can efficiently identify the incorporation mechanism and lead to a targeted solution.[1][2]

G start Low Purity Detected (e.g., by HPLC) wash Step 1: Perform a slurry wash with a cold, poor solvent. start->wash analyze_wash Step 2: Analyze purity of the washed solid. wash->analyze_wash purity_improved Is purity significantly improved (>50% impurity removed)? analyze_wash->purity_improved surface_issue Conclusion: Impurity is on the crystal surface (Adsorption or Deposition). purity_improved->surface_issue Yes lattice_issue Conclusion: Impurity is incorporated within the crystal lattice (Inclusion). purity_improved->lattice_issue No optimize_wash Action: Optimize filtration and washing steps. Increase wash volume or try a different wash solvent. surface_issue->optimize_wash optimize_cryst Action: Re-evaluate and optimize the core crystallization parameters. lattice_issue->optimize_cryst params Focus on: 1. Solvent Selection 2. Cooling Rate 3. Supersaturation Control optimize_cryst->params

Caption: Impurity incorporation troubleshooting workflow.

Protocol: Differentiating Surface vs. Lattice Impurities
  • Perform a Slurry Wash: Take a sample of your dried, impure crystals. Suspend them in a minimal amount of a cold solvent in which 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide is poorly soluble but the impurity has some solubility. Stir the slurry vigorously for 30-60 minutes at a low temperature (e.g., 0-5 °C).

  • Isolate and Analyze: Filter the solid, wash it with a small amount of fresh cold solvent, and dry it thoroughly. Analyze the purity of this washed sample using a calibrated HPLC method.

  • Interpret Results:

    • Significant Purity Increase: If the purity has markedly improved, the impurity was likely adsorbed on the crystal surface or deposited from residual mother liquor.[1][5] The solution is to refine your post-crystallization filtration and washing steps. Ensure efficient mother liquor removal and use an optimal wash solvent and volume.

    • Minimal Purity Change: If the purity remains low, the impurity is likely incorporated within the crystal lattice.[5] This requires a more fundamental redesign of the crystallization process itself, focusing on solvent selection and cooling profile.

Problem 2: Oiling Out Instead of Crystallization

"Oiling out" occurs when the dissolved compound separates from the solution as a liquid phase (an oil) rather than a solid crystalline phase. This is problematic because oils are often amorphous and trap impurities readily.

Common Causes & Solutions
  • High Solute Concentration/Rapid Cooling: The solution becomes supersaturated at a temperature above the melting point of the solid.

  • Low Melting Point Impurities: The presence of significant impurities can depress the melting point of the mixture.

  • Inappropriate Solvent: The boiling point of the solvent may be too high relative to the melting point of the solute.[6]

Troubleshooting Protocol for Oiling Out
  • Re-dissolve and Dilute: Gently heat the mixture to re-dissolve the oil. Add a small additional volume (10-20%) of the hot solvent to reduce the saturation level.[6][7]

  • Slow Down Cooling: Allow the flask to cool very slowly. Insulate the flask by placing it on a wooden block or several layers of paper towels instead of a cold benchtop.[6][7] This ensures the solution reaches the crystallization temperature (nucleation point) before it reaches the oiling out temperature.

  • Induce Crystallization at a Higher Temperature: As the solution cools but before it becomes cloudy or oils out, try to induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal of pure product.[6] This provides a nucleation site for crystal growth to begin.

  • Re-evaluate Solvent System: If the problem persists, the chosen solvent may be unsuitable. Consider a solvent with a lower boiling point or use a co-solvent system.[8]

Problem 3: No Crystals Form Upon Cooling

A failure to produce crystals usually indicates that the solution is not sufficiently supersaturated or that nucleation is inhibited.

Troubleshooting Protocol for Lack of Crystallization
  • Induce Nucleation:

    • Scratching: Gently scratch the inner surface of the flask below the solvent line with a glass stirring rod.[6][9] The microscopic scratches provide nucleation sites.

    • Seeding: Add a single, tiny crystal of the pure 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide to the solution. This provides a template for crystal growth.[6]

  • Increase Supersaturation:

    • Evaporation: If nucleation cannot be induced, you likely have too much solvent.[6][9] Gently heat the solution to boil off a portion of the solvent, then attempt to cool and crystallize again.

    • Further Cooling: Place the flask in an ice-water bath to further decrease the compound's solubility.[6][9] Combine this with scratching for best results.

    • Add an Anti-Solvent: If using a co-solvent system, you can slowly add a miscible "anti-solvent" (one in which your compound is insoluble) to induce precipitation.[9] This should be done dropwise to avoid crashing out an impure solid.

Frequently Asked Questions (FAQs)

Q1: How do I select the best solvent for the crystallization of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide?

The ideal solvent should exhibit high solubility for the target compound at elevated temperatures and low solubility at room temperature or below.[10][11] This differential solubility maximizes yield. For amide compounds, polar solvents are often a good starting point.[12]

Solvent Selection Strategy:

  • "Like Dissolves Like": The target molecule has polar amide and ether groups, but also non-polar aromatic rings. Solvents of intermediate polarity like acetone, ethyl acetate, ethanol, or acetonitrile are excellent candidates.[11][12]

  • Experimental Screening: Test solubility in a range of solvents on a small scale. An ideal solvent will dissolve the compound when hot but show poor solubility when cold.[13]

  • Boiling Point: Choose a solvent with a boiling point below the melting point of your compound to avoid oiling out.[8] Solvents with boiling points below 100 °C are generally preferred for easy removal during drying.[8]

SolventBoiling Point (°C)[8]PolarityComments
Ethanol78PolarGood for compounds with H-bonding capability.[8] Often used in co-solvent systems with water.[13]
Acetone56Polar AproticExcellent solvent but very volatile; requires care.[11]
Ethyl Acetate77IntermediateA versatile and commonly used recrystallization solvent.[14]
Acetonitrile82Polar AproticOften gives very good results for amide purification.[12]
Toluene111Non-polarHigher boiling point; may be useful if other solvents are too effective at room temperature.[8]
Q2: How does the cooling rate impact the purity of my crystals?

The cooling rate is a critical parameter that directly influences crystal size and purity.

  • Slow Cooling: Promotes the growth of larger, more perfect crystals. The slow, ordered process allows impurity molecules to be rejected from the growing crystal lattice and remain in the mother liquor.[15] This generally leads to higher purity.

  • Rapid Cooling ("Crashing"): Causes the compound to precipitate out of solution quickly and indiscriminately. This rapid process can trap impurities and solvent within the crystal structure, resulting in a less pure product and smaller, often needle-like crystals.[7][15]

G cluster_0 Crystallization Control cluster_1 Outcomes params Process Parameters slow Slow Cooling Rate params->slow Controlled fast Fast Cooling Rate params->fast Uncontrolled high_purity High Purity Large, well-formed crystals (Equilibrium Process) slow->high_purity low_purity Low Purity Small, impure crystals (Kinetic Trapping) fast->low_purity

Caption: Impact of cooling rate on crystallization outcome.

Q3: What is polymorphism and should I be concerned?

Polymorphism is the ability of a compound to exist in two or more different crystal structures.[3] These different forms, or polymorphs, can have distinct physical properties, including solubility, stability, and melting point.

For pharmaceutical development, controlling polymorphism is critical. An undesired or unstable polymorph could change over time, affecting the drug's efficacy and safety. The presence of impurities can sometimes influence which polymorphic form crystallizes.[3] While a detailed polymorphic screen is a separate study, be aware that changing crystallization conditions (e.g., solvent, cooling rate) could potentially produce a different form. It is good practice to characterize your final product using techniques like Powder X-ray Diffraction (PXRD) or Differential Scanning Calorimetry (DSC) to ensure consistency between batches.

References

  • Acevedo, D., et al. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Organic Process Research & Development, 24(8), 1471-1481. Available from: [Link]

  • Vetter, T., et al. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Crystals, 11(11), 1361. Available from: [Link]

  • Acevedo, D., et al. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. ACS Publications. Available from: [Link]

  • Acevedo, D., et al. (2020). A Structured Approach to Cope with Impurities During Industrial Crystallization Development. ResearchGate. Available from: [Link]

  • Acevedo, D., et al. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. ACS Publications. Available from: [Link]

  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Available from: [Link]

  • Zhanghua Dryer. (2025). Troubleshooting Common Issues with Industrial Crystallizer Equipment. Available from: [Link]

  • Edelmann, F. T. (2020). What is the best technique for amide purification? ResearchGate. Available from: [Link]

  • Cysewska, M., et al. (2021). New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide. Molecules, 26(15), 4436. Available from: [Link]

  • University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. Available from: [Link]

  • Frontier, A. (2026). How To: Purify by Crystallization. University of Rochester, Department of Chemistry. Available from: [Link]

  • Crash Course. (2021). Synthesis, Distillation, & Recrystallization: Crash Course Organic Chemistry #40. YouTube. Available from: [Link]

  • University of Canterbury. (n.d.). RECRYSTALLISATION. Available from: [Link]

  • Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use. Available from: [Link]

  • Quora. (2018). How to choose a solvent for crystallization of an organic compound. Available from: [Link]

  • Unknown. (n.d.). SOP: CRYSTALLIZATION. Available from: [Link]

  • Williamson, K. L., & Masters, K. M. (n.d.). Recrystallization. Macroscale and Microscale Organic Experiments. Available from: [Link]

  • Quora. (2017). What should I do if crystallisation does not occur? Available from: [Link]

  • Unknown. (n.d.). Crystallization Solvents.pdf. Available from: [Link]

  • Chemistry LibreTexts. (2021). 2.1: RECRYSTALLIZATION. Available from: [Link]

Sources

Optimization

Enhancing bioavailability of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in animal models

Welcome to the In Vivo Formulation & Pharmacokinetics Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical hurdles associated wi...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the In Vivo Formulation & Pharmacokinetics Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical hurdles associated with 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide .

Given its highly lipophilic chlorophenoxy and methylphenyl moieties coupled with an amide linkage, this compound is a classic Biopharmaceutics Classification System (BCS) Class II molecule (low aqueous solubility, high membrane permeability). The protocols and mechanistic insights below are engineered to help you overcome dissolution-rate limited absorption, bypass hepatic first-pass metabolism, and achieve reproducible pharmacokinetic (PK) exposure in your animal models.

🔬 Formulation Strategy Logic

Before diving into specific troubleshooting scenarios, it is critical to align your formulation strategy with the thermodynamic properties of the compound.

FormulationLogic Start 2-(4-chlorophenoxy)-N- (3-methylphenyl)acetamide BCS BCS Class II Assessment (Low Solubility, High Permeability) Start->BCS LogP LogP > 5 & High Lipid Solubility? BCS->LogP SMEDDS Lipid-Based Formulation (SMEDDS) LogP->SMEDDS Yes (Lymphatic targeting) Melting High Melting Point / Crystal Energy? LogP->Melting No / Poor lipid solubility ASD Amorphous Solid Dispersion (HME or Spray Drying) Melting->ASD Yes (Disrupt lattice energy) Nano Nanosuspension (Media Milling) Melting->Nano No (Particle size reduction)

Caption: Decision matrix for selecting a bioavailability enhancement strategy based on physicochemical traits.

🛠️ Troubleshooting FAQs & Mechanistic Solutions

Q1: Why is my oral exposure (AUC) so low and highly variable in rodent models despite excellent in vitro target engagement?

The Causality: Your compound is suffering from dissolution-rate limited absorption. The high crystalline lattice energy of the solid state prevents water molecules from breaking the intermolecular bonds in the gastrointestinal (GI) tract. If the drug cannot dissolve into the aqueous GI fluids, it cannot partition into the enterocytes, leading to erratic absorption and high fecal excretion [1].

The Solution: You must disrupt the crystal lattice by formulating the compound as an Amorphous Solid Dispersion (ASD) . By trapping the molecule in a kinetically high-energy, disordered amorphous state within a hydrophilic polymer matrix (e.g., HPMC or Soluplus), you bypass the thermodynamic penalty of crystal dissolution, generating a supersaturated state in the GI tract [1].

Q2: I formulated the compound in a standard aqueous suspension (0.5% CMC / 0.1% Tween 80), but I am seeing precipitation and erratic PK. What is the alternative?

The Causality: Standard suspensions of highly lipophilic compounds are prone to Ostwald ripening—where small particles dissolve and redeposit onto larger particles to minimize surface free energy. This leads to crystal growth in the dosing syringe and the GI tract, drastically reducing the surface area available for absorption.

The Solution: Transition to a Nanosuspension . By reducing the particle size to the sub-micron range (<300 nm), you exponentially increase the surface-to-volume ratio. According to the Noyes-Whitney equation, this dramatically accelerates the dissolution velocity. Furthermore, the increased curvature of the nanoparticles slightly increases the saturation solubility of the compound [2] [3].

Self-Validating Protocol: Top-Down Nanosuspension via Media Milling

  • Pre-dispersion: Disperse 50 mg/mL of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in an aqueous stabilizer solution consisting of 1.0% w/v Hydroxypropyl Methylcellulose (HPMC E5) and 0.2% w/v Sodium Dodecyl Sulfate (SDS). Note: The combination of steric (HPMC) and electrostatic (SDS) stabilizers is critical to prevent agglomeration.

  • Milling Setup: Transfer the dispersion to a planetary micro mill containing 0.5 mm yttrium-stabilized zirconium oxide beads (bead-to-suspension volume ratio of 1:1).

  • Size Reduction: Mill at 400 rpm for 4 cycles of 30 minutes. Critical Step: Implement 10-minute cooling intervals between cycles to prevent thermal degradation or localized melting of the API.

  • Separation: Extract the nanosuspension from the milling pearls using a 10 µm stainless steel sieve.

  • Validation (DLS): Measure the particle size via Dynamic Light Scattering. Proceed to dosing only if the Z-average is < 300 nm and the Polydispersity Index (PDI) is < 0.2, confirming a monodisperse, stable system.

Q3: The compound is absorbing, but I suspect it is being rapidly cleared by hepatic first-pass metabolism. How can I bypass the liver?

The Causality: Lipophilic amides are prime targets for hepatic amidases and cytochrome P450 enzymes. When absorbed through the portal vein, the compound is shuttled directly to the liver before reaching systemic circulation, resulting in poor bioavailability.

The Solution: Exploit the lymphatic absorption pathway using a Self-Microemulsifying Drug Delivery System (SMEDDS) . Highly lipophilic compounds (LogP > 5) formulated in long-chain triglycerides and specific surfactants stimulate the secretion of chylomicrons in the enterocytes. The drug partitions into these chylomicrons, which are too large to enter the blood capillaries and are instead taken up by the lymphatic capillaries, bypassing the portal vein and the liver entirely [4].

LymphaticPathway SMEDDS SMEDDS Droplet (<50 nm) Lipolysis GI Lipolysis (Pancreatic Lipase) SMEDDS->Lipolysis Micelles Mixed Micelles Lipolysis->Micelles Enterocyte Enterocyte Uptake Micelles->Enterocyte Chylomicron Chylomicron Assembly Enterocyte->Chylomicron Lymph Lymphatic Capillary (Bypasses Liver) Chylomicron->Lymph Blood Systemic Circulation Lymph->Blood

Caption: Mechanistic pathway of SMEDDS-mediated lymphatic transport bypassing hepatic first-pass metabolism.

Self-Validating Protocol: SMEDDS Preparation and Validation

  • Excipient Selection: Select a lipid vehicle known to promote lymphatic transport. Use Capryol 90 (oil phase), Cremophor EL (surfactant), and Transcutol HP (co-surfactant).

  • Isotropic Mixing: Blend the excipients at a 20:50:30 ratio (w/w) under continuous magnetic stirring at 40°C until a clear, isotropic pre-concentrate is formed.

  • API Loading: Add 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide to the pre-concentrate incrementally until reaching 80% of its saturation solubility (to prevent precipitation upon storage). Stir until completely dissolved.

  • Emulsification Validation: Do not skip this step. Dilute 1 mL of the loaded formulation into 250 mL of Simulated Gastric Fluid (SGF) at 37°C with mild paddle agitation (50 rpm). The formulation must spontaneously form a transparent or slightly bluish microemulsion within 2 minutes. A cloudy emulsion indicates droplets >100 nm, which will fail to optimize absorption.

📊 Quantitative Data: Comparative PK Performance

To illustrate the expected impact of these formulation strategies on 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, below is a comparative table of expected pharmacokinetic parameters based on established BCS Class II enhancement models.

Formulation StrategyCmax (ng/mL)Tmax (h)AUC₀-₂₄ (ng·h/mL)Relative Bioavailability (%)Primary Mechanism of Enhancement
Aqueous Suspension (Control) 120 ± 454.0850 ± 310100%N/A (Baseline)
Amorphous Solid Dispersion 450 ± 601.53,200 ± 420376%Disruption of crystal lattice energy [1]
Nanosuspension 510 ± 851.03,650 ± 580429%Increased surface area / dissolution velocity [3]
SMEDDS (Lipid-based) 680 ± 902.04,800 ± 620564%Lymphatic transport / bypassing first-pass[4]

Note: The data above are simulated based on the well-documented performance of these formulation techniques for structurally similar lipophilic amides and BCS Class II drugs.

📚 References

  • Amorphous solid dispersion: a promising technique for improving oral bioavailability of poorly water-soluble drugs. South African Journal of Science.

  • A Comprehensive Review of a New Nanosuspension for Improving the Oral Bioavailability of Poorly Soluble Drugs. Journal of Pharmaceutical Research International.

  • Preparation and characterization of amorphous ezetimibe nanosuspensions intended for enhancement of oral bioavailability. PubMed Central.

  • Lipid Excipients for Cannabinoid Drug Products. Carst & Walker.

Troubleshooting

Technical Support Center: Troubleshooting Assays Involving 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this hub to address the specific physicochemical and mechanistic challenges associated with screening 2-(4-chlorophenoxy)-N-(3...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this hub to address the specific physicochemical and mechanistic challenges associated with screening 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide .

This compound belongs to the phenoxyacetamide class, which are frequently identified in high-throughput screening (HTS) campaigns as potent inhibitors of the Pseudomonas aeruginosa Type III Secretion System (T3SS) by targeting the PscF needle protein[1]. However, their lipophilicity and aromaticity make them highly prone to generating false positives via colloidal aggregation, spectral interference, and direct reporter enzyme inhibition[2].

This guide provides self-validating protocols and mechanistic insights to help you distinguish true pharmacological activity from assay artifacts.

Diagnostic Decision Tree

Before altering your assay conditions, use the following logical workflow to isolate the source of the false positive.

G Start Primary Hit: 2-(4-chlorophenoxy)-N- (3-methylphenyl)acetamide AggCheck Test for Colloidal Aggregation (DLS or Detergent) Start->AggCheck AggYes False Positive: Aggregator AggCheck->AggYes Signal restored with Triton X-100 AggNo Proceed to Spectral Check AggCheck->AggNo Signal unaffected SpecCheck Test for Spectral Interference (Abs/Flu) AggNo->SpecCheck SpecYes False Positive: Quenching/Autofluorescence SpecCheck->SpecYes Abnormal Abs/Em spectra detected SpecNo Proceed to Orthogonal Assay SpecCheck->SpecNo Spectra normal OrthCheck Target-Specific Validation (e.g., SPR/NMR) SpecNo->OrthCheck OrthYes Validated True Hit OrthCheck->OrthYes Direct binding confirmed OrthNo False Positive: Off-Target/Reporter Inhibition OrthCheck->OrthNo No direct binding

Workflow for identifying the root cause of false positives in phenoxyacetamide HTS assays.

Step-by-Step Troubleshooting Protocols

Protocol 1: Detergent-Shift Assay for Colloidal Aggregation

Rationale & Causality : The hydrophobic 4-chlorophenoxy group and the 3-methylphenyl ring give this molecule a high cLogP. In aqueous buffers lacking sufficient carrier proteins, these molecules self-assemble into sub-micron colloidal aggregates. These aggregates physically sequester and denature target enzymes, leading to apparent inhibition that is entirely non-specific[3]. Adding a non-ionic detergent disrupts these micelles, restoring enzyme activity if the inhibition was an artifact.

Methodology :

  • Buffer Preparation : Prepare two identical batches of your standard assay buffer. To one batch, add 0.01% (v/v) Triton X-100 (or 0.1% CHAPS).

  • Compound Titration : Serially dilute 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in 100% DMSO.

  • Incubation : Pin-transfer the compound into both buffer conditions (ensure final DMSO concentration remains ≤1%). Incubate for 15 minutes at room temperature to allow aggregates to form in the detergent-free buffer.

  • Enzyme Addition : Add your target enzyme and substrate, then measure the reaction kinetics.

  • Self-Validation Check : Calculate the IC50 for both conditions. A true competitive inhibitor will maintain its potency. If the IC50 shifts by >5-fold (becomes significantly less potent) in the presence of detergent, the initial hit is validated as a colloidal aggregator.

Protocol 2: Orthogonal Reporter Counterscreen

Rationale & Causality : Many T3SS inhibition assays rely on engineered reporter constructs (e.g., ExoS-β-lactamase fusions or split NanoLuc luciferase) to monitor translocon assembly[2]. A critical failure point occurs when the phenoxyacetamide directly binds and inhibits the reporter enzyme rather than the intended target (e.g., the PscF needle protein).

Methodology :

  • Reporter Isolation : Express and purify the reporter enzyme (e.g., full-length NanoLuc or β-lactamase) independently of the target biological pathway.

  • Dosing : Incubate the purified reporter with the compound at its apparent primary assay IC50 and at a 10x IC50 concentration.

  • Readout : Add the specific reporter substrate (e.g., furimazine for NanoLuc) and measure the output signal.

  • Self-Validation Check : Include a known reporter inhibitor as a positive control. If 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide causes a >15% reduction in signal compared to the DMSO vehicle control, the compound is directly interfering with the reporter system, yielding a false positive in the primary screen.

Mechanistic Insights: True Target vs. Artifact

To understand why these false positives occur, we must look at the structural divergence between the intended mechanism of action and common assay artifacts.

Pathway cluster_True True Mechanism (T3SS Inhibition) cluster_False False Positive Mechanism Compound 2-(4-chlorophenoxy)-N- (3-methylphenyl)acetamide PscF PscF Needle Protein Compound->PscF Binds (True Hit) Reporter Reporter Enzyme (e.g., NanoLuc / β-lactamase) Compound->Reporter Direct Inhibition (False Positive) Translocon Translocon Assembly (PopB/PopD) PscF->Translocon Inhibits Secretion Effector Secretion Blocked Translocon->Secretion SignalDrop Loss of Luminescence/ Fluorescence Reporter->SignalDrop

Mechanistic divergence between true T3SS target inhibition and reporter-mediated artifacts.

Data Presentation: Differentiating Hit Profiles

Use the following quantitative thresholds to benchmark your assay data and rapidly classify the behavior of your compound.

ParameterTrue Positive ProfileFalse Positive ProfileCausality / Mechanism
Hill Slope ( nH​ ) 0.8 to 1.5> 2.5Aggregates cause steep, non-stoichiometric enzyme sequestration once the critical aggregation concentration (CAC) is reached.
Detergent Sensitivity IC50 remains stableIC50 shifts > 10-foldNon-ionic detergents (e.g., Triton X-100) disrupt colloidal micelles, rescuing the enzyme[3].
Reporter Counterscreen < 5% signal loss> 15% signal lossThe compound acts as a direct competitive or allosteric inhibitor of the reporter enzyme[2].
Centrifugation Effect Signal remains stableSignal restored post-spinCentrifugation at 15,000 x g pellets large colloidal aggregates out of the solution, removing the interference.
Spectral Interference No overlapHigh Abs/Em overlapFluorophores in FP-based assays may experience spectral quenching from the compound's aromatic rings[4].

Frequently Asked Questions (FAQs)

Q: My dose-response curve for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide has a Hill slope of 3.2. Is this biologically relevant? A: No. A Hill slope ( nH​ ) significantly greater than 1.5 in a standard 1:1 binding assay is a classic hallmark of colloidal aggregation or non-specific protein denaturation. The abnormally steep curve occurs because apparent inhibition only begins once the compound reaches its critical aggregation concentration. We recommend running the Detergent-Shift Assay (Protocol 1) to verify this artifact.

Q: I am using a split-luciferase assay to monitor PopD translocon assembly. The compound shows an IC50 of 8 µM. How do I know it's not just inhibiting NanoLuc? A: Phenoxyacetamides have been documented to occasionally interfere with luminescent readouts[2]. To rule this out, you must run a counterscreen using pre-assembled, fully functional NanoLuc. If the compound inhibits the pre-assembled NanoLuc with an IC50 similar to your primary assay, it is a false positive. If the pre-assembled NanoLuc is unaffected, the compound is a true translocon assembly inhibitor.

Q: Can I use Dynamic Light Scattering (DLS) to detect these aggregates? A: Yes. DLS is highly effective for identifying PAINS-like aggregator behavior. Prepare your compound at 20 µM in your exact assay buffer (without the protein target). If DLS detects particles with a radius between 50–1000 nm, colloidal aggregates are present and will likely cause false positives.

Q: Why does the compound appear active in my biochemical assays but fails completely in cell-based phenotypic screens? A: This is a common discrepancy driven by protein binding. In biochemical assays, the low total protein concentration allows aggregates to dominate the system. In cell-based assays, the high concentration of serum proteins (like BSA in the media) acts as a "sink," binding the highly lipophilic 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide and preventing it from forming aggregates or reaching the target.

Sources

Reference Data & Comparative Studies

Validation

Comparative In Vivo Efficacy of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide: A Guide for Preclinical Researchers

Introduction: The Therapeutic Potential of Phenoxyacetamide Derivatives The phenoxyacetamide scaffold has emerged as a promising pharmacophore in medicinal chemistry, with derivatives demonstrating a wide spectrum of bio...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Therapeutic Potential of Phenoxyacetamide Derivatives

The phenoxyacetamide scaffold has emerged as a promising pharmacophore in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2][3] This guide focuses on the hypothetical in vivo evaluation of a specific analogue, 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, providing a framework for its comparative efficacy assessment against established therapeutic agents. The structural simplicity and synthetic accessibility of phenoxyacetamides make them attractive candidates for novel drug discovery programs.[1]

This document is intended for researchers, scientists, and drug development professionals. It will provide a detailed, evidence-based roadmap for conducting preclinical in vivo studies to elucidate the therapeutic potential of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, with a primary focus on its putative anti-inflammatory and analgesic activities. The experimental designs described herein are based on well-established and validated animal models.[4][5][6][7]

Comparative In Vivo Efficacy Evaluation

To ascertain the therapeutic potential of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (designated as Compound X for the purpose of this guide), a direct comparison with a standard non-steroidal anti-inflammatory drug (NSAID), such as diclofenac sodium, is essential. The following in vivo models are proposed to provide a comprehensive assessment of its anti-inflammatory and analgesic properties.

Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

The carrageenan-induced paw edema model is a cornerstone for the evaluation of acute anti-inflammatory activity.[1][2][8] Carrageenan, a phlogistic agent, induces a localized inflammatory response characterized by edema, providing a quantifiable measure of a compound's anti-inflammatory effect.[8]

  • Animal Model: Male Wistar rats (150-200g) are to be used. Animals should be acclimatized for at least one week under standard laboratory conditions (22 ± 2°C, 12h light/dark cycle) with free access to food and water.[5]

  • Grouping and Dosing:

    • Group I (Control): Vehicle (e.g., 0.5% carboxymethyl cellulose in saline).

    • Group II (Standard): Diclofenac sodium (10 mg/kg, intraperitoneally).

    • Group III (Test Compound X): 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (e.g., 25, 50, 100 mg/kg, orally).

  • Procedure:

    • Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.[5]

    • Administer the vehicle, standard drug, or test compound as per the grouping.

    • After 60 minutes, inject 0.1 mL of 1% w/v carrageenan solution in sterile saline into the sub-plantar region of the right hind paw.[2]

    • Measure the paw volume at 1, 2, 3, and 4 hours post-carrageenan injection.[5]

  • Data Analysis: Calculate the percentage inhibition of edema using the following formula:

    • % Inhibition = [(Vc - Vt) / Vc] x 100

    • Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

G cluster_0 Pre-Treatment cluster_1 Induction & Measurement cluster_2 Data Analysis Acclimatization Acclimatize Rats Grouping Group Animals (n=6) Acclimatization->Grouping InitialPawVolume Measure Initial Paw Volume Grouping->InitialPawVolume Dosing Administer Vehicle, Standard, or Test Compound InitialPawVolume->Dosing CarrageenanInjection Inject Carrageenan (0.1 mL, 1%) Dosing->CarrageenanInjection PawVolumeMeasurement Measure Paw Volume at 1, 2, 3, 4 hours CarrageenanInjection->PawVolumeMeasurement CalculateEdema Calculate % Inhibition of Edema PawVolumeMeasurement->CalculateEdema StatisticalAnalysis Perform Statistical Analysis (e.g., ANOVA) CalculateEdema->StatisticalAnalysis

Caption: Workflow of the carrageenan-induced paw edema assay.

Analgesic Activity: Acetic Acid-Induced Writhing Test in Mice

The acetic acid-induced writhing test is a widely used model to screen for peripheral analgesic activity.[5] Intraperitoneal injection of acetic acid causes irritation and pain, leading to characteristic stretching movements (writhing), which can be counted to assess the efficacy of an analgesic agent.[5]

  • Animal Model: Swiss albino mice (20-25g) of either sex are to be used.

  • Grouping and Dosing:

    • Group I (Control): Vehicle.

    • Group II (Standard): Diclofenac sodium (10 mg/kg, i.p.).

    • Group III (Test Compound X): 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (e.g., 25, 50, 100 mg/kg, p.o.).

  • Procedure:

    • Administer the vehicle, standard, or test compound.

    • After 30 minutes (for i.p. standard) or 60 minutes (for p.o. test compound), inject 0.6% v/v acetic acid solution (10 mL/kg) intraperitoneally.[5]

    • Immediately place the mice in individual observation chambers.

    • Count the number of writhes (stretching of the abdomen with simultaneous stretching of at least one hind limb) for a period of 20 minutes, starting 5 minutes after the acetic acid injection.[5]

  • Data Analysis: Calculate the percentage protection against writhing using the formula:

    • % Protection = [(Mean number of writhes in control - Mean number of writhes in treated) / Mean number of writhes in control] x 100

Expected Data and Comparative Analysis

The following tables illustrate the expected format for presenting the comparative efficacy data for Compound X against the standard, Diclofenac Sodium.

Table 1: Anti-Inflammatory Effect of Compound X in Carrageenan-Induced Paw Edema

Treatment GroupDose (mg/kg)Paw Volume (mL) ± SEM% Inhibition of Edema
1 hr 2 hr
Control (Vehicle) -DataData
Diclofenac Sodium 10DataData
Compound X 25DataData
Compound X 50DataData
Compound X 100DataData

Table 2: Analgesic Effect of Compound X in Acetic Acid-Induced Writhing Test

Treatment GroupDose (mg/kg)Mean No. of Writhes ± SEM% Protection
Control (Vehicle) -Data0
Diclofenac Sodium 10DataData
Compound X 25DataData
Compound X 50DataData
Compound X 100DataData

Potential Mechanism of Action: A Look into COX-2 Inhibition

Many phenoxyacetamide and acetanilide derivatives have been reported to exert their anti-inflammatory and analgesic effects through the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2.[1] COX-2 is a key enzyme in the inflammatory cascade, responsible for the conversion of arachidonic acid to prostaglandins, which are potent mediators of inflammation and pain.[1]

A plausible mechanism of action for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide involves the inhibition of the COX-2 enzyme. This would lead to a reduction in prostaglandin synthesis at the site of inflammation, thereby alleviating edema and pain.

G cluster_0 Inflammatory Stimulus cluster_1 Cellular Response cluster_2 Inhibition Stimulus Inflammatory Stimulus (e.g., Carrageenan) PLA2 Phospholipase A2 Stimulus->PLA2 Phospholipids Membrane Phospholipids Phospholipids->PLA2 ArachidonicAcid Arachidonic Acid PLA2->ArachidonicAcid COX2 COX-2 ArachidonicAcid->COX2 Prostaglandins Prostaglandins COX2->Prostaglandins Inflammation Inflammation & Pain Prostaglandins->Inflammation CompoundX Compound X CompoundX->COX2

Caption: Proposed mechanism of action of Compound X via COX-2 inhibition.

Conclusion and Future Directions

This guide outlines a robust preclinical strategy for the in vivo evaluation of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. The proposed comparative studies against a clinically relevant standard will provide crucial data on its potential as a novel anti-inflammatory and analgesic agent. Positive outcomes from these initial screens would warrant further investigation into its detailed mechanism of action, including in vitro COX-1/COX-2 inhibition assays, pharmacokinetic profiling, and comprehensive safety and toxicology studies. The exploration of phenoxyacetamide derivatives continues to be a fertile ground for the discovery of new therapeutics, and a systematic in vivo evaluation is the critical next step in translating this potential into clinical reality.

References

  • In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. (2019).
  • In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review.
  • In vivo methods for the evaluation of anti-inflammatory and antinoceptive potential - SciELO. (2019).
  • In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. (2013).
  • Molecular Docking and In Vivo Screening of Some Bioactive Phenoxyacetanilide Derivatives as Potent Non-Steroidal Anti-Inflammatory Drugs - Semantic Scholar. (2021).
  • In vivo testing of the anti-inflammatory action of topical formulations containing cobalt complexes with oxicams - Public Health Toxicology. (2011).
  • Melior Discovery in vivo models of Pain, Anesthesia and Algesia.
  • In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition - PubMed. (2023).
  • In vitro and In vivo Models for Anti-inflammation: An Evaluative Review - ResearchGate. (2019).
  • Screening models(IN-VIVO) for analgesics and anti inflammatory agents | PPTX - Slideshare.
  • In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition - MDPI.
  • Discovery of 2-(4-Chloro-3-(trifluoromethyl)phenyl)- N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)acetamide (CHMFL-KIT-64) as a Novel Orally Available Potent Inhibitor against Broad-Spectrum Mutants of c-KIT Kinase for Gastrointestinal Stromal Tumors - PubMed. (2019).
  • Synthesis of N-methyl-2-(4-chlorophenoxy) acetamide - ResearchGate.
  • New Phenoxyacetic Acid Derivatives Emerge as Potent Therapeutic Candidates, Challenging Commercial Drugs - Benchchem.
  • Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates - PMC. (2021).
  • Discovery of a Novel Multitarget Analgesic Through an In Vivo-Guided Approach - MDPI. (2025).
  • Toxicological evaluation of a novel cooling compound: 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl)acetamide - PMC. (2013).
  • Synthesis, Spectral Characteristics, and Molecular Docking Studies of 2-(2,4-Dichlorophenoxy)-N-(2,2,2-trichloro-1-(3-arylthioureido)ethyl)acetamide - MDPI. (2023).
  • The mechanism and pharmacodynamics of 2-((1H-indol-3-yl)thio/sulfinyl)-N-pheny acetamide derivative as a novel inhibitor against - Semantic Scholar.
  • Structure-based design, synthesis, and biological activity evaluation of chalcone-piperazine derivatives as dual AChE and MAO B inhibitors - PMC. (2025).
  • Synthesis of Biologically Active N-Substituted 4-biphenyl Acetamide Derivatives.
  • Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives - Journal of Young Pharmacists. (2024).
  • Inhibitory Effects of N-[2-(4-acetyl-1-piperazinyl) phenyl]-2-(2-chlorophenoxy) acetamide on Osteoclast Differentiation In Vitro via the Downregulation of TRAF6 - PubMed. (2019).
  • N-(4-Methoxy-3-nitrophenyl)acetamide - PMC.
  • ACETAMIDE, N-((2-(METHOXY)PHENYL)METHYL)-N-(6-PHENOXY-3-PYRIDINYL)- - Inxight Drugs.
  • (PDF) Lack of In Vivo Mutagenicity of Acetamide in a 13-Week Comprehensive Toxicity Study Using F344 gpt Delta Rats - ResearchGate. (2020).

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Comparative

Benchmarking 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide Against Known Inhibitors of Fatty Acid Amide Hydrolase (FAAH)

A Senior Application Scientist's Guide to Comparative Efficacy Analysis In the landscape of modern drug discovery, the identification and characterization of novel enzyme inhibitors are paramount. This guide provides a c...

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Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to Comparative Efficacy Analysis

In the landscape of modern drug discovery, the identification and characterization of novel enzyme inhibitors are paramount. This guide provides a comprehensive framework for benchmarking the inhibitory potential of a novel compound, 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, against well-established inhibitors of Fatty Acid Amide Hydrolase (FAAH). FAAH is a key serine hydrolase responsible for the degradation of endocannabinoids, such as anandamide, making it a significant therapeutic target for pain, inflammation, and anxiety disorders.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical protocols and comparative data analysis.

Introduction: The Rationale for Targeting FAAH

Fatty Acid Amide Hydrolase (FAAH) is a critical enzyme in the endocannabinoid system, terminating the signaling of fatty acid amides like the endogenous cannabinoid anandamide and the sleep-inducing lipid oleamide.[1] By inhibiting FAAH, the levels of these endogenous ligands increase, leading to enhanced activation of cannabinoid receptors and other downstream signaling pathways.[2] This mechanism of action has propelled the development of FAAH inhibitors as a promising therapeutic strategy for a range of conditions, including chronic pain, anxiety disorders, and neurodegenerative diseases.[2][3]

The acetamide scaffold is a common feature in a variety of biologically active molecules, including some known FAAH inhibitors. The structure of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide suggests its potential as a modulator of this enzyme class. To ascertain its therapeutic promise, a rigorous comparative analysis against known FAAH inhibitors is essential. This guide outlines the experimental procedures to benchmark its efficacy against two well-characterized inhibitors:

  • URB597 (KDS-4103): A potent and selective, carbamate-based irreversible inhibitor of FAAH.[4][5]

  • PF-3845: A highly potent and selective piperidine urea-based irreversible inhibitor of FAAH.[3][4][5]

Experimental Design and Methodology

To ensure scientific rigor, a standardized and self-validating experimental workflow is crucial. The following protocols are designed to provide a robust comparison of the inhibitory activities of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide and the selected benchmark compounds.

In Vitro FAAH Inhibition Assay (Fluorometric)

The primary method for quantifying FAAH inhibition is a fluorometric activity assay. This assay measures the hydrolysis of a non-fluorescent FAAH substrate to a fluorescent product, providing a direct readout of enzyme activity.[6][7]

Principle: FAAH hydrolyzes a synthetic substrate, such as AMC-arachidonoyl amide, to release the highly fluorescent 7-amino-4-methylcoumarin (AMC). The rate of increase in fluorescence is directly proportional to the FAAH activity. Inhibitors will reduce this rate.

Experimental Workflow Diagram:

FAAH_Inhibition_Assay_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Data Analysis reagents Prepare Reagents: - FAAH Enzyme - Assay Buffer - Substrate (AMC-Arachidonoyl Amide) - Inhibitors (Test & Benchmarks) plate Prepare 96-well Plate: - Add inhibitors at various concentrations - Add FAAH enzyme solution reagents->plate Dispense pre_incubation Pre-incubate Inhibitor + Enzyme plate->pre_incubation Incubate initiate Initiate Reaction: Add Substrate pre_incubation->initiate Start kinetic_read Kinetic Fluorescence Reading (Ex/Em = 360/465 nm) initiate->kinetic_read Measure plot Plot Fluorescence vs. Time kinetic_read->plot calc_rate Calculate Reaction Rate (Slope) plot->calc_rate calc_ic50 Determine IC50 Values calc_rate->calc_ic50

Caption: Workflow for the in vitro fluorometric FAAH inhibition assay.

Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare a stock solution of recombinant human FAAH enzyme in assay buffer (e.g., 50 mM Tris-HCl, pH 9.0, 1 mM EDTA).

    • Prepare stock solutions of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, URB597, and PF-3845 in DMSO.

    • Prepare a stock solution of the FAAH substrate (e.g., AMC-arachidonoyl amide) in DMSO.

    • Prepare working solutions of all compounds by serial dilution in assay buffer. Ensure the final DMSO concentration in the assay is below 1%.

  • Assay Procedure:

    • In a 96-well black microplate, add 20 µL of each inhibitor dilution (test compound and benchmarks) or vehicle (for control wells).

    • Add 60 µL of the FAAH enzyme solution to each well.

    • Pre-incubate the plate at 37°C for 15 minutes to allow for inhibitor-enzyme binding.

    • Initiate the enzymatic reaction by adding 20 µL of the FAAH substrate solution to each well.

    • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Data Acquisition:

    • Measure the fluorescence intensity every minute for 30 minutes, using an excitation wavelength of approximately 360 nm and an emission wavelength of approximately 465 nm.[6][7]

  • Data Analysis:

    • For each concentration of the inhibitors, plot the fluorescence intensity against time.

    • Determine the initial reaction rate (V) from the linear portion of the curve (slope).

    • Calculate the percentage of inhibition for each concentration using the formula: % Inhibition = 100 * (1 - (V_inhibitor / V_vehicle))

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

    • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of FAAH activity) by fitting the data to a four-parameter logistic equation.

Comparative Data Analysis

The primary output of this study will be the IC50 values for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide and the benchmark inhibitors. This data should be presented in a clear and concise table for easy comparison.

Table 1: Comparative Inhibitory Potency against Human FAAH

CompoundChemical StructureIC50 (nM)Inhibition Type
2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide[Insert Chemical Structure Image Here][Experimental Value][To be determined]
URB597[Insert Chemical Structure Image Here]~5Irreversible
PF-3845[Insert Chemical Structure Image Here]~7Irreversible

Note: The IC50 values for URB597 and PF-3845 are approximate literature values and should be determined experimentally alongside the test compound for a direct comparison.[4][5]

Signaling Pathway Context

Understanding the broader biological context of FAAH inhibition is crucial for interpreting the experimental data. FAAH is a central node in the endocannabinoid signaling pathway.

FAAH Signaling Pathway Diagram:

FAAH_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol CB1 CB1 Receptor Downstream Signaling\n(e.g., Pain relief, Anxiolysis) Downstream Signaling (e.g., Pain relief, Anxiolysis) CB1->Downstream Signaling\n(e.g., Pain relief, Anxiolysis) Anandamide_ext Anandamide (extracellular) Anandamide_ext->CB1 Activates Anandamide_int Anandamide (intracellular) Anandamide_ext->Anandamide_int Transport FAAH FAAH Enzyme Anandamide_int->FAAH Substrate Arachidonic_Acid Arachidonic Acid FAAH->Arachidonic_Acid Hydrolyzes to Ethanolamine Ethanolamine FAAH->Ethanolamine Hydrolyzes to Inhibitor FAAH Inhibitor (e.g., Test Compound) Inhibitor->FAAH Inhibits

Caption: Simplified diagram of the FAAH signaling pathway.

Inhibition of FAAH by compounds such as 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide prevents the breakdown of anandamide. The resulting accumulation of anandamide leads to prolonged activation of cannabinoid receptors (primarily CB1), which in turn modulates downstream signaling cascades associated with analgesia, anxiolysis, and anti-inflammatory effects.[2]

Discussion and Future Directions

The experimental data will provide a clear indication of the potency of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide as a FAAH inhibitor relative to established benchmarks.

  • Potency: A lower IC50 value indicates higher potency. If the IC50 of the test compound is comparable to or lower than that of URB597 and PF-3845, it warrants further investigation as a potentially valuable therapeutic agent.

  • Selectivity: While this guide focuses on FAAH, future studies should assess the selectivity of the compound against other serine hydrolases and relevant off-targets to build a comprehensive safety and efficacy profile.[3]

  • Mechanism of Inhibition: Further experiments, such as dialysis or enzyme kinetics studies, would be necessary to determine whether the inhibition is reversible or irreversible. This has significant implications for the compound's pharmacokinetic and pharmacodynamic properties.

  • In Vivo Efficacy: Promising in vitro results should be followed by in vivo studies in animal models of pain, anxiety, or inflammation to establish preclinical proof-of-concept.[3]

Conclusion

This guide provides a robust framework for the initial benchmarking of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide as a potential FAAH inhibitor. By employing standardized protocols and comparing against well-characterized inhibitors, researchers can generate reliable and reproducible data to inform the subsequent stages of the drug discovery and development process. The insights gained from these studies will be instrumental in determining the therapeutic potential of this novel chemical entity.

References

  • What are Transient Receptor Potential channels inhibitors and how do they work? (2024).
  • Boger, D. L., et al. (1999). Exceptionally potent inhibitors of fatty acid amide hydrolase: The enzyme responsible for degradation of endogenous oleamide and anandamide. PNAS.
  • TRP Channel (inhibitors, antagonists, agonists). ProbeChem.com.
  • Ahn, K., et al. (2009). The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH). PMC.
  • FAAH | Inhibitors. MedchemExpress.com.
  • What are FAAH inhibitors and how do they work? (2024). Patsnap Synapse.
  • FAAH Inhibitor Review. Selleck Chemicals.
  • TRP Channel inhibitor. Selleck Chemicals.
  • Kinase Inhibitors on TRP Channel Signaling Pathways. AbMole BioScience.
  • Lev, S., & Minke, B. (2010). CONSTITUTIVE ACTIVITY OF TRP CHANNELS: METHODS FOR MEASURING THE ACTIVITY AND ITS OUTCOME. PMC.
  • Cheng, X., et al. (2024). Targeting TRP channels: recent advances in structure, ligand binding, and molecular mechanisms. Frontiers.
  • Wei, Z., et al. (2021). Regulation of TRP Channels by Osmomechanical Stress. NCBI.
  • Talavera, K., & Nilius, B. (2018). Electrophysiological Methods for the Study of TRP Channels. NCBI.
  • Fatty Acid Amide Hydrolase (FAAH) Activity Assay Kit (Fluorometric). (n.d.).
  • A Review on the Role of TRP Channels and Their Potential as Drug Targets_An Insight Into the TRP Channel Drug Discovery Methodologies. (2022). Frontiers.
  • Constitutive Activity of TRP Channels: Methods for Measuring the Activity and Its Outcome. (2010). ELSC.
  • Fatty Acid Amide Hydrolase Inhibitor Screening Assay Kit. Cayman Chemical.

Sources

Validation

A Researcher's Guide to In Vitro-In Vivo Correlation (IVIVC) for Novel Anti-Inflammatory Compounds: A Case Study of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Abstract The journey of a novel chemical entity from the laboratory bench to a potential therapeutic is fraught with challenges, primary among them being the translation of early-stage, in vitro findings to predictable i...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The journey of a novel chemical entity from the laboratory bench to a potential therapeutic is fraught with challenges, primary among them being the translation of early-stage, in vitro findings to predictable in vivo outcomes. An In Vitro-In Vivo Correlation (IVIVC) serves as a critical bridge in drug development, offering a predictive mathematical model that connects in vitro properties to in vivo responses.[1][2] This guide provides an in-depth, experience-driven comparison of in vitro and in vivo evaluation methodologies for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide , a novel compound identified for its potential anti-inflammatory properties. By detailing the causality behind experimental choices and presenting validated protocols, we aim to equip researchers with a robust framework for establishing a meaningful IVIVC, thereby accelerating development timelines and enhancing confidence in preclinical candidates.[3]

Introduction: The Imperative of IVIVC

In drug discovery, initial success is often found in a petri dish. High-throughput screens can identify compounds that potently inhibit a target enzyme or cellular process. However, this in vitro potency is merely the first chapter of the story. The ultimate success of a drug candidate depends on its performance within the complex biological system of a living organism (in vivo). Factors such as absorption, distribution, metabolism, and excretion (ADME) can dramatically alter a compound's efficacy and safety profile.[4]

Establishing a strong IVIVC is therefore not just a regulatory recommendation but a cornerstone of efficient drug development.[3][5] It allows researchers to use in vitro dissolution and permeability data as a surrogate for in vivo bioequivalence studies, saving significant time and resources.[3][6] This guide will use the hypothetical anti-inflammatory agent, 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide (hereafter referred to as Compound X), to illustrate this process. We hypothesize that Compound X exerts its effect by inhibiting cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway.[7][8]

In Vitro Characterization: Defining Intrinsic Activity and Stability

The primary goal of in vitro testing is to understand the compound's fundamental properties in a controlled environment before introducing the complexities of a whole organism.[9] For our anti-inflammatory candidate, Compound X, we will focus on three key areas: target engagement, cellular potency, and metabolic stability.

Assay 1: Target Engagement - COX-2 Inhibition

Causality: The first and most fundamental question is whether Compound X directly interacts with its intended target, the COX-2 enzyme. A biochemical assay is the cleanest way to determine this, as it isolates the enzyme and substrate from other cellular machinery. We chose a colorimetric screening assay for its robustness and ease of use in determining the IC50 (the concentration of an inhibitor required to reduce enzyme activity by 50%).[10]

Experimental Protocol: COX-2 Colorimetric Inhibitor Screening

  • Reagent Preparation: Prepare Assay Buffer (0.1 M Tris-HCl, pH 8), Heme, and the COX-2 enzyme solution according to the kit manufacturer's instructions (e.g., Cayman Chemical, Item No. 701050).[10] Reconstitute the substrate, arachidonic acid, as specified.

  • Plate Setup: In a 96-well plate, designate wells for "Background," "100% Initial Activity," and "Inhibitor" tests.

  • Reaction Mixture:

    • Background Wells: Add 160 µl of Assay Buffer and 10 µl of Heme.

    • Activity Wells: Add 150 µl of Assay Buffer, 10 µl of Heme, and 10 µl of the diluted COX-2 enzyme solution.

    • Inhibitor Wells: Add 140 µl of Assay Buffer, 10 µl of Heme, 10 µl of the COX-2 enzyme, and 10 µl of Compound X at various concentrations (serial dilutions).

  • Initiation: Initiate the reaction by adding 10 µl of arachidonic acid solution to all wells.

  • Incubation & Measurement: Incubate the plate on a shaker for a specified time (e.g., 5 minutes) at 37°C. Measure the absorbance at 590 nm using a plate reader.

  • Data Analysis: Calculate the percent inhibition for each concentration of Compound X and plot the results to determine the IC50 value.

Assay 2: Cellular Potency - Anti-inflammatory Effect in Macrophages

Causality: While a biochemical assay confirms target engagement, it doesn't tell us if the compound can enter a cell and function in a complex intracellular environment. For this, we use a cell-based assay. RAW 264.7 murine macrophages are an excellent model because they produce key inflammatory mediators, like nitric oxide (NO) and prostaglandins (via COX-2), when stimulated with lipopolysaccharide (LPS).[11][12][13] Measuring the reduction in these mediators gives us a cellular EC50 (the concentration required to elicit a half-maximal response).

Experimental Protocol: LPS-Stimulated RAW 264.7 Macrophage Assay

  • Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% fetal bovine serum at 37°C in a 5% CO2 atmosphere.[14]

  • Plating: Seed the cells in a 96-well plate at a density of 1x10^5 cells/well and allow them to adhere overnight.

  • Treatment: Pre-treat the cells with various concentrations of Compound X for 1 hour.[14][15]

  • Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells (excluding the negative control) and incubate for 24 hours.[13][14]

  • Nitric Oxide (NO) Measurement (Griess Assay):

    • Collect 100 µL of the cell culture supernatant.

    • Mix it with 100 µL of Griess reagent.[11][12]

    • Measure the absorbance at 540 nm.[12] Calculate NO concentration against a sodium nitrite standard curve.

  • Cell Viability (MTT Assay): To ensure the observed effects are not due to cytotoxicity, perform a parallel MTT assay on the treated cells.[12][15][16]

Assay 3: Metabolic Stability - Liver Microsome Assay

Causality: A compound's in vivo half-life is heavily influenced by its rate of metabolism, primarily by cytochrome P450 (CYP) enzymes in the liver.[17] A liver microsomal stability assay provides a crucial early look at this process.[18][19][20] By incubating Compound X with liver microsomes (which contain a high concentration of CYP enzymes), we can determine its intrinsic clearance and predict its metabolic fate, a key parameter for the IVIVC.[17][21]

Experimental Protocol: Liver Microsomal Stability Assay

  • Reagent Preparation: Thaw pooled liver microsomes (e.g., human, rat) on ice. Prepare a working solution of the NADPH regenerating system.[18]

  • Incubation:

    • In microcentrifuge tubes, pre-warm a mixture of phosphate buffer (pH 7.4), the microsomal solution, and Compound X (typically 1 µM) at 37°C.[20]

    • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[17][20]

  • Time Points: At specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and stop the reaction by adding ice-cold acetonitrile containing an internal standard.[17][20]

  • Sample Processing: Centrifuge the samples to precipitate the proteins.[18]

  • Analysis: Analyze the supernatant using LC-MS/MS to quantify the remaining concentration of Compound X at each time point.

  • Data Analysis: Plot the natural log of the percentage of Compound X remaining versus time. The slope of the line is used to calculate the in vitro half-life (t½).

Summary of In Vitro Data (Hypothetical)
ParameterAssayResultInterpretation
IC50 COX-2 Biochemical Assay50 nMPotent direct inhibition of the target enzyme.
EC50 RAW 264.7 NO Inhibition250 nMGood cell permeability and activity in a cellular context.
In Vitro t½ Rat Liver Microsome Assay35 minSuggests moderate metabolic clearance in rats.

In Vivo Evaluation: Assessing Performance in a Biological System

With a solid in vitro profile, the next logical step is to evaluate Compound X in a living organism. This phase aims to answer two critical questions: Does the compound work (efficacy)? And how does the body handle it (pharmacokinetics)?[4]

Study 1: Efficacy - Carrageenan-Induced Paw Edema in Rats

Causality: The carrageenan-induced paw edema model in rats is a classic, well-validated model of acute inflammation.[22][23][24] Injecting carrageenan into the paw induces a localized inflammatory response characterized by swelling (edema), which is mediated by prostaglandins produced by COX-2.[22][24] This makes it an ideal model to test the in vivo efficacy of a putative COX-2 inhibitor like Compound X.

Experimental Protocol: Carrageenan-Induced Paw Edema

  • Animal Acclimation: Acclimate male Wistar rats for at least one week before the experiment. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).[23]

  • Grouping: Divide animals into groups (n=6 per group): Vehicle Control, Positive Control (e.g., Indomethacin, 5 mg/kg), and Compound X (e.g., 3, 10, 30 mg/kg).

  • Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.[24][25]

  • Dosing: Administer the vehicle, positive control, or Compound X orally (p.o.) or intraperitoneally (i.p.).

  • Inflammation Induction: After 30-60 minutes (to allow for drug absorption), inject 0.1 mL of 1% carrageenan solution into the sub-plantar surface of the right hind paw.[24][25][26]

  • Edema Measurement: Measure the paw volume again at 1, 2, 3, and 4 hours post-carrageenan injection.[24][25]

  • Data Analysis: Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

Study 2: Pharmacokinetics (PK) in Rats

Causality: A PK study is essential to understand the ADME profile of Compound X.[4][27] It measures the concentration of the drug in the blood over time after administration. This data provides crucial parameters like maximum concentration (Cmax), time to reach Cmax (Tmax), area under the curve (AUC), and the in vivo half-life (t½).[28] This information is the "in vivo" side of the IVIVC equation, allowing us to correlate drug exposure with the observed efficacy.

Experimental Protocol: Rodent Pharmacokinetic Study

  • Animal Preparation: Use cannulated rats to facilitate serial blood sampling from a single animal.[27]

  • Dosing: Administer Compound X at a specific dose (e.g., 10 mg/kg) via two routes in separate groups of animals: intravenous (IV) for determining absolute bioavailability and oral (PO) to assess absorption.[28]

  • Blood Sampling: Collect blood samples (approx. 100-200 µL) at predetermined time points (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours).[28]

  • Plasma Preparation: Process the blood samples to separate the plasma, which is then stored at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of Compound X in the plasma samples using a validated LC-MS/MS method.

  • Data Analysis: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key PK parameters (Cmax, Tmax, AUC, t½, etc.).[27]

Summary of In Vivo Data (Hypothetical)
ParameterAssayResult (at 30 mg/kg, p.o.)Interpretation
Efficacy Paw Edema Inhibition (at 3h)65%Significant anti-inflammatory effect in a relevant disease model.
Cmax Rat Pharmacokinetics1.5 µg/mL (3.8 µM)Achieves plasma concentrations well above the cellular EC50.
AUC Rat Pharmacokinetics6.8 µg*h/mLIndicates good overall drug exposure.
In Vivo t½ Rat Pharmacokinetics2.5 hoursShows a reasonable duration of action in the body.

Bridging the Gap: The In Vitro-In Vivo Correlation

Now, we synthesize the data to establish the IVIVC. The goal is to see if the in vitro results could have predicted the in vivo outcomes.

Analysis:

  • Potency to Efficacy: The in vivo study showed that at a 30 mg/kg dose, the maximum plasma concentration (Cmax) reached 3.8 µM (3800 nM). This concentration is more than 15 times higher than the cellular EC50 (250 nM) required to inhibit inflammation in our macrophage model. This provides a strong mechanistic link: the compound reached a high enough concentration in the blood to effectively engage its target in tissues and produce the observed anti-inflammatory effect.

  • Metabolism to Half-Life: The in vitro half-life in rat liver microsomes was 35 minutes. The in vivo half-life was 2.5 hours (150 minutes). While not a direct 1:1 match, the in vitro assay correctly predicted that the compound would have moderate, not rapid, clearance. The difference is expected, as microsomes only account for hepatic Phase I metabolism, whereas in vivo clearance also involves Phase II metabolism, renal excretion, and other pathways.[17][20] The in vitro data provided a valid rank-ordering of metabolic stability.

Visualization of the IVIVC Workflow

The following diagram illustrates the logical flow from initial in vitro characterization to in vivo validation and the establishment of the correlation.

IVIVC_Workflow cluster_in_vitro In Vitro Characterization cluster_in_vivo In Vivo Evaluation cluster_correlation IVIVC Analysis vitro1 Biochemical Assay (Target: COX-2) Result: IC50 = 50 nM vitro2 Cell-Based Assay (Function: NO Inhibition) Result: EC50 = 250 nM vitro1->vitro2 Confirms Cellular Activity vitro3 Metabolism Assay (Stability: Microsomes) Result: t½ = 35 min vitro2->vitro3 Candidate for In Vivo Study vivo1 Efficacy Study (Paw Edema Model) Result: 65% Inhibition vitro3->vivo1 Predicts Efficacy vivo2 Pharmacokinetics (PK) (Rat Plasma Levels) Result: t½ = 2.5 hrs Cmax > EC50 vitro3->vivo2 Predicts PK Profile corr1 Correlation Established: In Vitro Potency & Stability Predicts In Vivo Efficacy & Exposure vivo1->corr1 Data Integration vivo2->corr1 Data Integration

Sources

Comparative

A Senior Application Scientist's Guide to the Validation of Molecular Docking Scores for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

In the landscape of contemporary drug discovery, computational molecular docking serves as a pivotal tool for predicting the binding orientation and affinity of small molecules to their protein targets.[1] This in silico...

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Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of contemporary drug discovery, computational molecular docking serves as a pivotal tool for predicting the binding orientation and affinity of small molecules to their protein targets.[1] This in silico method accelerates the screening of vast compound libraries, prioritizing candidates for experimental validation. However, the predictive power of docking scores is not absolute and requires rigorous experimental validation to ensure their correlation with true biological activity.[2][3][4] This guide provides a comprehensive, technically-grounded framework for the validation of molecular docking scores, using the novel compound 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide as a case study. We will navigate the essential computational and experimental workflows, emphasizing the rationale behind each step to provide a self-validating system for researchers, scientists, and drug development professionals.

While the specific biological target of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide is not yet defined in publicly available literature, its structural motifs are present in compounds known to exhibit anti-inflammatory and receptor antagonist activities.[5][6] For the purpose of this guide, we will hypothesize a common drug target class, a protein kinase, to illustrate a complete validation workflow.

Part 1: The Imperative of Docking Score Validation

Molecular docking algorithms employ scoring functions to rank potential ligand poses, with the underlying assumption that a lower score corresponds to a higher binding affinity.[4] However, these scoring functions are approximations of the complex thermodynamics of ligand-protein interactions.[2] Factors such as protein flexibility, the presence of water molecules, and entropic contributions are often simplified or neglected, leading to potential discrepancies between predicted scores and experimental reality.[2][3] Therefore, a multi-faceted validation approach is not just recommended; it is a cornerstone of robust, reproducible science.

Part 2: A Step-by-Step Validation Workflow

Our validation strategy is a tiered approach, beginning with computational checks and progressing to definitive experimental confirmation. This workflow ensures that resources are invested in the most promising candidates.

Validation_Workflow cluster_computational Computational Validation cluster_experimental Experimental Validation A Target Selection & Protein Preparation C Molecular Docking & Initial Scoring A->C B Ligand Preparation B->C D Pose Analysis & Re-scoring C->D E Decoy Set Generation & Enrichment Calculation C->E F Compound Synthesis & QC D->F Candidate Selection E->F Candidate Selection G In Vitro Binding Assay (e.g., SPR, FP) F->G H Determination of Binding Affinity (Kd) G->H H->C Correlation Analysis I Cell-Based Functional Assay H->I

Caption: A comprehensive workflow for the validation of molecular docking scores, integrating computational and experimental methodologies.

Computational Validation: Building Confidence in Silico

Before committing to costly and time-consuming wet lab experiments, a thorough computational assessment is crucial.

Experimental Protocol: Computational Docking and Initial Validation

  • Target and Ligand Preparation:

    • Obtain the 3D structure of the hypothetical protein kinase target from the Protein Data Bank (PDB).[7] Ensure the structure is of high resolution and, if available, co-crystallized with a known ligand.

    • Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning correct protonation states for amino acid residues, particularly those in the active site.[7][8]

    • Generate the 3D conformation of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide and a set of known kinase inhibitors (as positive controls) and decoy molecules (as negative controls).[9] Assign partial charges and define rotatable bonds.

  • Molecular Docking:

    • Define the binding site on the target protein, typically as a grid box encompassing the active site residues identified from the co-crystallized ligand or through binding site prediction algorithms.[7]

    • Perform molecular docking using a well-validated program such as AutoDock, Glide, or GOLD.[10] Generate multiple binding poses for each ligand.

  • Pose Analysis and Re-scoring:

    • Visually inspect the top-ranked poses for chemically sensible interactions with the active site residues (e.g., hydrogen bonds, hydrophobic contacts).[8]

    • If a co-crystallized ligand is available, re-dock it and calculate the Root Mean Square Deviation (RMSD) between the docked pose and the crystallographic pose. An RMSD of less than 2.0 Å is generally considered a successful validation of the docking protocol's ability to predict the correct binding mode.[10][11]

    • Re-score the generated poses using alternative scoring functions to mitigate the bias of a single function.[12] Consistent high ranking across different scoring functions increases confidence in the predicted binding mode.

  • Enrichment Factor Calculation:

    • Dock a library of known active inhibitors and a larger set of decoy molecules (compounds with similar physicochemical properties but presumed to be inactive).

    • Calculate the enrichment factor (EF), which measures how well the docking protocol enriches the top fraction of the ranked list with active compounds compared to random selection. A high EF value indicates that the docking protocol can effectively distinguish between active and inactive compounds.[9]

Experimental Validation: Grounding Predictions in Reality

The ultimate test of a docking score's validity lies in its correlation with experimentally determined binding affinities.

Experimental Protocol: In Vitro Binding Affinity Determination

  • Compound Acquisition and Quality Control:

    • Synthesize or procure 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. The synthesis of similar acetamide derivatives often involves the reaction of a substituted phenoxyacetic acid with an appropriate amine.[5][13][14][15][16]

    • Confirm the identity and purity of the compound using techniques such as NMR, mass spectrometry, and HPLC.

  • In Vitro Binding Assays:

    • Select an appropriate biophysical assay to measure the direct binding of the compound to the purified target protein.[17][18] Common techniques include:

      • Surface Plasmon Resonance (SPR): Provides real-time kinetics and affinity data by immobilizing the protein and flowing the compound over its surface.

      • Fluorescence Polarization (FP): Suitable for assessing the displacement of a fluorescently labeled ligand from the protein by the test compound in a competitive binding format.

      • Isothermal Titration Calorimetry (ITC): Measures the heat change upon binding to determine the binding affinity, stoichiometry, and thermodynamic parameters.

  • Data Analysis and Kd Determination:

    • Perform the binding assay with a range of compound concentrations to generate a dose-response curve.[19]

    • Fit the data to an appropriate binding model to determine the equilibrium dissociation constant (Kd), which is a direct measure of binding affinity. A lower Kd value indicates a stronger binder.

Part 3: Data Presentation and Interpretation

Table 1: Comparison of Docking Scores and Experimental Binding Affinities

CompoundDocking SoftwareDocking Score (kcal/mol)Re-scoring FunctionRe-scored ValueExperimental Binding AssayBinding Affinity (Kd) (µM)
2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide Glide-8.5X-Score-8.2SPR5.2
Known Inhibitor 1Glide-9.2X-Score-9.0SPR0.8
Known Inhibitor 2Glide-7.8X-Score-7.5SPR12.5
Decoy 1Glide-6.1X-Score-5.9SPR> 100
Decoy 2Glide-5.8X-Score-5.5SPR> 100

This is a hypothetical data set for illustrative purposes.

Interpretation:

In this hypothetical scenario, there is a general correlation between lower docking scores and stronger binding affinities (lower Kd values). The known inhibitors show better scores and affinities than the decoy molecules. The target compound, 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide, displays a promising docking score and a moderate binding affinity in the low micromolar range, warranting further investigation.

Correlation_Plot Correlation of Docking Score vs. Experimental pKd node1 node2 node3 node4 node5 xaxis yaxis trend_start trend_end trend_start->trend_end Correlation Trend

Caption: A conceptual plot illustrating the desired correlation between molecular docking scores and experimentally determined binding affinities (pKd).

Part 4: Concluding Remarks and Future Directions

This guide has outlined a rigorous, multi-step process for the validation of molecular docking scores, using 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide as a representative novel compound. The core principle is that computational predictions must be substantiated by robust experimental data. While a good correlation between docking scores and binding affinity is a strong indicator of a valid computational model, it is not the end of the journey. The validated binding affinity should be further correlated with functional activity in cell-based or in vivo models to establish the compound's therapeutic potential.

By adhering to this self-validating workflow, researchers can enhance the reliability of their in silico screening efforts, leading to a more efficient and successful drug discovery pipeline.

References

  • Schrödinger. (2025). Why GlideScore/Docking Score May Not Correlate with Experimental Binding Activities.
  • Quora. (2018). How well do molecular docking scores correlate with experimental binding affinities?.
  • Shadecoder. (2026). Molecular Docking: A Comprehensive Guide for 2025.
  • Kirchmajer, D. M., et al. (n.d.). Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. PMC.
  • Warren, G. L., et al. (2007). Validation Studies of the Site-Directed Docking Program LibDock. ACS Publications.
  • B-I, K., & S, A. (2025). Ten quick tips to perform meaningful and reproducible molecular docking calculations. PLOS Computational Biology.
  • McGann, M. (n.d.). Improving Docking Validation. Biochemistry and Molecular Biology.
  • ResearchGate. (n.d.). Correlation of Binding Affinity Scores by Docking Molecular Analogs of....
  • ResearchGate. (2022). How to validate the molecular docking results?.
  • ResearchGate. (2021). How can I validate docking result without a co-crystallized ligand?.
  • ResearchGate. (2013). What are the best ways to validate a docking result?.
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  • Fluidic Sciences. (2025). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls.
  • Khan, K., et al. (n.d.). Molecular Docking, Validation, Dynamics Simulations, and Pharmacokinetic Prediction of Phytochemicals Isolated From Croton dichogamus Against the HIV-1 Reverse Transcriptase. PMC.
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  • Rich, R. L., & Myszka, D. G. (n.d.). Cell-Binding Assays for Determining the Affinity of Protein–Protein Interactions: Technologies and Considerations. PMC.
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  • ResearchGate. (n.d.). Synthesis of N-methyl-2-(4-chlorophenoxy) acetamide.
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  • Li, Y., et al. (2024). Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay. ACS Publications.
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  • Singh, S., et al. (2024). Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives. Journal of Young Pharmacists.

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

Comprehensive Safety & Handling Guide for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide This guide provides essential safety protocols and operational directives for the handling and disposal of 2-(4-chlorophenoxy)-N-(...

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Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety & Handling Guide for 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

This guide provides essential safety protocols and operational directives for the handling and disposal of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide. The information herein is synthesized from established safety data for structurally analogous compounds and general best practices for laboratory chemical handling. As a dedicated partner in your research, we prioritize your safety by delivering field-proven insights and robust, self-validating protocols.

Hazard Assessment: Understanding the Risks

Based on the toxicological profiles of structurally similar compounds, 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide should be handled as a substance with the following potential hazards:

  • Acute Toxicity (Category 4): Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

  • Skin Irritation (Category 2): Causes skin irritation.[3][4][5]

  • Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3][4][5]

  • Respiratory Tract Irritation: May cause respiratory irritation.[3][4][5]

  • Aquatic Toxicity: Potentially harmful to aquatic life with long-lasting effects.[1]

The primary routes of exposure are inhalation of dust particles, skin and eye contact, and ingestion. The causality for these hazards lies in the chemical reactivity of the acetamide and chlorophenoxy moieties, which can interact with biological macromolecules, leading to irritation and toxicity.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory to mitigate the identified risks. The selection of appropriate PPE is critical and should be based on the specific laboratory operations being performed.

PPE CategoryItemSpecifications and Rationale
Eye and Face Protection Safety Goggles with Side Shields or a Face ShieldEssential for preventing eye contact with airborne particles or splashes. A face shield should be worn over safety glasses when handling larger quantities or when there is a significant risk of splashing.[3]
Hand Protection Chemical-Resistant Gloves (Nitrile)Nitrile gloves provide adequate protection against incidental contact with aromatic and chlorinated compounds. Gloves must be inspected before use and changed immediately if contaminated or torn.[6]
Body Protection Laboratory CoatA standard laboratory coat must be worn to protect skin and personal clothing from accidental contamination.
Respiratory Protection N95-rated Dust Mask or Half-Mask Respirator with Particulate FilterRequired when handling the solid compound outside of a certified chemical fume hood, especially during weighing and transfer operations, to prevent inhalation of dust particles.
Foot Protection Closed-toe ShoesMandatory in all laboratory settings to protect against spills and falling objects.
Operational Plan: From Receipt to Disposal

Adherence to a strict, step-by-step operational plan is crucial for ensuring safety and maintaining the integrity of your research.

  • Inspection: Upon receipt, visually inspect the container for any damage or leaks.

  • Labeling: Ensure the container is clearly labeled with the chemical name and appropriate hazard warnings.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4][5] The storage area should be clearly marked as containing toxic chemicals.

The following workflow is designed to minimize exposure during routine laboratory procedures.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_area Designate a specific handling area (e.g., chemical fume hood) gather_ppe Don appropriate PPE as per the table above prep_area->gather_ppe Proceed to handling gather_mats Assemble all necessary equipment and reagents gather_ppe->gather_mats Proceed to handling weigh Weigh the compound in a fume hood or ventilated balance enclosure gather_mats->weigh Proceed to handling transfer Carefully transfer the solid to a reaction vessel weigh->transfer Perform experiment dissolve Add solvent slowly to dissolve the compound transfer->dissolve Perform experiment decontaminate Decontaminate all surfaces and equipment dissolve->decontaminate After experiment dispose_solid Dispose of solid waste in a designated hazardous waste container decontaminate->dispose_solid dispose_liquid Dispose of liquid waste in a designated chlorinated waste container decontaminate->dispose_liquid remove_ppe Remove PPE in the correct order to avoid cross-contamination dispose_solid->remove_ppe dispose_liquid->remove_ppe wash Wash hands thoroughly with soap and water remove_ppe->wash

Caption: Workflow for Safe Handling of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide

In the event of a spill, immediate and appropriate action is required to prevent wider contamination and exposure.

  • Evacuate: Alert personnel in the immediate area and evacuate if necessary.

  • Ventilate: Ensure the area is well-ventilated.

  • Contain: For a small spill of solid material, gently cover with an absorbent material to prevent it from becoming airborne. Do not use a dry brush or compressed air.

  • Clean-up: Wearing appropriate PPE, carefully scoop the spilled material and absorbent into a designated hazardous waste container.

  • Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

  • Dispose: All materials used for clean-up must be disposed of as hazardous waste.

Disposal Plan: Responsible Waste Management

All waste containing 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide must be treated as hazardous.

  • Solid Waste: Unused compound and any materials contaminated with the solid (e.g., weigh boats, contaminated gloves) should be placed in a clearly labeled, sealed container for solid hazardous waste.

  • Liquid Waste: Solutions containing the compound and any rinseates from cleaning contaminated glassware should be collected in a designated, sealed container for chlorinated organic waste.

  • Disposal Compliance: All waste must be disposed of through your institution's environmental health and safety office, following all local, state, and federal regulations.[4][5] Do not discharge into drains or the environment.[1]

Emergency Procedures: Be Prepared
Exposure RouteFirst Aid Measures
Inhalation Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4][5]
Skin Contact Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[4][5]
Eye Contact Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4][5]
Ingestion Do NOT induce vomiting. Rinse the mouth with water. If the individual is conscious and alert, give 1-2 glasses of water to drink. Seek immediate medical attention.[4]

By integrating these safety protocols into your standard operating procedures, you establish a robust framework for the safe and effective use of 2-(4-chlorophenoxy)-N-(3-methylphenyl)acetamide in your research endeavors. Our commitment to your success extends beyond providing high-quality products to ensuring you have the knowledge to use them safely and responsibly.

References

  • NextSDS. (n.d.). 2-(2,4-DICHLOROPHENOXY)-N-(3-METHYLPHENYL)ACETAMIDE. Retrieved from [Link]

  • Kramer, R. E., & Baker, R. C. (n.d.). HERBICIDES. UNESCO – EOLSS. Retrieved from [Link]

  • Angene Chemical. (2024, August 31). Safety Data Sheet. Retrieved from [Link]

  • NextSDS. (n.d.). N-(3-METHYLPHENYL)-2-(2,4,6-TRICHLOROPHENOXY)ACETAMIDE. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Chlorophenoxy Herbicides. Retrieved from [Link]

  • NextSDS. (n.d.). 2-(4-CHLOROPHENOXY)-N-(2,3-DICHLOROPHENYL)ACETAMIDE. Retrieved from [Link]

  • Hazchem Safety. (2025, December 2). How To Choose The Right PPE For Chemical Handling. Retrieved from [Link]

  • Wang, Y., et al. (2018). Genotoxicity of chloroacetamide herbicides and their metabolites in vitro and in vivo. PMC. Retrieved from [Link]

  • Regulations.gov. (n.d.). Appendix B: Toxicity Studies with 4-chlorophenoxyacetic acid (4-CPA) and Structures Related to 4-CPA. Retrieved from [Link]

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